A Technical Guide to the Physicochemical Characterization of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Abstract This guide provides a comprehensive framework for the physicochemical characterization of the novel, non-canonical amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. As this compound is not widely cata...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This guide provides a comprehensive framework for the physicochemical characterization of the novel, non-canonical amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. As this compound is not widely cataloged, this document serves as a foundational reference for researchers in drug discovery and development. It outlines the predicted physicochemical parameters based on structural analogs, provides detailed, field-proven experimental protocols for their empirical determination, and discusses the implications of these properties for pharmacokinetic behavior. The methodologies described herein are designed to establish a robust, reliable data package for this promising molecular scaffold.
Introduction and Molecular Profile
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a substituted phenylglycine derivative. The incorporation of a fluorine atom adjacent to a methoxy group on the phenyl ring is anticipated to significantly modulate the molecule's electronic properties, lipophilicity, and metabolic stability. Such substitutions are a cornerstone of modern medicinal chemistry, often employed to enhance drug-like properties.[1][2][3] The strategic placement of fluorine can alter pKa, improve metabolic resistance by blocking sites of oxidation, and influence binding interactions, making a thorough physicochemical analysis essential for any development program.[2][4]
As of the date of this publication, dedicated experimental data for this specific molecule is not available in public chemical databases. Therefore, this guide presents a proactive strategy for its complete characterization.
Molecular Structure:
Chemical Identifiers:
Molecular Formula: C₉H₁₀FNO₃
Molecular Weight: 199.18 g/mol
Canonical SMILES: COC1=C(F)C=C(C=C1)C(N)C(=O)O
InChI Key: (Will be generated upon compound registration)
CAS Number: (Not assigned)
Predicted Physicochemical Properties & Rationale
The properties of the target molecule are predicted by expert analysis of structurally related compounds. The table below provides estimates that form the basis for designing the experimental characterization workflow.
Property
Predicted Value
Rationale & Supporting Data from Analogs
Form
White to off-white solid
Phenylglycine derivatives are typically crystalline solids.[5][6]
Melting Point (°C)
225 - 240 (with decomp.)
Based on the melting point of the non-fluorinated analog, 2-Amino-2-(4-methoxyphenyl)acetic acid (235 °C).[5] The introduction of fluorine may slightly alter crystal lattice energy.
pKa₁ (Carboxylic Acid)
1.8 - 2.5
Typical range for the α-carboxylic acid of amino acids. The electron-withdrawing effect of the fluorophenyl group is expected to increase acidity (lower pKa) compared to glycine (~2.3).
pKa₂ (Amine)
9.0 - 9.8
Typical range for the α-amino group of amino acids. The inductive effect of the carboxylic acid lowers the basicity compared to a simple alkylamine.
Calculated logP
-1.5 to -0.5
Based on XLogP3 of -1.7 for the non-fluorinated analog.[5] The fluorine atom will increase lipophilicity, shifting the logP slightly higher (less negative).
Aqueous Solubility
pH-dependent
As a zwitterionic compound, solubility will be lowest at its isoelectric point (pI) and increase significantly at pH values below pKa₁ and above pKa₂.
Ionization State and its Importance
The ionization state of a molecule at physiological pH is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile. For 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, the two ionizable centers—the carboxylic acid and the amino group—mean its net charge is highly pH-dependent. Understanding the relationship between pH and pKa allows for the prediction of the dominant species in different biological compartments.
Caption: Predicted ionization states at different physiological pH values.
Experimental Characterization Protocols
The following sections detail the authoritative, self-validating protocols required to empirically determine the core physicochemical properties of the title compound.
Determination of Acidity Constants (pKa) by Potentiometric Titration
Causality: Potentiometric titration is the gold-standard method for pKa determination due to its high precision and ability to directly measure the change in protonation state.[7][8] By titrating the compound with a strong acid and a strong base, we can precisely identify the inflection points corresponding to the pKa of the carboxylic acid and the amino group.[9]
Caption: Workflow for pKa determination via potentiometric titration.
Step-by-Step Methodology:
Reagent Preparation: Prepare stock solutions of 0.1 M NaOH, 0.1 M HCl, and a 0.15 M KCl electrolyte solution using deionized, carbonate-free water.[9]
Sample Preparation: Accurately weigh the compound and dissolve it in the 0.15 M KCl solution to a final concentration of approximately 1 mM. The KCl maintains a constant ionic strength during titration.
Instrument Setup: Calibrate a high-precision pH meter and electrode using standard buffers (e.g., pH 4.01, 7.00, 10.01) at a constant temperature (e.g., 25 °C).
Titration: Place the sample solution in a jacketed beaker maintained at a constant temperature. Immerse the pH electrode and a magnetic stirrer.
First, titrate the solution with 0.1 M HCl in small, precise increments until the pH is below ~1.5.
Using a new sample, titrate with 0.1 M NaOH in small increments until the pH is above ~11.5.
Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.
Analysis: Plot pH versus the volume of titrant added. The pKa values are determined from the titration curve, typically by calculating the first and second derivatives to accurately locate the equivalence points. The pKa is the pH at the point where half of the volume to the equivalence point has been added.
Determination of Lipophilicity (logD) by the Shake-Flask Method (OECD 107)
Causality: Lipophilicity is a critical parameter governing a drug's ability to cross cell membranes. The n-octanol/water partition coefficient (logP for non-ionizable compounds, logD for ionizable compounds at a specific pH) is the industry standard measure. The shake-flask method, as outlined in OECD Guideline 107, is the definitive "gold standard" for its direct and reliable measurement. For an ionizable compound like this, determining the distribution coefficient at a physiological pH of 7.4 (logD₇.₄) is most relevant.
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid CAS number and structure
An In-depth Technical Guide to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid: Synthesis, Properties, and Applications in Drug Discovery Introduction 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a non-canonical, s...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid: Synthesis, Properties, and Applications in Drug Discovery
Introduction
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a non-canonical, synthetic amino acid that stands at the intersection of medicinal chemistry and materials science. Its structure, featuring a fluorinated and methoxylated phenyl ring, makes it a compelling building block for the development of novel pharmaceuticals and advanced materials. The strategic incorporation of a fluorine atom can significantly modulate the physicochemical and biological properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity to target proteins.[1][2] This guide provides a comprehensive overview of this compound, from its fundamental properties and synthesis to its potential applications, with a focus on its relevance to researchers and professionals in drug development.
Molecular Structure and Identification
The core structure of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid consists of a central alpha-carbon bonded to an amino group, a carboxyl group, a hydrogen atom, and a 3-fluoro-4-methoxyphenyl substituent.
Caption: 2D structure of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Physicochemical Properties
The physicochemical properties of this amino acid are crucial for its application in drug design, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The table below summarizes the predicted and known properties of the title compound and its close analogs.
Synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
The synthesis of α-amino acids such as 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid can be achieved through various established methods. The Strecker synthesis is a classic and reliable approach.
Proposed Synthetic Pathway: Strecker Synthesis
The Strecker synthesis involves a three-component reaction between an aldehyde, ammonia, and cyanide, followed by hydrolysis.
Caption: Proposed workflow for the Strecker synthesis of the target compound.
In a well-ventilated fume hood, dissolve 3-fluoro-4-methoxybenzaldehyde (1 equivalent) in methanol.
Add an aqueous solution of ammonium chloride (1.2 equivalents) followed by an aqueous solution of potassium cyanide (1.2 equivalents) dropwise at 0-5 °C.
Stir the reaction mixture at room temperature for 12-24 hours. The formation of the α-aminonitrile can be monitored by Thin Layer Chromatography (TLC).
Once the reaction is complete, extract the product with diethyl ether.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude α-aminonitrile.
Hydrolysis:
Add concentrated hydrochloric acid to the crude α-aminonitrile.
Heat the mixture to reflux for 4-6 hours.
Cool the reaction mixture to room temperature and then neutralize with a concentrated solution of sodium hydroxide to precipitate the amino acid.
Filter the solid, wash with cold water, and then with a small amount of cold ethanol.
Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol) to obtain pure 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Causality Behind Experimental Choices:
The use of ammonium chloride and potassium cyanide in situ generates ammonia and hydrogen cyanide needed for the reaction.
The reaction is performed at a low initial temperature to control the exothermic reaction.
Acid hydrolysis is a standard method for converting nitriles to carboxylic acids.
Applications in Drug Discovery and Development
Non-canonical amino acids are invaluable tools in drug discovery for creating peptides and small molecules with improved pharmacological profiles.
Role as a Peptidomimetic Building Block
Incorporating 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into a peptide sequence can confer several advantages:
Increased Proteolytic Stability: The unnatural side chain can hinder recognition by proteases.
Conformational Constraint: The bulky phenyl group can restrict the conformational flexibility of the peptide backbone, potentially locking it into a bioactive conformation.
Modulation of Receptor Binding: The fluoro and methoxy groups can engage in specific interactions (e.g., hydrogen bonding, hydrophobic interactions) with the target receptor, enhancing binding affinity and selectivity.
An In-depth Technical Guide to the Solubility and Stability of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of the core physicochemical properties, solubility, and s...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of the core physicochemical properties, solubility, and stability of the novel non-proteinogenic amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. Given the limited publicly available experimental data for this specific molecule, this document synthesizes foundational principles of amino acid chemistry with data from structurally related analogs to predict its behavior. Crucially, it offers detailed, field-proven experimental protocols to empower researchers to generate robust, reliable data for their own applications, from early-stage discovery to formulation development.
Introduction and Physicochemical Profile
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a synthetic amino acid derivative. Its structure, featuring a chiral center, an acidic carboxylic acid group, a basic amino group, and a substituted phenyl ring, dictates its physicochemical behavior. The presence of a fluorine atom and a methoxy group on the phenyl ring introduces specific electronic and steric effects that influence properties such as polarity, pKa, and potential metabolic pathways.
Understanding these foundational properties is a prerequisite for any meaningful solubility or stability investigation. The molecule's amphoteric nature, a hallmark of amino acids, means its ionization state—and therefore its properties—will be highly dependent on the surrounding pH.
Predicted Core Physicochemical Properties
While direct experimental data is scarce, we can extrapolate expected values based on its structure and data from similar compounds.
Property
Predicted Value / Characteristic
Rationale & Comparative Insights
Molecular Formula
C₉H₁₀FNO₃
Derived from its chemical structure.
Molecular Weight
199.18 g/mol
Calculated from the atomic weights of its constituent atoms.
Appearance
White to off-white crystalline solid
Typical appearance for similar small molecule amino acid derivatives.
Predicted pKa (Acidic)
~2-3
The carboxylic acid group is expected to have a pKa in this range, typical for α-amino acids.
Predicted pKa (Basic)
~9-10
The α-amino group is predicted to have a pKa in this range, consistent with similar structures.
Predicted Aqueous Solubility
pH-dependent; low at isoelectric point
As an amphoteric molecule, solubility will be minimal at its isoelectric point and increase significantly in acidic and basic solutions. A predicted aqueous solubility for a related compound is 13 g/L at 25°C.[1]
Solubility Profile: A Predictive and Experimental Approach
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and dictates formulation strategy. For 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, solubility is governed by its amphoteric nature and the hydrophobicity of the substituted phenyl ring.
Causality Behind Expected Solubility Behavior
pH-Dependence : As an amino acid, the compound's solubility in aqueous media is intrinsically linked to pH.[2]
In acidic solutions (pH < pKa₁) , the amino group is protonated (-NH₃⁺) and the carboxylic acid is neutral (-COOH), resulting in a net positive charge and the formation of a soluble salt (e.g., a hydrochloride salt).
In basic solutions (pH > pKa₂) , the carboxylic acid is deprotonated (-COO⁻) and the amino group is neutral (-NH₂), resulting in a net negative charge and the formation of a soluble salt (e.g., a sodium salt).
At the isoelectric point (pI) , the molecule exists predominantly as a zwitterion, with both a positive and negative charge. This form often has the lowest aqueous solubility due to strong intermolecular electrostatic interactions in the crystal lattice.
Solvent Polarity : The presence of both polar (amino, carboxyl) and non-polar (fluoromethoxyphenyl ring) moieties suggests a nuanced solubility profile in organic solvents.
Polar Protic Solvents (e.g., Methanol, Ethanol) : Good solubility is expected due to hydrogen bonding with the amino and carboxyl groups.[3]
Polar Aprotic Solvents (e.g., DMSO, DMF) : Good solubility is anticipated.
Less Polar Solvents (e.g., Acetone, Chloroform) : Moderate solubility is likely.[3]
Non-polar Solvents (e.g., Hexane, Toluene) : Poor solubility is expected.[3]
Experimental Workflow for Solubility Determination
To generate reliable quantitative data, the shake-flask method, considered the gold standard for equilibrium solubility, is recommended.[1]
Protocol: Shake-Flask Method for Equilibrium Solubility
Preparation : Add an excess amount of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid to a series of vials, each containing a known volume of the desired solvent (e.g., purified water, pH 2.0 buffer, pH 7.4 buffer, ethanol). The presence of undissolved solid is crucial.[1]
Equilibration : Seal the vials and place them in an orbital shaker or rotator set to a constant temperature (e.g., 25°C). Agitate for a sufficient period (typically 24 to 72 hours) to ensure equilibrium is achieved.
Phase Separation : After equilibration, stop agitation and allow the vials to stand, letting the excess solid settle. For finer particles, centrifugation at high speed is recommended to create a clear supernatant.[1]
Sampling : Carefully withdraw a precise volume of the supernatant, ensuring no solid particles are disturbed.
Filtration : Immediately filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining microscopic particles.
Quantification : Analyze the filtrate using a validated concentration-determination method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). Prepare a standard curve with known concentrations of the compound to ensure accurate quantification.
Stability Profile: Forced Degradation and Pathway Analysis
Assessing the stability of a molecule is critical for determining its shelf-life, storage conditions, and potential degradation products. Forced degradation studies are employed to intentionally stress the molecule under various conditions to predict its long-term stability and identify potential degradants.
Predicted Stability & Degradation Pathways
The chemical structure suggests several potential points of instability:
Oxidation : The electron-rich phenyl ring, activated by the methoxy group, could be susceptible to oxidation. The amino group itself can also be a site for oxidative degradation.
Hydrolysis : While the amide bond is absent, extreme pH and temperature could potentially lead to other hydrolytic reactions, though this is less common for the core amino acid structure.
Photostability : Aromatic systems can be susceptible to degradation upon exposure to UV light.
Thermal Stress : Amino acids can undergo decarboxylation or other decomposition reactions at elevated temperatures.[4]
The general backbone of amino acids tends to be stable in various conditions, including concentrated sulfuric acid, suggesting the primary points of degradation will likely involve the substituted phenyl side chain.[5]
Experimental Workflow for Forced Degradation Studies
A systematic approach is required to evaluate stability under various stress conditions.
Stock Solution Preparation : Prepare a stock solution of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in a suitable solvent (e.g., a mixture of water and a co-solvent like acetonitrile if needed for initial solubility).
Stress Conditions : Expose aliquots of the stock solution to the following conditions:
Acid Hydrolysis : Add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.
Base Hydrolysis : Add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.
Oxidation : Add an appropriate volume of hydrogen peroxide to achieve a final concentration of ~3% H₂O₂.
Thermal Stress : Store solutions at an elevated temperature (e.g., 60°C). Also, store the solid compound at the same temperature.
Photostability : Expose the solution to a calibrated light source according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil.
Time Points : Collect samples at various time points (e.g., 0, 2, 8, 24 hours, and longer if no degradation is observed). For base hydrolysis, reactions can be rapid, so quenching the reaction by neutralization may be necessary.
Analysis : Analyze all samples using a stability-indicating HPLC method.
Quantification : Use a UV detector to quantify the peak corresponding to the parent compound and measure its decrease over time.
Degradant Identification : Employ a mass spectrometer (LC-MS/MS) to obtain mass information on any new peaks that appear, which helps in the structural elucidation of degradation products.[6]
Recommended Analytical Methodologies
Robust analytical methods are the cornerstone of accurate solubility and stability determination.
Primary Quantification: HPLC-UV
A reversed-phase High-Performance Liquid Chromatography (HPLC) method with UV detection is the standard for quantifying the concentration of the parent compound.
Instrumentation : HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.[7]
Column : A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a common starting point.[7]
Detection : Monitor at a wavelength of maximum absorbance for the compound, likely in the 260-280 nm range due to the phenyl ring.
Identification of Degradants: LC-MS/MS
Forced degradation studies require the identification of unknown degradation products. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the definitive tool for this purpose.
Rationale : By coupling the separation power of LC with the mass-resolving power of MS, one can obtain the molecular weight of degradants. Tandem MS (MS/MS) provides fragmentation patterns that are crucial for structural elucidation.
Method : The same chromatographic method as the HPLC-UV system can often be used. The mass spectrometer will be set to scan for potential parent and degradant masses. Isotope dilution methods can be used for precise quantification in complex matrices.[6]
Conclusion and Forward Look
This guide establishes a foundational understanding of the expected solubility and stability of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, grounded in the principles of physical organic chemistry and data from analogous structures. While direct experimental data remains to be published, the detailed protocols provided herein offer a clear and robust pathway for researchers to generate high-quality, reliable data. The amphoteric nature of this amino acid derivative makes pH the most critical variable in its solubility, while its substituted aromatic ring represents the most likely site of degradation. By following the outlined experimental workflows, scientists in drug discovery and development can confidently characterize this molecule, enabling its advancement into further stages of research.
References
Benchchem. Solubility Profile of 2-amino-2-(2-methoxyphenyl)acetic acid: A Technical Guide. 3
PubChem. 2-amino-2-(2-methoxyphenyl)acetic Acid.
Benchchem. A Technical Guide to the Physicochemical Properties of 2-amino-2-(2-methoxyphenyl)acetic acid. 4
ECHEMI. 2-AMINO-2-(4-METHOXYPHENYL)ACETIC ACID.
Benchchem. In-Depth Technical Guide: Solubility and Stability Studies of 2-amino-2-(2-methoxyphenyl)acetic acid. 8
Seager, S. et al. (2021). Stability of 20 Biogenic Amino Acids in Concentrated Sulfuric Acid: Implications for the Habitability of Venus' Clouds. Astrobiology.
Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. Open Access Dissertations.
Benchchem. Application Notes and Protocols for the Quantification of 2-amino-2-(2-methoxyphenyl)acetic acid. 7
The Rising Potential of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid Derivatives in Drug Discovery: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The strategic incorporation of fluorine into amino acid scaffolds represents a paradigm shift in modern...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The strategic incorporation of fluorine into amino acid scaffolds represents a paradigm shift in modern medicinal chemistry, offering unparalleled control over a molecule's physicochemical and pharmacological properties. This guide delves into the burgeoning field of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid derivatives. We will explore the synthetic rationale, potential biological activities, and the critical experimental workflows necessary to unlock the therapeutic promise of this unique chemical class. This document serves as a technical resource for researchers aiming to harness the distinct advantages conferred by the synergistic effects of the α-amino acid backbone, the electronic modulation of the fluoro group, and the metabolic stability offered by the methoxy moiety.
Introduction: The Strategic Advantage of Fluorination in Amino Acid Scaffolds
Fluorinated amino acids (FAAs) are at the forefront of small molecule and peptide-based drug discovery.[1][2] The introduction of fluorine, the most electronegative element, into an amino acid structure is not a trivial substitution but a strategic decision to fine-tune molecular properties.[3] Unlike other halogens, fluorine's small size allows it to act as a "super hydrogen," yet its electronic influence is profound. This duality allows for the modulation of:
Pharmacokinetic Profiles: Fluorination can significantly enhance lipophilicity, which can improve membrane permeability and oral bioavailability.[3][4][] Furthermore, the carbon-fluorine bond is exceptionally strong, often blocking sites of metabolic oxidation and thereby increasing the half-life of a drug candidate.
Binding Affinity and Selectivity: The electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, influencing their ionization state at physiological pH and potentially forming more potent hydrogen bonds or other non-covalent interactions with target proteins.[2]
Conformational Control: The strategic placement of fluorine can introduce conformational constraints, locking the molecule into a bioactive conformation and reducing the entropic penalty upon binding to a biological target.[1]
The 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid scaffold is a particularly promising starting point for library synthesis. The phenylglycine core is a common feature in many bioactive compounds. The meta-fluoro substitution provides electronic modulation while the para-methoxy group can influence solubility and provide an additional vector for interaction with target proteins.
Synthetic Strategies: Accessing the Core Scaffold and its Derivatives
The synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid and its derivatives can be approached through several established methodologies in organic chemistry. The choice of synthetic route will often depend on the desired scale, stereochemical purity, and the diversity of the intended derivative library.
A common and versatile method is the Strecker synthesis . This one-pot multicomponent reaction offers a straightforward route to the racemic α-amino acid core.
Experimental Protocol: Racemic Strecker Synthesis
Aldehyde Formation: The synthesis begins with the commercially available 3-fluoro-4-methoxybenzaldehyde.
Imine Formation: The aldehyde is reacted with a cyanide source (e.g., sodium cyanide) and an ammonia source (e.g., ammonium chloride) in a suitable solvent like aqueous methanol. This in situ forms the corresponding imine.
Cyanide Attack: The cyanide ion attacks the imine to form an α-aminonitrile.
Hydrolysis: The α-aminonitrile is then subjected to acidic or basic hydrolysis to yield the desired racemic 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Caption: Strecker synthesis workflow for the core amino acid.
For enantiomerically pure derivatives, which are often required for clinical development, chiral resolution of the final product or an asymmetric synthesis approach is necessary. Asymmetric methods may involve the use of chiral auxiliaries or phase-transfer catalysts.
Subsequent derivatization of the core amino acid can be achieved through standard peptide coupling reactions to modify the amine terminus or esterification/amidation of the carboxylic acid. These reactions allow for the rapid generation of a diverse library of compounds for biological screening.
Potential Biological Activities and Therapeutic Targets
While specific data for a broad range of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid derivatives is emerging, we can infer potential biological activities based on analogous structures found in the literature. The core scaffold is a versatile template that can be adapted to target various enzyme classes and receptors.
Enzyme Inhibition: A Promising Avenue
Many biologically active small molecules derive their function from inhibiting specific enzymes. The unique electronic and steric properties of the 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid scaffold make it an attractive candidate for the design of enzyme inhibitors.
Digestive Enzymes: Synthetic amino acid derivatives have shown potential as inhibitors of digestive enzymes such as α-amylase, α-glucosidase, and pancreatic lipase.[6] Inhibition of these enzymes is a validated strategy for the management of type 2 diabetes and obesity.[6] A library of derivatives based on our core scaffold could be screened against these targets.
Proteases: The amino acid backbone is a classic feature of protease inhibitors. The fluorinated phenyl group can engage in specific hydrophobic or even halogen-bonding interactions within the active site of proteases, leading to potent and selective inhibition.
Modulation of Cellular Signaling Pathways
Beyond enzyme inhibition, derivatives containing the fluoro-methoxyphenyl moiety have been shown to modulate key cellular signaling pathways.
Osteoclast Differentiation: A compound containing a 2-fluoro-4-methoxyphenyl group, 2N1HIA, was identified as an inhibitor of osteoclast differentiation by suppressing the expression of Cathepsin K.[7] This suggests that derivatives of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid could be explored for the treatment of osteoporosis and other diseases characterized by excessive bone resorption.[7]
Caption: Potential mechanism of action in inhibiting osteoclast differentiation.
Metabotropic Glutamate Receptors (mGluRs): A derivative containing a 2-fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl moiety was discovered as a selective negative allosteric modulator (NAM) of the mGlu3 receptor.[8] This highlights the potential for this scaffold in the development of CNS-penetrant drugs for neurological and psychiatric disorders.
Experimental Workflows for Biological Evaluation
A systematic approach to evaluating the biological activity of a newly synthesized library of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid derivatives is crucial. The following is a generalized workflow.
A Guide to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid: A Synthetic Amino Acid in Modern Drug Discovery
Abstract This technical guide provides a comprehensive overview of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a non-natural, fluorinated amino acid. The discovery of this compound is placed within the broader conte...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive overview of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a non-natural, fluorinated amino acid. The discovery of this compound is placed within the broader context of medicinal chemistry and the strategic use of fluorination to enhance the therapeutic properties of molecules. While there is no evidence of its natural occurrence, its value as a synthetic building block in drug development is significant. This guide details a plausible synthetic pathway, discusses its physicochemical properties, and explores its potential applications in the design of novel therapeutics.
Introduction: The Rise of Unnatural Amino Acids in Pharmaceutical Sciences
The twenty proteinogenic amino acids form the fundamental building blocks of life. However, the field of drug discovery has increasingly turned to "unnatural" or "tailor-made" amino acids to overcome the limitations of natural peptides and to create novel therapeutics with improved efficacy, stability, and target specificity.[1][2] These synthetic analogues offer a vast chemical space for molecular design, allowing for the fine-tuning of steric and electronic properties of drug candidates.
One of the most powerful strategies in modern medicinal chemistry is the incorporation of fluorine into bioactive molecules.[3] The strategic placement of fluorine atoms can significantly alter a compound's metabolic stability, lipophilicity, and binding affinity to its biological target.[3][4] 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid emerges at the intersection of these two powerful strategies: the use of unnatural amino acids and the strategic application of fluorine. This guide will delve into the synthetic nature, properties, and applications of this valuable research compound.
Discovery: A Product of Rational Drug Design
The "discovery" of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is not a singular event attributable to a specific research group but rather the logical outcome of the evolution of rational drug design. The development of synthetic methodologies to create novel amino acid scaffolds has been a long-standing interest in organic chemistry.[1] As our understanding of structure-activity relationships (SAR) has deepened, so has the demand for precisely functionalized building blocks.
The synthesis of fluorinated amino acid derivatives, in particular, has garnered considerable attention due to their potential to create more robust and effective pharmaceuticals.[4][5] The presence of the fluoro and methoxy groups on the phenyl ring of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid allows for a nuanced modulation of its electronic and steric profile, making it an attractive component for creating libraries of compounds for high-throughput screening in drug discovery campaigns.
Natural Occurrence: A Synthetic Creation
A thorough review of scientific literature and natural product databases reveals no evidence of the natural occurrence of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. Its structure, containing a synthetically positioned fluorine atom on an aromatic ring, is not a common motif found in naturally occurring metabolites. Therefore, this compound is considered a purely synthetic entity, created for its utility in chemical synthesis and drug discovery.
Synthesis and Physicochemical Properties
The synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid can be approached through several established methods for asymmetric amino acid synthesis. A plausible and efficient route is the Strecker synthesis, which involves the reaction of an aldehyde with ammonia and cyanide, followed by hydrolysis.
Proposed Synthetic Workflow
The following diagram outlines a potential synthetic pathway starting from commercially available 3-fluoro-4-methoxybenzaldehyde.
Caption: Proposed synthetic workflow for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of the α-Aminonitrile Intermediate
In a well-ventilated fume hood, a solution of ammonium chloride (1.1 equivalents) in water is prepared.
3-Fluoro-4-methoxybenzaldehyde (1.0 equivalent) is added to the ammonium chloride solution and stirred vigorously.
A solution of sodium cyanide (1.1 equivalents) in water is added dropwise to the reaction mixture at 0°C.
The reaction is allowed to warm to room temperature and stirred for 12-24 hours, monitoring by thin-layer chromatography (TLC).
Upon completion, the reaction mixture is extracted with an appropriate organic solvent (e.g., ethyl acetate).
The organic layers are combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude α-aminonitrile intermediate.
Step 2: Hydrolysis to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
The crude α-aminonitrile intermediate is suspended in concentrated hydrochloric acid.
The mixture is heated to reflux for 6-12 hours.
The reaction is cooled to room temperature, and the pH is adjusted to the isoelectric point of the amino acid (typically around pH 6) using a suitable base (e.g., ammonium hydroxide).
The precipitated solid is collected by filtration, washed with cold water and a small amount of ethanol, and dried under vacuum to afford the final product.
Physicochemical Properties
Property
Predicted Value
Reference
Molecular Formula
C₉H₁₀FNO₃
-
Molecular Weight
199.18 g/mol
-
Appearance
White to off-white solid
[General appearance of amino acids]
Solubility
Sparingly soluble in water, soluble in acidic and basic solutions
[General solubility of amino acids]
pKa (carboxyl)
~2-3
[Typical pKa of amino acid carboxyl groups]
pKa (amino)
~9-10
[Typical pKa of amino acid amino groups]
Applications in Drug Discovery and Development
The primary application of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is as a specialized building block in the synthesis of novel pharmaceutical candidates. Its unique structure offers several advantages:
Peptide Modification: Incorporation into peptides can enhance proteolytic stability and modulate receptor binding affinity. The fluorinated phenyl side chain can introduce novel interactions with biological targets.
Scaffold for Small Molecule Synthesis: The amino acid moiety provides a chiral core and versatile functional groups (amine and carboxylic acid) for further chemical elaboration.
Structure-Activity Relationship (SAR) Studies: It serves as a valuable tool for medicinal chemists to probe the importance of fluorine and methoxy substitution at specific positions in a pharmacophore.
The following diagram illustrates the logical flow of its application in a typical drug discovery pipeline.
Caption: Application of the title compound in a drug discovery workflow.
Conclusion
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid represents a confluence of key strategies in modern medicinal chemistry. As a synthetic, fluorinated, unnatural amino acid, it provides a powerful tool for the rational design of novel therapeutics. While it does not occur in nature, its value is derived from its carefully designed structure, which allows for the enhancement of critical drug-like properties. The continued exploration of such unique building blocks will undoubtedly fuel the discovery of the next generation of medicines.
References
Saini, N., Gupta, K., Khajuria, C., & Singh, V. K. (2025). Enantioselective Mannich Reaction of 2-Fluoro-1,3-diketones to Ketimines: Access to Fluorinated α-Amino Acid Derivatives. Tetrahedron Letters, 171-172, 155803. [Link]
Macmillan Group, Princeton University. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Retrieved from [Link]
BioAscent. (2024). Highlights in synthesis - unnatural amino acids. Retrieved from [Link]
MDPI. (2022). 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. Retrieved from [Link]
Gourlay, B. (2025). Synthesis of Unnatural Fluorescent α-amino acids. PhD thesis, Enlighten Theses. [Link]
ResearchGate. (2025). Synthesis of Fluorinated Amino Acids. Retrieved from [Link]
AdooQ Bioscience. (n.d.). 2-Amino-2-(2-methoxyphenyl)acetic acid. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-(3-Bromo-4-methoxyphenyl)acetic acid. Retrieved from [Link]
ResearchGate. (2023). 2-Amino-4-(4-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile acetic acid monosolvate. Retrieved from [Link]
MDPI. (2022). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Retrieved from [Link]
Spectroscopic Characterization of Novel Amino Acid Derivatives: A Technical Guide for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Introduction: The Imperative for Rigorous Structural Elucidation In the landscape of drug discovery and development, the unambiguous characterization of novel chemical entities is the bedrock upon which all subsequent ph...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative for Rigorous Structural Elucidation
In the landscape of drug discovery and development, the unambiguous characterization of novel chemical entities is the bedrock upon which all subsequent pharmacological and toxicological assessments are built. Small molecule therapeutics, particularly non-canonical amino acid derivatives, are of significant interest due to their potential to modulate biological pathways with high specificity. The subject of this guide, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, represents such a candidate—a synthetically valuable building block for peptidomimetics and other complex molecular architectures.
As of this writing, a comprehensive public repository of spectroscopic data for this specific molecule is not available. This guide, therefore, serves a dual purpose: it is both a forward-looking protocol for the rigorous characterization of this compound and a foundational manual for researchers undertaking the analysis of similar novel amino acid derivatives. We will proceed not by merely listing data, but by detailing an integrated spectroscopic workflow—encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—that ensures data integrity, scientific validity, and deep structural insight. This document is structured to empower researchers, scientists, and drug development professionals to move from a newly synthesized compound to a fully characterized molecule with confidence.
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy — The Blueprint of the Molecule
Expertise & Experience: Beyond the Spectrum
NMR spectroscopy provides the atomic-level connectivity and spatial arrangement of a molecule, making it the cornerstone of structural elucidation. For a molecule like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, we anticipate a rich tapestry of signals in both ¹H and ¹³C NMR spectra, each providing a unique piece of the structural puzzle.
The choice of a deuterated solvent is the first critical decision. Dimethyl sulfoxide (DMSO-d₆) is an excellent starting point for amino acids due to its ability to dissolve polar compounds and, crucially, to slow the exchange of labile protons (amine -NH₂ and carboxylic acid -OH), making them observable in the ¹H spectrum.[1][2]
Predicted ¹H and ¹³C NMR Spectral Features:
¹H NMR: We expect distinct signals for the aromatic protons, whose splitting patterns will be dictated by ³J(H,H) and the more complex ³J(H,F) and ⁴J(H,F) couplings from the fluorine substituent. The methoxy group (-OCH₃) should appear as a sharp singlet around 3.8-4.0 ppm. The benzylic proton (-CH) will be a key signal, likely a doublet due to coupling with the fluorine, and its chemical shift will inform us about the electronic environment. The amine (-NH₂) and carboxylic acid (-OH) protons will likely appear as broad singlets, their positions being highly dependent on concentration and residual water content.[3][4]
¹³C NMR: The spectrum will be characterized by signals for the nine distinct carbon atoms. The fluorine substituent will induce C-F coupling, which is invaluable for assigning the aromatic carbons. The carbonyl carbon of the carboxylic acid will be the most downfield signal (typically >170 ppm). Two-dimensional NMR experiments, such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), would be employed to definitively link the proton and carbon signals, confirming the overall structure.
Experimental Protocol: Acquiring High-Fidelity NMR Data
A self-validating NMR protocol ensures that the acquired data is both accurate and reproducible, adhering to the principles of Good Laboratory Practice (GLP).[5][6][7]
Sample Preparation:
a. Weigh approximately 10-20 mg of the dried, purified compound directly into a clean, dry vial.[2][8]
b. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).[2][9]
c. Gently agitate the vial to ensure complete dissolution. If particulates are present, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[10] This step is critical as suspended solids will degrade spectral quality.
d. Cap the NMR tube securely and label it clearly.
Instrument Calibration & Setup:
a. Before analysis, ensure the NMR spectrometer has been properly calibrated using standard reference samples.
b. Insert the sample into the spectrometer.
c. Lock the spectrometer on the deuterium signal of the solvent.
d. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks.
Data Acquisition:
a. Acquire a standard ¹H NMR spectrum.
b. Acquire a broadband proton-decoupled ¹³C NMR spectrum.
c. If necessary for full structural assignment, acquire 2D spectra (e.g., COSY, HSQC, HMBC).
Data Presentation: Predicted NMR Chemical Shifts
The following table outlines the predicted chemical shifts for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. These predictions are based on established chemical shift principles and data from structurally similar compounds. Actual experimental values will provide definitive confirmation.
Atom
Predicted ¹H Shift (ppm)
Predicted ¹³C Shift (ppm)
Key Correlations & Notes
Carboxylic Acid (-COOH)
10-13 (broad s)
170-175
Labile proton, shift is concentration-dependent.
Benzylic CH
~4.5-5.0 (d)
55-60
Coupled to Fluorine (²J(H,F)).
Amino (-NH₂)
7-9 (broad s)
-
Labile protons.
Methoxy (-OCH₃)
~3.8 (s)
~56
Sharp singlet.
Aromatic C-H (ortho to F)
~7.2 (d)
~115 (d, ²J(C,F))
Doublet due to coupling with adjacent H.
Aromatic C-H (meta to F)
~7.1 (dd)
~118
Doublet of doublets (H-H and H-F coupling).
Aromatic C-F
-
~150 (d, ¹J(C,F))
Large one-bond C-F coupling constant.
Aromatic C-OCH₃
-
~148
Aromatic C-CH
-
~130
Aromatic C (ortho to OCH₃)
~7.0 (d)
~112
Visualization: NMR Experimental Workflow
Caption: Workflow for structural elucidation by NMR spectroscopy.
Part 2: Infrared (IR) Spectroscopy — Identifying the Functional Groups
Expertise & Experience: The Vibrational Fingerprint
FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[11] For our target molecule, the IR spectrum will provide a distinct "fingerprint," confirming the presence of the key carboxylic acid, amine, aromatic ring, and C-F bond functionalities. Attenuated Total Reflectance (ATR) is the preferred sampling technique for solid powders due to its simplicity and minimal sample preparation requirements.[12][13]
Predicted IR Absorption Bands:
O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected from approximately 2500 to 3300 cm⁻¹, which is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[14][15]
N-H Stretch (Amine): Medium intensity bands are anticipated in the 3200-3500 cm⁻¹ region. A primary amine (-NH₂) typically shows two bands corresponding to symmetric and asymmetric stretching.
C-H Stretches: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches (from the methoxy and benzylic positions) will be just below 3000 cm⁻¹.[16][17]
C=O Stretch (Carboxylic Acid): A very strong, sharp absorption is expected around 1700-1730 cm⁻¹, indicative of the carbonyl group.
C=C Stretches (Aromatic): Medium to weak absorptions in the 1500-1600 cm⁻¹ region confirm the presence of the aromatic ring.
C-O Stretches: Strong bands between 1000-1300 cm⁻¹ will correspond to the C-O stretching of the carboxylic acid and the ether linkage.
C-F Stretch: A strong, characteristic absorption for the C-F bond is expected in the 1000-1250 cm⁻¹ region.
Experimental Protocol: ATR-FTIR Analysis
Background Collection:
a. Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.
b. Record a background spectrum. This is a critical self-validating step that subtracts absorptions from the atmosphere (CO₂, H₂O) and the instrument itself.[18]
Sample Analysis:
a. Place a small amount of the powdered sample onto the center of the ATR crystal.
b. Lower the press arm and apply consistent pressure to ensure intimate contact between the sample and the crystal surface.[12]
c. Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.
Data Processing:
a. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
b. Perform baseline correction and peak picking to identify the key absorption frequencies.
An In-depth Technical Guide to the Therapeutic Applications of Fluorinated Amino Acids
Abstract: The strategic incorporation of fluorine into amino acids has emerged as a transformative tool in medicinal chemistry and drug development. This guide provides a comprehensive technical overview of the synthesis...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: The strategic incorporation of fluorine into amino acids has emerged as a transformative tool in medicinal chemistry and drug development. This guide provides a comprehensive technical overview of the synthesis, properties, and therapeutic applications of fluorinated amino acids (FAAs). We will explore the fundamental principles underlying the "fluorine advantage," from enhancing metabolic stability and modulating physicochemical properties to enabling novel therapeutic strategies and advanced diagnostic imaging. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and self-validating protocols to empower the next generation of fluorinated therapeutics.
Part I: The Fluorine Advantage in Amino Acid Chemistry
The substitution of hydrogen with fluorine, the most electronegative element, imparts a unique set of physicochemical properties to amino acids and, by extension, to peptides and proteins.[1] Understanding these properties is crucial for their rational design and application in therapeutics.
1.1. Physicochemical and Stereoelectronic Effects of Fluorine
High Electronegativity: Fluorine's potent electron-withdrawing nature creates a strong, polarized carbon-fluorine (C-F) bond.[1] This inductive effect can significantly alter the pKa of nearby acidic and basic groups, influencing the ionization state of the molecule at physiological pH.[2] This modulation can be critical for optimizing drug-target interactions and improving bioavailability.
Metabolic Stability: The C-F bond is exceptionally strong (~485 kJ/mol for sp³ C-F vs. ~414 kJ/mol for C-H), making it highly resistant to enzymatic cleavage by metabolic enzymes like cytochrome P450.[1][3] By replacing metabolically labile C-H bonds with C-F bonds, the pharmacokinetic profile of a peptide or small molecule drug can be significantly improved, leading to a longer half-life and reduced dosing frequency.[3][4]
Conformational Control: The introduction of fluorine can impose significant conformational constraints on amino acid side chains and peptide backbones.[5] For instance, the fluorination of proline at the 4-position can bias the pyrrolidine ring pucker and the cis-trans isomerization of the preceding peptide bond.[5] This level of conformational control is a powerful tool in structure-based drug design.
Modulation of Hydrophobicity: The effect of fluorination on lipophilicity is context-dependent. While a single fluorine substitution can slightly increase lipophilicity, polyfluorination, as in a trifluoromethyl group, can have more complex effects.[1] This allows for the fine-tuning of a molecule's solubility and ability to cross cellular membranes.[6]
1.2. Impact on Peptide and Protein Structure and Stability
The incorporation of FAAs into peptides and proteins can have profound effects on their secondary and tertiary structures. Highly fluorinated amino acid side chains are more hydrophobic than their hydrocarbon counterparts, which can be a major driving force in protein folding and stability.[7] This "fluoro-stabilization effect" has been leveraged to design hyperstable protein scaffolds.[7] However, it's important to note that the impact of fluorination on secondary structure propensity is not always straightforward. For example, some studies have shown that highly fluorinated amino acids have a lower α-helix propensity but a higher β-sheet propensity compared to their non-fluorinated analogs.[7]
Part II: Synthesis and Incorporation Strategies
The successful application of FAAs in therapeutics relies on robust and efficient methods for their synthesis and incorporation into larger molecules.
2.1. Chemical Synthesis of Fluorinated Amino Acids
The synthesis of enantiomerically pure FAAs can be challenging.[8] Several strategies have been developed, often categorized by the timing of the fluorination step.
From Fluorinated Building Blocks: This approach utilizes commercially available fluorinated starting materials that are then elaborated into the desired amino acid.
Electrophilic and Nucleophilic Fluorination: These methods introduce fluorine at a later stage of the synthesis using specialized fluorinating reagents.
A powerful and versatile method for the asymmetric synthesis of a wide range of FAAs on a gram-scale involves the use of chiral Ni(II) complexes.[9][10] This strategy allows for the creation of enantiopure FAAs ready for use in solid-phase peptide synthesis (SPPS).[10]
Experimental Protocol: Asymmetric Synthesis of a Fluorinated Amino Acid using a Chiral Ni(II) Complex
This protocol is a generalized representation based on established methodologies.[9][10]
Preparation of the Chiral Ni(II) Complex: Start with the commercially available chiral ligand (e.g., (S)-2-[N-(N'-benzylprolyl)amino]benzophenone) and react it with nickel(II) nitrate and glycine in the presence of a base to form the chiral Ni(II) complex of glycine.
Alkylation: Deprotonate the glycine α-carbon of the Ni(II) complex using a strong base (e.g., potassium hydroxide) in an appropriate solvent (e.g., methanol). React the resulting enolate with a fluorinated alkyl halide (e.g., 1-iodo-2,2,2-trifluoroethane) at a controlled temperature to introduce the fluorinated side chain. The chiral ligand directs the stereoselective alkylation.
Hydrolysis and Protection: After the alkylation is complete, hydrolyze the Ni(II) complex using an acid (e.g., hydrochloric acid) to release the free fluorinated amino acid. The chiral ligand can often be recovered at this stage.[9]
Purification and Protection: Purify the crude FAA using techniques like ion-exchange chromatography. For use in SPPS, protect the α-amino group with an Fmoc group by reacting the FAA with Fmoc-OSu in the presence of a base.
Characterization: Confirm the structure and enantiomeric purity of the final Fmoc-protected FAA using NMR spectroscopy, mass spectrometry, and chiral HPLC.
2.2. Incorporation into Peptides and Proteins
Solid-Phase Peptide Synthesis (SPPS): This is a common method for chemically synthesizing peptides containing FAAs.[11] Fmoc-protected FAAs can be incorporated into a growing peptide chain on a solid support using standard coupling reagents.
Biosynthetic Incorporation: It is also possible to incorporate FAAs into peptides and proteins using the cell's natural protein synthesis machinery.[12][13] This can be achieved by providing an FAA to an auxotrophic bacterial strain or by using engineered aminoacyl-tRNA synthetase/tRNA pairs for site-specific incorporation.[14] While powerful, this approach is limited to FAAs that are accepted by the ribosomal machinery.[13]
Part III: Therapeutic Applications in Focus
The unique properties of FAAs have led to their application in a wide range of therapeutic areas.
3.1. Enzyme Inhibition
Fluorinated amino acids are potent tools for designing enzyme inhibitors.[15] The strong electron-withdrawing nature of fluorine can be exploited to create transition-state analogs or mechanism-based inhibitors.[16]
Protease Inhibitors: α-Trifluoromethyl-α-amino acids have been investigated as inhibitors of proteases like matrix metalloproteinases.[17]
Pyridoxal Phosphate (PLP)-Dependent Enzyme Inhibitors: Fluorinated amino acids can act as suicide substrates for PLP-dependent enzymes, which are involved in a variety of metabolic pathways.[16][17] For example, β,β,β-trifluoroalanine is a well-known irreversible inhibitor of these enzymes.[16]
Case Study: Fluorinated Proline Derivatives as Thrombin Inhibitors
The strategic fluorination of the proline ring in small molecule inhibitors of the protease thrombin has been shown to significantly improve their potency and metabolic stability. The fluorine atoms can favorably modulate the electronic and steric interactions with the enzyme's active site.
3.2. Peptide and Protein Engineering
As discussed in Part I, the incorporation of FAAs can enhance the stability and modulate the conformation of peptides and proteins. This has significant therapeutic implications.
Increased Proteolytic Stability: Peptides are often susceptible to rapid degradation by proteases in the body, limiting their therapeutic potential. Incorporating FAAs can increase resistance to proteolysis, leading to a longer duration of action.[18][19] However, the effect is not always predictable and depends on the specific enzyme, the position of the FAA, and the degree of fluorination.[20][21]
Enhanced Antimicrobial Activity: Fluorinated derivatives of antimicrobial peptides have shown increased bacteriostatic activity and improved protease stability.[19]
Part IV: Advanced Characterization and Imaging
The fluorine atom serves as a unique and powerful probe for studying biological systems.
4.1. 19F Nuclear Magnetic Resonance (NMR) Spectroscopy
The 19F nucleus is an ideal probe for NMR studies due to its 100% natural abundance, high sensitivity, and the absence of a biological background signal.[22]
Protein-Ligand Interactions: 19F NMR is an excellent tool for detecting and characterizing the binding of small molecules to proteins.[23][24] By incorporating a fluorinated amino acid into a protein, changes in the 19F NMR signal upon ligand binding can provide information on binding affinity, kinetics, and conformational changes.[23][25]
Drug Screening: Protein-observed 19F NMR (PrOF NMR) is increasingly used in fragment-based drug discovery to screen for small molecule ligands that bind to a target protein.[22]
4.2. Positron Emission Tomography (PET) Imaging
The radioisotope 18F is a widely used positron emitter for PET imaging.[2] 18F-labeled amino acids are valuable tracers for visualizing and quantifying metabolic processes in vivo, particularly in oncology.[26][27]
Tumor Imaging: Many tumors exhibit upregulated amino acid transport and metabolism.[28][29] 18F-labeled amino acids, such as 18F-FDOPA and 18F-FET, can be used to image tumors with high contrast, especially in the brain where the background uptake of 18F-FDG is high.[26][29]
Assessing Treatment Response: 18F-labeled amino acid PET can be used to monitor the response of tumors to therapy.[26]
A Technical Guide to the Synthesis of Novel Peptides with 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Abstract: The incorporation of non-canonical amino acids (ncAAs) into peptides is a transformative strategy in drug discovery, enabling the enhancement of therapeutic properties such as metabolic stability, potency, and...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract: The incorporation of non-canonical amino acids (ncAAs) into peptides is a transformative strategy in drug discovery, enabling the enhancement of therapeutic properties such as metabolic stability, potency, and conformational rigidity.[1] This guide provides an in-depth technical overview of the synthesis and incorporation of a specific, high-interest ncAA, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, into novel peptide chains. We will detail the synthesis of the Fmoc-protected monomer, provide validated protocols for its use in Solid-Phase Peptide Synthesis (SPPS), discuss challenges related to its sterically hindered nature, and outline robust methods for purification and characterization. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique benefits of fluorinated aryl-glycine derivatives in next-generation peptide therapeutics.
The Strategic Advantage of Fluorinated Aryl-Glycine Derivatives
The introduction of fluorine into amino acid side chains can profoundly impact the physicochemical properties of a peptide.[2] Fluorine's high electronegativity and the strength of the C-F bond can increase hydrophobicity, enhance thermal and proteolytic stability, and modulate secondary structure.[2][][4] Specifically, the 3-fluoro-4-methoxyphenyl moiety in the target amino acid offers several strategic advantages:
Metabolic Stability: The fluoro- and methoxy- substitutions on the aromatic ring can hinder enzymatic degradation by proteases, prolonging the peptide's circulatory half-life.[2]
Conformational Constraint: As a quaternary, α-arylated amino acid, this residue introduces significant steric bulk, which can lock the peptide backbone into a more defined conformation. This is crucial for optimizing receptor binding affinity and selectivity.[5]
Enhanced Binding Interactions: The fluorophenyl group can participate in unique, non-covalent interactions (e.g., orthogonal multipolar C–F···C=O interactions) within a receptor binding pocket, potentially increasing ligand affinity.
Configurational Stability: Unlike standard phenylglycine residues which are prone to racemization during peptide synthesis, this quaternary α-arylated amino acid is configurationally stable due to the absence of an enolizable proton.[5]
These properties make 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid a valuable building block for designing peptides with improved drug-like characteristics.
Synthesis of Fmoc-protected 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
The successful incorporation of this novel amino acid begins with the robust synthesis of the Nα-Fmoc protected monomer. While a direct synthesis of the fluorinated compound is not widely documented in foundational literature, a general and effective approach is the Strecker synthesis, followed by Fmoc protection.[6][7][8]
Synthesis Workflow
The overall process involves a three-step sequence: formation of the racemic α-aminonitrile, hydrolysis to the racemic amino acid, and subsequent N-terminal protection with an Fmoc group.
Caption: Workflow for the synthesis of the Fmoc-protected monomer.
Experimental Protocol: Synthesis of Racemic Amino Acid
Strecker Reaction: To a solution of 3-fluoro-4-methoxybenzaldehyde in an appropriate solvent (e.g., methanol), add ammonium chloride followed by sodium cyanide. Stir the reaction at room temperature until completion, monitored by TLC. The resulting α-aminonitrile is then carried forward.[6][7]
Hydrolysis: The crude α-aminonitrile is subjected to strong acidic hydrolysis (e.g., refluxing with 6M HCl). This converts the nitrile group to a carboxylic acid.
Work-up and Isolation: After hydrolysis, the reaction mixture is cooled, and the pH is adjusted to the isoelectric point of the amino acid (typically pH 5-6) to precipitate the product. The solid is filtered, washed with cold water and ether, and dried under vacuum to yield the racemic amino acid.
Experimental Protocol: Fmoc Protection
The 9-fluorenylmethyloxycarbonyl (Fmoc) group is the standard for modern SPPS due to its base-lability, which is orthogonal to the acid-labile side-chain protecting groups.[9][10]
Reaction Setup: Suspend the synthesized racemic amino acid in an aqueous solvent mixture (e.g., water/ethanol or aqueous dioxane).[11]
Base Addition: Add a suitable base, such as sodium carbonate or triethylamine, to deprotonate the amino group.
Fmoc Reagent: Add Fmoc-Cl or Fmoc-OSu (9-fluorenylmethyloxycarbonyl N-hydroxysuccinimide ester) portion-wise to the reaction mixture while maintaining a basic pH.[11][12]
Reaction Monitoring: Stir the reaction at room temperature for several hours. Monitor the reaction's progress by TLC.
Isolation and Purification: Upon completion, acidify the solution with 1M HCl to precipitate the Fmoc-protected amino acid. The crude product is then filtered, washed, and purified by recrystallization or flash chromatography to yield the final, high-purity monomer.
Solid-Phase Peptide Synthesis (SPPS) Protocol
The core of this guide focuses on the efficient incorporation of the Fmoc-protected aryl-glycine derivative into a growing peptide chain using standard SPPS methodologies.[1][13] The aryl-glycine's steric hindrance presents a significant challenge, requiring optimized coupling conditions.[5][14][15]
Materials and Reagents
Reagent/Material
Purpose
Grade/Purity
Rink Amide or Wang Resin
Solid support for peptide synthesis
100-200 mesh, ~0.5 mmol/g loading
N,N-Dimethylformamide (DMF)
Primary solvent for washing and reactions
Peptide synthesis grade
Dichloromethane (DCM)
Solvent for washing and resin swelling
ACS grade
Piperidine
Reagent for Fmoc group removal
Reagent grade
Coupling Reagents (HATU, HBTU, DIC)
Activation of carboxylic acid for amide bond formation
>99%
Additives (HOBt, Oxyma Pure)
Racemization suppression and reaction rate enhancement
>99%
N,N-Diisopropylethylamine (DIPEA)
Base for activation and coupling steps
Peptide synthesis grade
Trifluoroacetic Acid (TFA)
Cleavage of peptide from resin and side-chain deprotection
Reagent grade
Scavengers (TIS, Water, EDT)
Quenching of reactive cations during cleavage
Reagent grade
SPPS Workflow Diagram
Caption: The iterative cycle of Solid-Phase Peptide Synthesis (SPPS).
Step-by-Step SPPS Protocol
This protocol assumes a 0.1 mmol synthesis scale on a Rink Amide resin.
Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.
Initial Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes to ensure complete removal of the first Fmoc group.[16]
Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x) to remove all traces of piperidine.
Amino Acid Coupling (Standard Residue):
Pre-activate a solution of the standard Fmoc-amino acid (4 eq.), HBTU (3.9 eq.), HOBt (4 eq.), and DIPEA (8 eq.) in DMF for 2 minutes.
Add the activated solution to the resin and agitate for 45-60 minutes.
Coupling of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid:
Rationale: Due to significant steric hindrance, a more potent coupling reagent and extended reaction time are required to achieve high coupling efficiency.[5][14] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is recommended over HBTU for such challenging couplings.[17][18]
Protocol: In a separate vial, dissolve Fmoc-2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid (4 eq.), HATU (3.9 eq.), and DIPEA (8 eq.) in DMF.
Allow the solution to pre-activate for 5 minutes.
Add the activated mixture to the deprotected resin.
Allow the coupling reaction to proceed for 2-4 hours. A double coupling (repeating the step) may be necessary.
Validation: Perform a Kaiser test to confirm the absence of free primary amines, indicating reaction completion.
Washing: After coupling, wash the resin with DMF (5x) and DCM (3x).
Cycle Repetition: Repeat steps 2-6 for each subsequent amino acid in the sequence.
Final Cleavage and Deprotection:
After the final Fmoc group is removed, wash the peptide-resin extensively with DCM and dry it under vacuum.
Prepare a cleavage cocktail of TFA/Triisopropylsilane (TIS)/H2O (95:2.5:2.5 v/v/v).[19]
Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-4 hours.[1]
Filter the resin and collect the filtrate containing the cleaved peptide.
Precipitate the crude peptide by adding the TFA solution to a large volume of cold diethyl ether.
Centrifuge to pellet the peptide, decant the ether, and wash the pellet 2-3 times with cold ether.
Dry the crude peptide under vacuum.
Purification and Characterization
Purification by Preparative RP-HPLC
The crude peptide must be purified to homogeneity using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).
Gradient: A linear gradient, typically from 5% to 65% B over 30-40 minutes, should be optimized based on the peptide's hydrophobicity.
Detection: UV detection at 220 nm and 280 nm.
Fraction Collection: Collect fractions corresponding to the main peak and analyze them for purity.
Analytical Characterization
Confirmation of the final peptide's identity and purity is achieved through analytical HPLC and mass spectrometry.
Analysis Method
Purpose
Expected Outcome
Analytical RP-HPLC
Assess purity of the final product.
A single, sharp peak with >95% purity.
LC-MS (ESI)
Confirm the molecular weight of the peptide.
A major ion peak corresponding to the calculated [M+H]+ of the target peptide.
High-Resolution MS
Determine the exact mass for unambiguous identification.
Observed mass should be within 5 ppm of the calculated exact mass.
Troubleshooting and Mechanistic Insights
Problem: Incomplete Coupling of the Novel Amino Acid.
Cause: Steric hindrance from the α-aryl group slows reaction kinetics.[5][20]
Solution:
Switch to a stronger coupling reagent: Use HATU or COMU, which are known to be more effective for hindered couplings.[18]
Increase reaction time: Extend the coupling time to 4 hours or even overnight.
Perform a double coupling: After the first coupling and wash, repeat the coupling step with a fresh solution of activated amino acid.
Microwave Assistance: Microwave-enhanced SPPS can significantly accelerate the coupling of sterically hindered residues.[15]
Problem: Aggregation during Synthesis.
Cause: Hydrophobic sequences, particularly those containing the bulky aryl-glycine, can lead to inter-chain aggregation on the resin, blocking reactive sites.[21]
Solution:
Use Chaotropic Salts: Add salts like LiCl to the coupling mixture to disrupt secondary structure formation.[21]
Incorporate Pseudoproline Dipeptides: If the sequence allows, strategically insert pseudoproline dipeptides to disrupt aggregation.[21]
Switch Solvents: Using a solvent like N-methyl-2-pyrrolidone (NMP) or a DCM/DMF/NMP mixture can improve solvation.[21]
Conclusion
The synthesis of peptides incorporating 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid presents unique challenges, primarily due to steric hindrance. However, these challenges are readily overcome through the rational selection of potent coupling reagents, optimized reaction conditions, and vigilant in-process monitoring. By following the detailed protocols and troubleshooting guidance outlined in this document, researchers can successfully leverage the significant therapeutic advantages offered by this novel fluorinated amino acid to develop next-generation peptide-based drugs with enhanced stability, conformation, and potency.
References
Mycock, K., & Skerry, C. (2022). Utility of fluorinated α-amino acids in development of therapeutic peptides. Taylor & Francis Online. Retrieved from [Link]
Weng, T., et al. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. ASM Journals. Retrieved from [Link]
Micklatcher, C., et al. (2004). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Journal of the American Chemical Society. Retrieved from [Link]
Dilun. (2023). Commonly Used Coupling Reagents in Peptide Synthesis. Beijing Dilun Biotechnology Co., Ltd. Retrieved from [Link]
Micklatcher, C., et al. (2018). Fluorinated peptide biomaterials. PMC - NIH. Retrieved from [Link]
Fields, C. G., et al. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. Retrieved from [Link]
MDPI. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. MDPI. Retrieved from [Link]
AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Retrieved from [Link]
Khadse, S. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Springer. Retrieved from [Link]
ResearchGate. (2021). Arylglycine: A Focus on Amino Acid Preparation and Peptide Synthesis. ResearchGate. Retrieved from [Link]
CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. Retrieved from [Link]
Frontiers. (2022). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Frontiers. Retrieved from [Link]
ACS Publications. (2020). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. Retrieved from [Link]
RSC Publishing. (2021). Scalable synthesis and coupling of quaternary α-arylated amino acids: α-aryl substituents are tolerated in α-helical peptides. RSC Publishing. Retrieved from [Link]
OPUS. (2022). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. OPUS. Retrieved from [Link]
Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Wikipedia. Retrieved from [Link]
CEM Corporation. (2024). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. CEM Corporation. Retrieved from [Link]
ACS Publications. (2013). Oligo(N-aryl glycines): A New Twist on Structured Peptoids. Journal of the American Chemical Society. Retrieved from [Link]
MDPI. (2022). 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. MDPI. Retrieved from [Link]
PMC. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC. Retrieved from [Link]
ACS Figshare. (2001). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters. Retrieved from [Link]
Frontiers. (2022). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Frontiers. Retrieved from [Link]
The Royal Society of Chemistry. (2011). An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. The Royal Society of Chemistry. Retrieved from [Link]
PubMed. (2001). Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. PubMed. Retrieved from [Link]
Activotec. (n.d.). Standard Fmoc Protected Amino Acids. Activotec. Retrieved from [Link]
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid material safety data sheet (MSDS)
An In-depth Technical Guide to the Material Safety Profile of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid Compound Identification and Structural Rationale for Hazard Assessment 2-Amino-2-(3-fluoro-4-methoxyphenyl)ace...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Material Safety Profile of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Compound Identification and Structural Rationale for Hazard Assessment
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a substituted phenylglycine derivative. Its structure is foundational to its potential utility as a building block in medicinal chemistry and, critically, to our understanding of its safety profile.
The molecule can be deconstructed into three key regions for hazard analysis:
The α-Amino Acid Core: The phenylglycine backbone is common in many synthetic intermediates.
The Substituted Phenyl Ring: The presence and position of the fluoro and methoxy groups are critical determinants of reactivity and metabolic fate.
The Solid State: As a crystalline solid, it presents a potential dust inhalation hazard.
Caption: Chemical structure and key functional groups.
Predicted Hazard Identification and Classification
Based on data from structural analogues, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is predicted to be an irritant. The primary hazards are associated with direct contact and inhalation of its solid-state powder form.
Hazard Classification
GHS Category
Justification based on Structural Analogues
Skin Irritation
Category 2
Analogous phenylacetic acids are known to cause skin irritation.[1] The H315 hazard statement ("Causes skin irritation") is common for these types of compounds.[1]
Serious Eye Irritation
Category 2A
Direct contact of powdered acidic compounds with eyes can cause serious irritation.[3] The H319 statement ("Causes serious eye irritation") is cited for closely related molecules.[3]
Respiratory Irritation
Category 3
Inhalation of fine dusts from organic solids can irritate the respiratory tract.[1] The precautionary statement P261 ("Avoid breathing dust") is a standard recommendation.[1]
Acute Oral Toxicity
Category 4 (Predicted)
While specific data is absent, related methoxyphenylacetic acids may be harmful if swallowed.[4] This warrants caution but may not be a primary route of exposure in a research setting.
Carcinogenicity and Mutagenicity:
There is no evidence to suggest this compound is carcinogenic or mutagenic. No components of structurally similar products are identified as carcinogens by IARC, ACGIH, or NTP.[1][3]
Physical and Chemical Properties (Estimated)
The following properties are estimated based on closely related, non-fluorinated analogues. Researchers should validate these properties experimentally.
Based on a deuterated analogue.[1] Another analogue melts at 235 °C.[5]
Boiling Point
Data not available; likely decomposes.
Common for amino acids.
Solubility
No data available. Likely sparingly soluble in water.
General characteristic of similar amino acids.
Partition Coefficient (log Pow)
0.33 (low)
Based on a deuterated analogue, suggesting low bioaccumulation potential.[1]
Protocols for Safe Handling and Exposure Control
A self-validating system of controls is essential when handling compounds with an incomplete safety profile. The causality for each control is rooted in the predicted hazards of irritation and dust inhalation.
Engineering Controls: The Primary Barrier
The principal of causality dictates that because the compound is a fine powder with unknown inhalation toxicity, it must be handled in a controlled environment to prevent aerosolization.
Protocol:
All weighing and manipulation of the solid compound MUST be performed within a certified chemical fume hood or a powder containment enclosure.
Ensure the ventilation system provides sufficient airflow to prevent dust from escaping the containment area.[1]
Keep the sash at the lowest practical height.
Personal Protective Equipment (PPE): The Secondary Barrier
PPE is chosen to protect against the predicted hazards of skin and eye irritation from accidental contact.
Protocol:
Eye Protection: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards at all times.[1] If there is a significant risk of splashing or dust generation, a full-face shield should be used over safety glasses.
Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and disposed of after contamination in accordance with laboratory practices.[1]
Body Protection: Wear a standard laboratory coat. For larger quantities, impervious clothing may be necessary.[1]
Respiratory Protection: If engineering controls are insufficient or unavailable, a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type ABEK) must be used.[1] This should be a last resort, with the primary focus on engineering controls.
Caption: Workflow for the safe handling of powdered compounds.
Emergency and First-Aid Protocols
Immediate and correct action is critical in the event of an exposure. Always show this safety data guide to attending medical personnel.[1]
First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial respiration and consult a physician immediately.[6]
In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation persists, consult a physician.[1]
In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, removing contact lenses if present and easy to do.[3] Continue rinsing and consult a physician immediately.[1]
If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[6]
Fire-Fighting Measures
Flammability: The product is not expected to be flammable or combustible.[1] However, like most organic solids, it can burn if exposed to a strong ignition source.
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]
Hazardous Combustion Products: Under fire conditions, hazardous decomposition products may form, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and potentially hydrogen fluoride (HF).[1]
Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]
Accidental Release Measures
Personal Precautions: Use the personal protective equipment outlined in Section 4.2. Avoid dust formation and do not breathe dust.[1]
Containment and Cleaning: Carefully pick up and arrange disposal without creating dust. A HEPA-filtered vacuum or wet sweeping can be effective. Place the material into a suitable, closed, and labeled container for disposal.[1]
Environmental Precautions: Do not let the product enter drains or waterways.[3]
Storage, Stability, and Disposal
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Protect from air and light.[1]
Chemical Stability: The product is expected to be chemically stable under standard ambient conditions (room temperature).[3]
Incompatible Materials: Avoid contact with strong oxidizing agents.[4]
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with all local, state, and federal regulations.
References
Safety Data Sheet - CDN Isotopes. [URL: https://www.cdnisotopes.com/msds/D-7132.pdf]
SAFETY DATA SHEET - Sigma-Aldrich (2-methoxyphenylacetic acid). [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/180653]
SAFETY DATA SHEET - Sigma-Aldrich (Acetanilide). [URL: https://www.sigmaaldrich.com/US/en/sds/sial/00401]
Application Notes and Protocols for the Synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid
Abstract This document provides a comprehensive guide for the synthesis of the non-canonical amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This compound is of significant interest to researchers in medicin...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive guide for the synthesis of the non-canonical amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This compound is of significant interest to researchers in medicinal chemistry and drug development as a building block for novel peptides and small molecule therapeutics. The protocol herein is based on the robust and well-established Strecker amino acid synthesis, a method renowned for its simplicity and effectiveness in converting aldehydes into α-amino acids.[1][2] This guide details the two-stage process: the initial formation of an α-aminonitrile intermediate from 3-fluoro-4-methoxybenzaldehyde, followed by its acid-catalyzed hydrolysis to the final product. We provide a step-by-step experimental protocol, a detailed reaction mechanism, safety precautions, and a discussion on potential downstream applications, including chiral resolution.
Introduction and Scientific Rationale
Non-canonical amino acids (ncAAs) are powerful tools for engineering novel biological functions and therapeutic properties in peptides and proteins. The incorporation of ncAAs with unique side chains, such as 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, can enhance proteolytic stability, modulate receptor binding affinity, and introduce novel spectroscopic probes. The fluorine substituent on the phenyl ring is particularly valuable in medicinal chemistry, as it can improve metabolic stability and binding interactions by altering the electronic properties of the molecule.
The chosen synthetic route is the Strecker synthesis, first described by Adolph Strecker in 1850.[2] This three-component reaction combines an aldehyde, ammonia, and cyanide to form an α-aminonitrile, which is subsequently hydrolyzed to the desired α-amino acid.[3][4] This method is advantageous due to its operational simplicity and the ready availability of the starting materials.[2] The starting precursor, 3-fluoro-4-methoxybenzaldehyde, is a commercially available compound.[5][6][7]
Reaction Scheme and Mechanism
The synthesis proceeds in two distinct stages:
Stage 1: α-Aminonitrile Formation: 3-Fluoro-4-methoxybenzaldehyde is condensed with ammonia to form an imine, which is then attacked by a cyanide nucleophile.
Stage 2: Hydrolysis: The nitrile group of the intermediate is hydrolyzed under strong acidic conditions to yield the final carboxylic acid.
Overall Reaction
Caption: Overall two-stage Strecker synthesis.
Mechanistic Pathway
The reaction begins with the formation of an iminium ion from the aldehyde and ammonia, which increases the electrophilicity of the carbonyl carbon. The cyanide ion then attacks this intermediate. The subsequent hydrolysis of the nitrile proceeds via protonation and repeated nucleophilic attack by water, ultimately eliminating ammonia to form the carboxylic acid.[1][3]
Caption: Mechanistic flow of the Strecker synthesis.
Experimental Protocols
Extreme Caution is Required: This protocol involves potassium cyanide, a highly toxic substance. It must be handled in a certified chemical fume hood with appropriate personal protective equipment (PPE). Acidification of cyanide salts generates lethal hydrogen cyanide (HCN) gas. All cyanide-containing waste must be quenched with bleach or hydrogen peroxide before disposal according to institutional guidelines.
Materials and Reagents
Reagent
CAS No.
Formula
M.W. ( g/mol )
Suggested Amount (10 mmol scale)
3-Fluoro-4-methoxybenzaldehyde
351-54-2
C₈H₇FO₂
154.14
1.54 g (10.0 mmol)
Potassium Cyanide (KCN)
151-50-8
KCN
65.12
0.72 g (11.0 mmol)
Ammonium Chloride (NH₄Cl)
12125-02-9
NH₄Cl
53.49
0.59 g (11.0 mmol)
Ammonium Hydroxide (28-30%)
1336-21-6
NH₄OH
35.04
~5 mL
Methanol (MeOH)
67-56-1
CH₄O
32.04
20 mL
Hydrochloric Acid (conc., 37%)
7647-01-0
HCl
36.46
~20 mL
Sodium Hydroxide (NaOH)
1310-73-2
NaOH
40.00
As needed for pH adjustment
Deionized Water
7732-18-5
H₂O
18.02
As needed
Protocol Part A: Synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetonitrile
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-4-methoxybenzaldehyde (1.54 g, 10.0 mmol) in methanol (10 mL).
Ammonia Addition: To the stirred solution, add ammonium chloride (0.59 g, 11.0 mmol) followed by ammonium hydroxide solution (~5 mL). Stir for 15 minutes at room temperature. The solution may become cloudy.
Cyanide Addition: Cool the flask in an ice-water bath to 0-5 °C. In a separate beaker, carefully dissolve potassium cyanide (0.72 g, 11.0 mmol) in deionized water (5 mL). CAUTION: KCN is highly toxic.
Reaction: Slowly add the aqueous KCN solution dropwise to the cooled aldehyde mixture over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.
Incubation: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (16-20 hours).
Workup: Reduce the solvent volume by approximately half using a rotary evaporator. Add deionized water (30 mL) to the mixture. The α-aminonitrile product may precipitate as a solid or an oil. Extract the aqueous mixture with ethyl acetate (3 x 30 mL).
Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-aminonitrile. The product is often used in the next step without further purification.
Protocol Part B: Hydrolysis to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Setup: Transfer the crude α-aminonitrile from Part A into a 100 mL round-bottom flask. Perform this step in a fume hood.
Acid Addition: Carefully add concentrated hydrochloric acid (20 mL) to the flask. The mixture may generate some heat.
Hydrolysis: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 110 °C) using a heating mantle. Maintain reflux for 4-6 hours. Monitor the reaction progress by TLC if desired. The hydrolysis of the nitrile is complete when the intermediate spot disappears.[4]
Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath. The amino acid hydrochloride salt may begin to precipitate.
Neutralization: Carefully adjust the pH of the cold solution to the isoelectric point of the amino acid (typically pH 5-6) by the slow, dropwise addition of a concentrated sodium hydroxide solution. Constant stirring and pH monitoring are crucial. The free amino acid will precipitate as a solid.
Purification: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water (2 x 15 mL) and then with a small amount of cold ethanol.
Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.
Workflow and Data Summary
Experimental Workflow Diagram
Caption: Step-by-step experimental workflow.
Expected Yield and Characterization
Yield: Typical yields for Strecker syntheses can range from 40-70% over the two steps, depending on the purity of the starting materials and the efficiency of the workup procedures.
Characterization: The final product should be characterized to confirm its identity and purity. Standard methods include:
¹H and ¹³C NMR: To confirm the chemical structure.
Mass Spectrometry (MS): To verify the molecular weight (Expected [M+H]⁺ = 200.07).
FT-IR: To identify characteristic functional group peaks (e.g., carboxylic acid O-H, amine N-H).
Safety and Handling
Cyanide Hazard: Potassium cyanide (KCN) and hydrogen cyanide (HCN) are extremely toxic and can be fatal if ingested, inhaled, or absorbed through the skin. Always handle solid KCN and its solutions in a certified chemical fume hood.[8] Never work alone. Have a calcium gluconate antidote kit available and ensure personnel are trained in its use.
Acid Hazard: Concentrated hydrochloric acid is highly corrosive and causes severe burns.[9] Handle with appropriate gloves, lab coat, and eye protection.
Waste Disposal: All cyanide-containing waste must be neutralized before disposal. A common method is to add the waste to a stirred, basic solution of sodium hypochlorite (bleach) or calcium hypochlorite to oxidize the cyanide to the much less toxic cyanate ion.
Post-Synthesis Considerations: Chiral Resolution
The Strecker synthesis as described produces a racemic mixture (an equal mixture of both enantiomers). For most pharmaceutical applications, a single enantiomer is required. The separation of these enantiomers, known as chiral resolution, is a critical subsequent step.[10]
A common and effective method is diastereomeric salt crystallization .[10] This process involves:
Reacting the racemic amino acid with a single enantiomer of a chiral resolving agent (e.g., a chiral acid like tartaric acid or a chiral base like brucine).
This reaction forms a pair of diastereomeric salts, which have different physical properties, such as solubility.
The less soluble diastereomeric salt can be selectively crystallized from a suitable solvent.
After separation by filtration, the chiral resolving agent is removed by acid/base treatment, yielding the enantiomerically pure amino acid.[11]
Alternative methods include enzymatic resolution or chiral chromatography, which may be suitable depending on the scale and required purity.[12][13]
References
BenchChem (2025). Application Notes and Protocols: Incorporation of 2-amino-2-(2-methoxyphenyl)acetic acid in Antimicrobial Peptide Synthesis.
Biosynth (n.d.). 3-Fluoro-4-methoxybenzaldehyde.
Fisher Scientific (2025). SAFETY DATA SHEET - 4-Methoxyphenylacetic acid.
Application Note & Protocol: Strategic Incorporation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in Solid-Phase Peptide Synthesis
Introduction: Expanding the Chemical Diversity of Peptides The precise introduction of non-canonical amino acids into peptide sequences is a cornerstone of modern drug discovery and chemical biology. These unique buildin...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Expanding the Chemical Diversity of Peptides
The precise introduction of non-canonical amino acids into peptide sequences is a cornerstone of modern drug discovery and chemical biology. These unique building blocks can confer advantageous properties, such as enhanced proteolytic stability, constrained conformations, and novel receptor interactions. 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a substituted α,α-disubstituted amino acid, presents both an opportunity and a synthetic challenge. The fluorinated phenyl ring offers a valuable probe for NMR studies and can modulate binding interactions through altered electronics and lipophilicity. However, its steric bulk demands a carefully optimized approach to achieve efficient incorporation during Solid-Phase Peptide Synthesis (SPPS).
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful incorporation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into peptide chains using Fmoc-based SPPS. We will delve into the underlying chemical principles, provide a detailed step-by-step protocol, and offer troubleshooting strategies for this sterically hindered amino acid.
Scientific Rationale and Key Considerations
The primary challenge in coupling α,α-disubstituted amino acids like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is steric hindrance. This bulkiness can significantly slow down the kinetics of amide bond formation, leading to incomplete coupling and the accumulation of deletion sequences. Traditional SPPS methods may prove inefficient, necessitating optimized reagents and reaction conditions to drive the coupling to completion.[1]
Key considerations for successful incorporation include:
Choice of Coupling Reagent: Standard coupling reagents may not be sufficiently reactive. More potent activating agents are required to overcome the steric barrier.
Reaction Conditions: Extended coupling times and potentially elevated temperatures can enhance coupling efficiency.
Monitoring of Coupling Efficiency: Rigorous monitoring after the coupling step is crucial to ensure complete reaction before proceeding to the next cycle.
Protecting Group Strategy: The standard Fmoc/tBu orthogonal protection scheme is generally compatible, but careful selection of side-chain protecting groups for other residues in the sequence is important to avoid side reactions.[2]
Experimental Protocol: Fmoc-SPPS of Peptides Containing 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
This protocol outlines the manual synthesis of a target peptide incorporating the title amino acid. The procedure can be adapted for automated synthesizers.
Materials and Reagents
Fmoc-Rink Amide MBHA resin (or other suitable resin depending on the desired C-terminus)
Fmoc-protected amino acids (standard and Fmoc-2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid-OH)
Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)
Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine
Fmoc Deprotection Solution: 20% (v/v) piperidine in N,N-Dimethylformamide (DMF)
Cleavage Cocktail: Reagent K (TFA/water/phenol/thioanisole/1,2-ethanedithiol 82.5:5:5:5:2.5 v/v) or a similar scavenger-containing cocktail.[3][4]
Precipitation/Washing: Cold diethyl ether
Qualitative Ninhydrin test solution
Step-by-Step Synthesis Workflow
1. Resin Preparation and Swelling:
Place the desired amount of resin in a reaction vessel.
Swell the resin in DMF for 30-60 minutes, followed by washing with DMF (3x) and DCM (3x).
2. Initial Fmoc Deprotection (if starting with Fmoc-protected resin):
Add 20% piperidine in DMF to the resin.
Agitate for 5 minutes, then drain.
Add a fresh portion of 20% piperidine in DMF and agitate for an additional 15 minutes.
Drain and wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).
Confirm complete deprotection with a positive Ninhydrin test.
3. Standard Amino Acid Coupling:
In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents relative to resin loading) with HATU/HCTU (0.95 equivalents relative to the amino acid) and DIPEA (2 equivalents relative to the amino acid) in DMF for 2-5 minutes.
Add the activated amino acid solution to the deprotected resin.
Agitate for 1-2 hours at room temperature.
Wash the resin with DMF (3x), DCM (3x), and DMF (3x).
Perform a Ninhydrin test to confirm complete coupling (negative result). If the test is positive, recouple.
4. Incorporation of Fmoc-2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid-OH (The Critical Step):
Pre-activation: Dissolve Fmoc-2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid-OH (3-5 eq.) and HATU (or HCTU) (0.95 eq. to the amino acid) in DMF. Add DIPEA (2 eq. to the amino acid) and allow to activate for 5-10 minutes. The slightly longer activation time can be beneficial for hindered amino acids.
Coupling: Add the activated solution to the deprotected peptide-resin.
Extended Coupling Time: Agitate the mixture for a minimum of 4 hours. For particularly difficult sequences, this can be extended to 12 hours (overnight).[5]
Monitoring: After the initial coupling, perform a Ninhydrin test. Due to the steric hindrance, a single coupling may be insufficient.[6][1]
Recoupling (if necessary): If the Ninhydrin test is positive or equivocal, drain the vessel and repeat the coupling step with a fresh solution of activated amino acid. Do not proceed to the next step until a negative Ninhydrin test is achieved.
5. Chain Elongation:
Repeat steps 2 and 3 (or 4 for subsequent hindered residues) for each amino acid in the sequence.[7]
6. Final Fmoc Deprotection:
After the final amino acid has been coupled, perform the Fmoc deprotection as described in step 2.
7. Cleavage and Side-Chain Deprotection:
Wash the peptide-resin thoroughly with DCM (5x) and dry under a stream of nitrogen.
Prepare the cleavage cocktail (e.g., Reagent K) and add it to the resin (10 mL per gram of resin).[3][4]
Agitate at room temperature for 2-4 hours. The presence of scavengers is critical to prevent side reactions with sensitive residues.[8]
Filter the resin and collect the filtrate into a centrifuge tube containing cold diethyl ether.
Precipitate the crude peptide by adding the TFA solution dropwise to the cold ether.
Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether (2x).
Dry the crude peptide pellet under vacuum.
8. Purification and Analysis:
Purify the crude peptide using reverse-phase HPLC (RP-HPLC).
Confirm the identity and purity of the final peptide by LC-MS.
Workflow for Incorporating the Hindered Amino Acid
Caption: Workflow for the critical coupling step of the hindered amino acid.
Quantitative Data and Reagent Summary
Parameter
Standard Amino Acid
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Rationale
Amino Acid Equivalents
3-5
3-5
Ensures a sufficient excess to drive the reaction to completion.
Coupling Reagent
HATU/HCTU
HATU/HCTU
High-reactivity reagents are necessary for hindered couplings.[9]
Base
DIPEA/Collidine
DIPEA/Collidine
Tertiary amines for activation and neutralization.
Coupling Time
1-2 hours
4-12 hours
Extended time is required to overcome steric hindrance.[5]
Monitoring
Ninhydrin Test
Ninhydrin Test (mandatory)
Crucial for confirming complete acylation of the sterically hindered amine.
Recoupling
As needed
Often required
Increases the probability of achieving >99% coupling efficiency.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Incomplete Coupling of Hindered AA
Insufficient activation, short coupling time, steric hindrance.
Recouple with fresh reagents. Increase coupling time to overnight. Consider switching to a different coupling reagent like COMU.
Peptide Aggregation
Formation of secondary structures on the resin support.
Use a resin with a PEG linker (e.g., TentaGel) to improve solvation.[10] Synthesize at a lower loading capacity.
Low Final Yield
Cumulative effect of incomplete couplings throughout the synthesis.
Ensure >99% coupling at each step, especially for the hindered residue. Optimize cleavage conditions.
Side Product Formation
Incomplete deprotection or side-chain reactions during cleavage.
Ensure the final Fmoc deprotection is complete. Use a robust scavenger cocktail during cleavage.[8][11]
Troubleshooting Decision Tree
Caption: Decision-making process for incomplete coupling of the title amino acid.
Conclusion
The successful incorporation of sterically demanding building blocks like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into peptides is achievable through a methodical and optimized SPPS strategy. By employing highly reactive coupling agents, extending reaction times, and diligently monitoring coupling completion, researchers can effectively synthesize novel peptides with enhanced properties. This approach opens avenues for exploring new chemical space in peptide-based therapeutics and research tools.
References
Young, J., Huang, A., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research.
PubMed. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Pept Res.
Application Note: Quantitative Analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid in Pharmaceutical Samples
Abstract This application note presents robust and reliable analytical methodologies for the precise quantification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical chiral building block in pharmaceutical d...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This application note presents robust and reliable analytical methodologies for the precise quantification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical chiral building block in pharmaceutical development. Recognizing the importance of accurate concentration determination for process chemistry, quality control, and pharmacokinetic studies, we provide detailed protocols for two primary analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for routine analysis and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity applications. Furthermore, this guide addresses the crucial aspect of chiral separation, providing a methodology for the enantioselective quantification of its stereoisomers. All protocols are designed to be self-validating systems, grounded in established scientific principles and aligned with international regulatory standards.
Introduction: The Analytical Imperative
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a non-proteinogenic amino acid derivative. Its structural features, including a chiral center and a substituted phenyl ring, make it a valuable synthon in the development of novel therapeutic agents. The fluorine and methoxy substitutions on the phenyl ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties, making its precise quantification essential throughout the drug development lifecycle.
The analytical challenge lies not only in accurately measuring the total concentration of the compound but also in selectively quantifying its enantiomers, as different stereoisomers can exhibit distinct biological activities. This guide provides comprehensive, field-proven protocols to address these challenges, ensuring data integrity and supporting regulatory compliance. The methodologies presented are adapted from established procedures for structurally similar compounds and should be fully validated by the end-user for their specific matrix and intended purpose, in accordance with ICH Q2(R2) guidelines.[1][2]
The choice of analytical technique is dictated by the specific requirements of the analysis, primarily sensitivity, selectivity, and sample matrix complexity.
HPLC-UV: This technique is a workhorse for quality control (QC) of bulk drug substances and intermediates. It offers a balance of robustness, cost-effectiveness, and sufficient sensitivity for high-concentration samples. The presence of the aromatic ring in 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid provides a suitable chromophore for UV detection.
LC-MS/MS: For applications requiring higher sensitivity and selectivity, such as the analysis of biological matrices (e.g., plasma, tissue homogenates) in pharmacokinetic studies, LC-MS/MS is the method of choice. Its ability to selectively monitor specific parent-to-product ion transitions provides unparalleled specificity, minimizing matrix interference.
Chiral HPLC: To resolve and quantify the individual enantiomers, a specialized chiral stationary phase (CSP) is necessary. This is critical for assessing the enantiomeric purity of the drug substance and for stereoselective metabolism studies.
The logical flow for method implementation is outlined below.
Caption: Decision workflow for selecting the appropriate analytical method.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
This reversed-phase HPLC method is designed for the quantification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in bulk substance or simple formulations, where concentration levels are expected to be in the µg/mL to mg/mL range. The method utilizes a C18 stationary phase to retain the analyte, which is then detected by its UV absorbance.
Rationale and Causality
Column Choice: A C18 column is selected for its versatility and proven ability to retain and separate a wide range of moderately polar to nonpolar compounds.[2] The hydrophobic interaction between the phenyl ring of the analyte and the C18 alkyl chains provides the primary retention mechanism.
Mobile Phase: A gradient elution with acetonitrile and water, acidified with formic acid, is employed. The formic acid serves two key purposes: it protonates the carboxylic acid group and suppresses the ionization of residual silanols on the silica backbone, leading to improved peak shape and reproducibility. The gradient from low to high organic content ensures that the analyte is eluted with a sharp peak and that any less polar impurities are effectively washed from the column.
Detection Wavelength: The phenyl ring with its auxochromic substituents (amino, methoxy) is expected to have a UV absorbance maximum between 260-280 nm. A wavelength of 270 nm is chosen as a starting point, but it is imperative to determine the empirical λmax by running a UV scan of a standard solution using a Diode Array Detector (DAD).
Experimental Protocol: HPLC-UV
Instrumentation and Materials:
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a Diode Array Detector (DAD).
Chromatographic Data System (CDS): OpenLab CDS or equivalent.
Analytical Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm, or equivalent.[2]
5% B to 80% B over 10 min, hold for 2 min, return to initial
Flow Rate
1.0 mL/min
Column Temperature
35 °C
Injection Volume
10 µL
Detection
DAD, 270 nm
Sample Preparation Workflow:
Caption: Sample preparation workflow for HPLC-UV analysis.
Method Validation Parameters (as per ICH Q2(R2)): [1][2]
Parameter
Acceptance Criteria
Linearity (r²)
≥ 0.999
Range
1 - 150 µg/mL
Accuracy (% Recovery)
98.0% - 102.0%
Precision (%RSD)
≤ 2.0%
LOD
Signal-to-Noise ratio of 3:1
LOQ
Signal-to-Noise ratio of 10:1
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This method is tailored for the ultra-sensitive quantification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in complex biological matrices, such as human plasma. The protocol involves a protein precipitation step followed by analysis using a triple quadrupole mass spectrometer.
Rationale and Causality
Sample Preparation: Protein precipitation with acetonitrile is a simple, fast, and effective method for removing the bulk of proteins from plasma samples, which would otherwise interfere with the analysis and damage the LC column.
Internal Standard (IS): The use of a stable isotope-labeled (SIL) internal standard (e.g., with ¹³C or ²H) is highly recommended. An SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, allowing for highly accurate and precise quantification.
Ionization: Electrospray ionization (ESI) in positive mode is chosen because the primary amine group on the analyte is readily protonated to form a [M+H]⁺ ion.
MRM Transitions: Multiple Reaction Monitoring (MRM) provides exceptional selectivity. The precursor ion (the protonated molecule) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific, stable product ion is monitored in the third quadrupole (Q3). This process filters out most chemical noise from the matrix.
Experimental Protocol: LC-MS/MS
Instrumentation and Materials:
LC-MS/MS System: A Waters ACQUITY UPLC I-Class system coupled to a Xevo TQ-S micro Triple Quadrupole Mass Spectrometer, or equivalent.
Analytical Column: Waters ACQUITY UPLC HSS T3, 2.1 x 100 mm, 1.8 µm, or equivalent.
Solvents: LC-MS grade acetonitrile and water.
Reagents: Formic acid (LC-MS grade).
Internal Standard (IS): Stable isotope-labeled 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid (e.g., d4-labeled).
Chromatographic and MS Conditions:
Parameter
Condition
Mobile Phase A
0.1% Formic acid in Water
Mobile Phase B
0.1% Formic acid in Acetonitrile
Gradient
2% B to 95% B over 5 min, hold for 1 min, return to initial
Flow Rate
0.4 mL/min
Column Temperature
40 °C
Injection Volume
5 µL
Ionization Mode
ESI Positive
Capillary Voltage
3.0 kV
Source Temp.
150 °C
Desolvation Temp.
400 °C
MRM Transition
To be determined empirically (e.g., m/z 200.1 -> 154.1)
IS MRM Transition
To be determined empirically (e.g., m/z 204.1 -> 158.1)
Sample Preparation for Plasma:
Spike: To 50 µL of plasma sample, add 10 µL of Internal Standard working solution.
Precipitate: Add 200 µL of cold acetonitrile.
Vortex: Vortex the mixture for 1 minute to precipitate proteins.
Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer: Carefully transfer the supernatant to a clean autosampler vial.
Inject: Inject the supernatant into the LC-MS/MS system.
Chiral Separation by HPLC
Since 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a chiral molecule, distinguishing between its enantiomers is often a regulatory requirement. This can be achieved using a chiral stationary phase (CSP).
Rationale and Causality
Column Choice: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and effective for resolving a wide range of chiral compounds, including amino acids.[3] Alternatively, zwitterionic CSPs, such as CHIRALPAK ZWIX(+), are specifically designed for the separation of free amino acids and can provide excellent resolution.
Mobile Phase: The choice of mobile phase is highly dependent on the CSP. For polysaccharide columns, normal phase (e.g., hexane/ethanol) or polar organic modes are common. For LC-MS compatibility, reversed-phase conditions with buffers like ammonium bicarbonate or acetate are preferred.[3] For zwitterionic columns, a mobile phase of methanol/acetonitrile/water with acidic and basic additives is often used to control the ionization state of the analyte and the stationary phase.
Experimental Protocol: Chiral HPLC
Instrumentation and Materials:
HPLC System: As described in Section 3.
Analytical Column: Daicel CHIRALPAK ZWIX(+) (3.0 x 150 mm, 3 µm) or equivalent polysaccharide-based column.
Solvents: HPLC grade methanol, acetonitrile, and water.
Reagents: Acetic acid and diethylamine (or ammonium bicarbonate for RP).
Methanol / Acetonitrile / Water (49/49/2, v/v/v) with 50mM Acetic Acid + 25mM Diethylamine
Flow Rate
0.5 mL/min
Column Temperature
25 °C
Injection Volume
5 µL
Detection
DAD, 270 nm (or MS detection)
Note: Chiral method development is often empirical. Screening different CSPs and mobile phase compositions is necessary to achieve optimal separation for a new compound.
Conclusion
The analytical methods detailed in this application note provide a robust framework for the quantitative analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. The HPLC-UV method is suitable for routine quality control, while the LC-MS/MS method offers the high sensitivity required for bioanalytical applications. The inclusion of a chiral separation protocol addresses the critical need for enantiomer-specific quantification. It is essential that users perform a thorough method validation tailored to their specific sample matrix and instrumentation to ensure the generation of accurate, reliable, and defensible data.
References
ICH Harmonised Tripartite Guideline. Q2(R2) Validation of Analytical Procedures. European Medicines Agency. [Link]
Restek Corporation. 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. 2021. [Link]
Phenomenex Inc. Chiral HPLC Separations: A Practical Guide. [Link]
Sagi-Kiss, V., et al. Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. SciSpace. [Link]
Chromatography Today. Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. [Link]
Waters Corporation. Simultaneous quantification of DL-amino acids in tea using a robust and sensitive LC-MS/MS method. [Link]
Application Note: A Validated HPLC-UV Method for the Quantitative Analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Abstract This document details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method coupled with ultraviolet (UV) detection for the quantitative analysis of 2-Amino-2-(3-fluoro-4-m...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method coupled with ultraviolet (UV) detection for the quantitative analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This synthetic amino acid derivative is a key building block in pharmaceutical synthesis, and its accurate quantification is critical for quality control and process monitoring. The method utilizes a C18 stationary phase with a gradient elution of formic acid-modified water and acetonitrile, providing excellent selectivity and peak shape. This application note provides a comprehensive protocol, from sample preparation to data analysis, and outlines a full method validation strategy according to the International Council for Harmonisation (ICH) guidelines.[1][2]
Introduction and Scientific Rationale
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a non-natural amino acid derivative whose structural complexity presents unique analytical challenges. As a chiral molecule featuring both acidic (carboxyl) and basic (amino) functional groups, its chromatographic behavior is highly dependent on mobile phase pH. Furthermore, the presence of the substituted phenyl ring provides a chromophore suitable for UV detection.
The method described herein is based on reversed-phase chromatography, the workhorse of the pharmaceutical industry for its versatility and robustness.[3][4][5] The selection of a C18 column provides a non-polar stationary phase that retains the analyte based on its hydrophobicity. To ensure consistent analyte retention and symmetrical peak shape, formic acid is added to the mobile phase. At a low pH (approximately 2.7), the carboxylic acid group is protonated (-COOH), and the primary amine is also protonated (-NH3+), suppressing silanol interactions and ensuring a single, stable ionic form of the analyte. This approach is fundamental to achieving reproducible results in the analysis of polar, ionizable compounds.
This document serves as a guide for researchers and quality control analysts, providing not just a protocol but also the scientific justification for the methodological choices, ensuring the transferability and integrity of the analytical results.
Materials and Methods
Instrumentation and Equipment
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and a Diode Array Detector (DAD).[6]
Chromatographic Data System (CDS): OpenLab CDS or equivalent.
Analytical Balance: Calibrated with a readability of 0.01 mg.
Water: Deionized, filtered through a 0.22 µm filter.
Formic Acid (FA): Analytical grade, ~99% purity.
Chromatographic Conditions
All chromatographic parameters are summarized in the table below. The UV detection wavelength of 274 nm was selected as it corresponds to the absorbance maximum of the methoxyphenyl chromophore, providing optimal sensitivity.
Parameter
Condition
Analytical Column
Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm, or equivalent[6]
Mobile Phase A
0.1% (v/v) Formic Acid in Water
Mobile Phase B
0.1% (v/v) Formic Acid in Acetonitrile
Gradient Elution
5% B to 80% B over 15 min; 80% B for 3 min; return to 5% B in 1 min; re-equilibrate for 5 min
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
274 nm
Preparation of Solutions
Diluent: Mobile Phase A / Mobile Phase B (95:5, v/v).
Standard Stock Solution (500 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.
Working Standard Solution (50 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with Diluent.
Sample Solution (50 µg/mL): Accurately weigh an amount of the test sample equivalent to 25 mg of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into a 50 mL volumetric flask. Add approximately 40 mL of Diluent and sonicate for 10 minutes to dissolve. Dilute to volume with Diluent. Pipette 5.0 mL of this solution into a 50 mL volumetric flask and dilute to volume with Diluent. Filter through a 0.45 µm syringe filter before injection.
Method Validation Protocol
The analytical method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[2][7]
System Suitability
System suitability testing is essential to ensure the chromatographic system is performing adequately.[8] Before sample analysis, five replicate injections of the Working Standard Solution (50 µg/mL) are performed. The acceptance criteria are defined in the table below.
Parameter
Acceptance Criteria
Tailing Factor (T)
≤ 2.0
Theoretical Plates (N)
≥ 2000
% RSD of Peak Area
≤ 2.0%
% RSD of Retention Time
≤ 1.0%
Specificity
Specificity is the ability to assess the analyte in the presence of components that may be expected to be present, such as impurities or degradation products.[9] This was demonstrated by subjecting a sample solution to stress conditions (acid, base, oxidative, thermal, and photolytic degradation) and showing that the main peak was free from interference from any degradation products.
Linearity and Range
Linearity was established by analyzing a series of solutions across a range of 10 µg/mL to 100 µg/mL (20% to 200% of the nominal test concentration). The peak area was plotted against the concentration, and the relationship was evaluated by linear regression.
Accuracy (Recovery)
Accuracy was determined by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The percentage recovery was calculated for each level.
Precision
Repeatability (Intra-assay precision): Determined by analyzing six independent sample preparations at 100% of the test concentration on the same day.
Intermediate Precision: The repeatability assay was repeated on a different day by a different analyst using different equipment to assess inter-day and inter-analyst variability.
Limits of Detection (LOD) and Quantitation (LOQ)
LOD and LOQ were determined based on the signal-to-noise ratio. The LOD is typically established at a signal-to-noise ratio of 3:1, and the LOQ at 10:1.[9][10]
Robustness
The robustness of the method was evaluated by making small, deliberate variations to the chromatographic conditions, such as:
Flow rate (± 0.1 mL/min)
Column temperature (± 2 °C)
Mobile phase pH (± 0.1 unit, by adjusting formic acid concentration)
The system suitability parameters were checked under each of these modified conditions.
Results and Data Presentation
The validation results confirmed that the method is specific, linear, accurate, precise, and robust for the intended application. A summary of the validation data is presented below.
Validation Parameter
Result
Acceptance Criteria
Linearity (Correlation Coefficient, r²)
0.9995
r² ≥ 0.999
Range
10 - 100 µg/mL
-
Accuracy (% Recovery)
98.9% - 101.2%
98.0% - 102.0%
Precision - Repeatability (%RSD)
0.8%
≤ 2.0%
Precision - Intermediate (%RSD)
1.2%
≤ 2.0%
LOD
0.1 µg/mL
-
LOQ
0.3 µg/mL
-
Robustness
System suitability parameters met under all conditions
No significant impact
Workflow and Process Diagrams
The overall analytical workflow and the logical structure of the method validation process are illustrated below.
Caption: High-level workflow for the HPLC-UV analysis.
Caption: Logical relationship of method validation parameters.
Discussion and Further Considerations
Chirality
It is critical to recognize that 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid possesses a chiral center at the alpha-carbon. The method described in this note is an achiral method, meaning it will not separate the R- and S-enantiomers; they will co-elute as a single peak. This method is suitable for determining the total purity or assay of the compound. For the determination of enantiomeric purity, a separate chiral HPLC method is required. This typically involves the use of a chiral stationary phase (CSP), such as one based on polysaccharides or macrocyclic glycopeptides, which can stereoselectively interact with the enantiomers.[11][12][13][14][15]
Method Optimization
The gradient elution was optimized to ensure adequate retention of the analyte away from the solvent front while providing a reasonably short run time. The final hold at high organic content is included to elute any potential late-eluting, non-polar impurities from the column, ensuring the integrity of subsequent injections. The column temperature of 30 °C provides good efficiency and reduces viscosity, leading to lower backpressure.
Conclusion
The HPLC-UV method detailed in this application note is demonstrated to be suitable for the routine quantitative analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in a quality control environment. The comprehensive validation confirms that the method is reliable, reproducible, and fit for its intended purpose, adhering to the stringent requirements of the pharmaceutical industry.
References
<621> CHROMATOGRAPHY - US Pharmacopeia (USP) . Source: U.S. Pharmacopeia. [Link]
Understanding the Latest Revisions to USP <621> . Source: Agilent. [Link]
Analytical Methods for Amino Acids . Source: Shimadzu. [Link]
Steps for HPLC Method Validation . Source: Pharmaguideline. [Link]
HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments . Source: NASA. [Link]
New Method Development by HPLC and Validation as per ICH Guidelines . Source: Acta Scientific. [Link]
New HPLC-UV Method Detects Amino Acids in Foods with High Precision . Source: Chromatography Online. [Link]
Analysis of amino acids by high performance liquid chromatography . Source: Baqai Journal of Health Sciences. [Link]
Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review . Source: International Journal of Applied Pharmaceutics. [Link]
ICH Guidelines for Analytical Method Validation Explained . Source: AMSbiopharma. [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline . Source: European Medicines Agency. [Link]
Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview . Source: YouTube. [Link]
HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases . Source: Phenomenex. [Link]
Application Note: A Robust LC-MS/MS Framework for the Analysis of Peptides Containing 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Introduction: The Rise of Non-Canonical Amino Acids in Peptide Therapeutics The therapeutic peptide landscape is undergoing a significant transformation, driven by the strategic incorporation of non-canonical amino acids...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Rise of Non-Canonical Amino Acids in Peptide Therapeutics
The therapeutic peptide landscape is undergoing a significant transformation, driven by the strategic incorporation of non-canonical amino acids (ncAAs) to overcome the inherent limitations of native peptides, such as poor metabolic stability and limited conformational diversity.[1][2] The synthetic amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, represents a compelling building block in this arena. Its unique structure—featuring a fluorinated and methoxylated phenyl ring—can impart desirable physicochemical properties to a peptide, including enhanced proteolytic resistance, modulated hydrophobicity, and potentially novel receptor interactions.[2][3][4] The electron-withdrawing nature of fluorine can influence the local chemical environment and peptide secondary structure, offering a sophisticated tool for rational drug design.[3][5]
However, the very features that make this ncAA attractive for drug development introduce distinct analytical challenges. Accurate and sensitive quantification and characterization by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for peptide analysis, require a tailored approach.[6] This application note provides a comprehensive, field-tested guide to developing and implementing a robust LC-MS/MS methodology for peptides incorporating 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, explaining the causality behind each experimental choice to ensure reproducible and reliable results.
Analytical Strategy & Key Considerations
The successful analysis hinges on a holistic understanding of how the ncAA influences peptide behavior during separation and fragmentation. Our strategy is built on optimizing each stage of the workflow, from sample preparation to data interpretation.
The Analyte: A Model Peptide
For the purpose of this guide, we will use the following model pentapeptide, herein referred to as Pep-F-M , to illustrate the protocols:
The chemical structure of the ncAA side chain is critical to understanding its behavior.
Caption: Structure of the ncAA side chain.
Chromatographic Challenges & Solutions
The 3-fluoro-4-methoxyphenyl side chain significantly increases the hydrophobicity of the peptide. This dictates the choice of reversed-phase chromatography but requires careful optimization to achieve sharp peaks and adequate retention.
Column Selection: A C18 stationary phase is the logical starting point. Columns with superficially porous particles (e.g., 2.7 µm) often provide a good balance of efficiency and backpressure.[7] For particularly challenging separations, a column with a positively charged surface can improve peak shape for acidic peptides.[7]
Mobile Phase Modifiers: The choice of ion-pairing agent is critical.
Formic Acid (FA): Typically used at 0.1%, FA is MS-friendly and provides good protonation for positive mode ESI.[7] It is the recommended choice for most applications.
Trifluoroacetic Acid (TFA): While excellent for chromatography (producing sharp peaks), TFA is a strong ion-pairing agent that can cause significant signal suppression in the MS source.[7][8] It should be avoided unless absolutely necessary for chromatographic resolution.
Gradient Optimization: A shallow elution gradient is often necessary to resolve the target peptide from impurities or isomers.[9] A long, slow gradient provides the best opportunity for separation.
Mass Spectrometry: Predicting Fragmentation
Collision-Induced Dissociation (CID) is the most common fragmentation technique.[10] While peptides predictably fragment along the amide backbone to produce b- and y-ions, the ncAA introduces unique fragmentation pathways that must be understood for accurate identification and quantification.[11]
Backbone Fragmentation: The standard b- and y-ion series will be present and are the primary fragments for sequence confirmation.
Side Chain Fragmentation: The 3-fluoro-4-methoxyphenyl group is susceptible to specific neutral losses and the formation of characteristic reporter ions. The bond between the alpha-carbon and the phenyl ring is a likely cleavage point. We can predict the following:
Loss of the entire side chain: A significant fragmentation pathway.
Neutral loss of methyl radical (•CH₃): From the methoxy group.
Neutral loss of formaldehyde (CH₂O): A common loss from methoxy-aromatic compounds.
Loss of HF: While less common, it is a possibility in fluorinated compounds.[12]
Experimental Workflow: A Step-by-Step Protocol
This section provides a detailed protocol for the analysis of Pep-F-M .
Caption: Overall LC-MS/MS workflow for ncAA-peptide analysis.
Materials and Reagents
Model Peptide (Pep-F-M): Synthesized via standard solid-phase peptide synthesis (SPPS) and purified by RP-HPLC to >95% purity.[2][13]
Solvents: LC-MS grade water, acetonitrile (ACN), and formic acid (FA).
Vials: Use low-adsorption or silanized glass vials to prevent non-specific binding of the peptide.[14]
Protocol 1: Liquid Chromatography Method
This method is a robust starting point for peptides containing the 3-fluoro-4-methoxyphenyl group.
LC System: A high-performance or ultra-high-performance liquid chromatography system (HPLC/UPLC).
Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.
Mobile Phase A: 0.1% (v/v) Formic Acid in Water.
Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.
Column Temperature: 45 °C. (Increased temperature can improve peak shape and reduce carryover for hydrophobic peptides).[9]
Flow Rate: 0.3 mL/min.
Injection Volume: 2 µL.
Gradient Elution Program:
Time (min)
Flow (mL/min)
%A
%B
Curve
0.0
0.3
95.0
5.0
Initial
20.0
0.3
50.0
50.0
Linear
22.0
0.3
5.0
95.0
Linear
25.0
0.3
5.0
95.0
Hold
25.1
0.3
95.0
5.0
Linear
30.0
0.3
95.0
5.0
Hold
Protocol 2: Tandem Mass Spectrometry Method
This protocol is designed for a triple quadrupole or Q-TOF mass spectrometer operating in positive electrospray ionization (ESI) mode.
Ionization Mode: ESI Positive.
Capillary Voltage: 3.5 kV.
Source Temperature: 150 °C.
Desolvation Temperature: 400 °C.
Cone Gas Flow: 50 L/hr.
Desolvation Gas Flow: 800 L/hr (Nitrogen).
Collision Gas: Argon.
MS Full Scan: Acquire a full scan from m/z 100-1000 to identify the precursor ion. For Pep-F-M , the protonated molecular ion [M+H]⁺ is expected at m/z 648.34 .
MS/MS Product Ion Scan:
Precursor Ion: m/z 648.3
Collision Energy (CE) Optimization: Perform multiple injections, varying the collision energy from 10 to 40 eV. This is crucial to find the optimal energy that yields a rich fragmentation spectrum. A CE of ~25-30 eV is often a good starting point for peptides of this size.
MRM Transition Setup: Once key fragments are identified, a Multiple Reaction Monitoring (MRM) method can be established for high-sensitivity quantification.
Data Interpretation: Expected Fragmentation of Pep-F-M
Analyzing the MS/MS spectrum requires identifying both the backbone fragments (b- and y-ions) and unique fragments from the ncAA side chain.
Application Note: Advanced Derivatization Strategies for the Analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Executive Summary 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a substituted α-amino acid of interest in pharmaceutical and chemical synthesis. Its inherent chemical properties—high polarity, zwitterionic nature at...
Author: BenchChem Technical Support Team. Date: January 2026
Executive Summary
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a substituted α-amino acid of interest in pharmaceutical and chemical synthesis. Its inherent chemical properties—high polarity, zwitterionic nature at physiological pH, and low volatility—present significant challenges for direct analysis by common chromatographic techniques like Gas Chromatography (GC) and can complicate retention and resolution in Reversed-Phase Liquid Chromatography (RPLC).[1][2] Chemical derivatization is an essential sample preparation step that modifies the analyte's functional groups to overcome these limitations. The goal of derivatization is to render the analyte more volatile and thermally stable for GC analysis or to introduce a tag for enhanced detection and chiral resolution in Liquid Chromatography (LC).[2]
This application note provides a comprehensive guide to two robust derivatization protocols for the quantitative and qualitative analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid:
Protocol A: Silylation for GC-MS Analysis: A method focused on creating a volatile and thermally stable derivative for robust identification and quantification.
Protocol B: Chiral Derivatization for LC-MS/MS Analysis: A method for resolving the enantiomers of the analyte by forming diastereomers, which is critical for stereospecific synthesis and pharmacological studies.
Each protocol is presented with detailed step-by-step instructions, the scientific rationale behind key steps, and guidance for method validation.
The Rationale for Derivatization: Choosing the Appropriate Strategy
The molecular structure of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid contains two primary active sites for derivatization: a carboxylic acid group (-COOH) and a primary amine group (-NH₂). The choice of derivatization reagent and strategy is dictated entirely by the analytical objective and the instrumentation available.
For Gas Chromatography-Mass Spectrometry (GC-MS)
The primary objective for GC analysis is to increase the analyte's volatility and thermal stability to prevent decomposition in the high-temperature injector port and ensure smooth passage through the GC column.[1]
Silylation: This is a common and effective one-step technique where active hydrogens in the -COOH and -NH₂ groups are replaced with a nonpolar silyl group, typically a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) moiety.[3] We recommend using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) . MTBSTFA forms TBDMS derivatives, which are significantly more stable and less sensitive to moisture than their TMS counterparts, ensuring greater reproducibility and derivative longevity.[2][4]
For Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Chiral Analysis
While LC can often analyze polar compounds directly, derivatization can be employed to improve chromatographic peak shape, enhance ionization efficiency for MS detection, or, most critically, to resolve enantiomers.
Chiral Derivatization: Enantiomers possess identical physical properties and cannot be separated on a standard (achiral) HPLC column. Chiral derivatization involves reacting the racemic analyte with a chiral derivatizing agent (CDA) to form a pair of diastereomers.[5][6] Diastereomers have different physical properties and can be readily separated by conventional RPLC. For this purpose, Marfey's Reagent (1-Fluoro-2,4-dinitrophenyl-5-L-alaninamide, or FDAA) is the gold standard.[7][8] It reacts with the primary amine of the D- and L-amino acid to form stable diastereomers that are easily resolved and detected by UV or MS.[9]
Protocol A: Silylation with MTBSTFA for GC-MS Analysis
This protocol details the conversion of the analyte into its di-TBDMS derivative for enhanced volatility and stability, making it amenable to GC-MS analysis.
Principle of Silylation
MTBSTFA reacts with the acidic protons on both the carboxylic acid and amine functional groups to form stable tert-butyldimethylsilyl (TBDMS) ethers and amines, respectively. This reaction masks the polar groups, significantly reducing the boiling point of the analyte and increasing its thermal stability. The reaction is typically performed in an anhydrous aprotic solvent at elevated temperatures to ensure completion.
Experimental Workflow
Caption: Workflow for silylation-based GC-MS analysis.
Detailed Step-by-Step Protocol
Sample Preparation:
Aliquot a precise amount of the sample (typically 10-100 µg of analyte) into a 2 mL reaction vial.
If the sample is in solution, evaporate the solvent completely under a stream of dry nitrogen or using a vacuum centrifuge. Expert Insight: This is the most critical step. The presence of residual water or protic solvents will consume the silylating reagent and drastically reduce derivatization yield.[2][4]
Reagent Addition:
Add 100 µL of a suitable anhydrous solvent (e.g., acetonitrile or pyridine) to the dried sample residue and vortex briefly to dissolve.
Add 100 µL of MTBSTFA (with 1% TBDMCS as a catalyst, if available).
Reaction Incubation:
Securely cap the vial.
Heat the mixture at 90°C for 2 hours in a heating block or oven.[4] This ensures the complete derivatization of both functional groups.
Sample Analysis:
Allow the vial to cool to room temperature.
The sample is now ready for direct injection into the GC-MS. If necessary, the sample can be diluted with additional anhydrous solvent.
Self-Validation and QC:
Reagent Blank: Prepare a blank sample containing only the solvent and MTBSTFA reagent and run it to identify any potential background interferences.
Mass Shift Confirmation: The derivatized analyte should exhibit a predictable mass increase in its mass spectrum. Analyze the spectrum for the expected molecular ion and characteristic fragments.
Expected Analytical Outcome
The derivatization reaction adds two TBDMS groups to the parent molecule.
M-57 ([M-C₄H₉]⁺), characteristic of TBDMS derivatives.
Protocol B: Chiral Derivatization with Marfey's Reagent for LC-MS/MS
This protocol is designed for the enantiomeric separation of the analyte, a crucial step in pharmaceutical development and quality control to assess enantiomeric purity.
Principle of Chiral Derivatization
The chiral reagent, L-FDAA (Marfey's Reagent), reacts with the primary amine of both the L- and D-enantiomers of the analyte. This reaction forms two distinct diastereomeric molecules: L-FDAA-D-Analyte and L-FDAA-L-Analyte. Because diastereomers have different three-dimensional structures, they exhibit different affinities for the stationary phase of a standard achiral RPLC column and will thus have different retention times, allowing for their separation and quantification.
Application Notes and Protocols: A Guide to the Synthesis and Evaluation of Antimicrobial Peptides with Non-Natural Amino Acids
For Researchers, Scientists, and Drug Development Professionals. Authored by: A Senior Application Scientist Abstract The escalating threat of antimicrobial resistance necessitates innovative approaches to antibiotic dev...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals.
Authored by: A Senior Application Scientist
Abstract
The escalating threat of antimicrobial resistance necessitates innovative approaches to antibiotic development. Antimicrobial peptides (AMPs) are promising candidates, and the incorporation of non-natural amino acids (nnAAs) offers a powerful strategy to overcome their inherent limitations, such as poor stability and suboptimal activity.[1][2][3][4] This guide provides a comprehensive, in-depth technical overview of the experimental protocols required for the design, synthesis, purification, and evaluation of AMPs containing nnAAs. We delve into the rationale behind key experimental decisions, from the selection of synthetic strategies to the choice of characterization and functional assays, providing a field-proven framework for researchers in drug discovery and chemical biology.
Introduction: The Rationale for Non-Natural Amino Acids in AMPs
Standard antimicrobial peptides, while promising, often suffer from susceptibility to proteolytic degradation and a narrow therapeutic window. The incorporation of nnAAs is a key strategy to enhance their pharmacological properties.[1][2] For instance, substituting L-amino acids with their D-enantiomers can confer resistance to enzymatic breakdown, while the introduction of residues with unique side-chain functionalities can improve membrane disruption capabilities, enhance stability, and introduce novel bioactivities.[1][2]
Solid-phase peptide synthesis (SPPS) is the cornerstone technique for creating these modified peptides, allowing for the stepwise assembly of both natural and non-natural residues on a solid support.[2][3][5] This document outlines the complete workflow, from initial peptide design to final biological characterization.
The Experimental Workflow: A Holistic Overview
The journey from a conceptual nnAA-containing AMP to a functionally validated molecule involves a multi-stage process. Each step is critical for the success of the overall project.
Caption: The iterative cycle of Fmoc-based Solid-Phase Peptide Synthesis.
Step-by-Step Methodology:
Resin Preparation: Swell the chosen resin (e.g., Rink Amide for C-terminal amides) in DMF for 30 minutes in a reaction vessel.
[2][6]2. Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound peptide by treating it with a 20% solution of piperidine in DMF for 5-10 minutes. [2]Wash the resin thoroughly with DMF to remove the piperidine and the cleaved Fmoc group.
Amino Acid Coupling:
Activate the incoming Fmoc-protected amino acid (3-5 equivalents) by pre-mixing it with coupling reagents like HBTU/HOBt (3-5 equivalents) and a base such as DIEA (6-10 equivalents) in DMF.
[7] * Add the activated amino acid solution to the deprotected peptide-resin.
Allow the reaction to proceed for 1-2 hours. The completion can be monitored using a qualitative ninhydrin (Kaiser) test.
[7]4. Washing: After coupling, wash the resin extensively with DMF and DCM to remove excess reagents and byproducts.
[7]5. Repeat: Repeat steps 2-4 for each amino acid in the sequence.
Expert Insight on Non-Natural Amino Acids:
The incorporation of nnAAs can present unique challenges.
[2]* Steric Hindrance: Bulky nnAAs may couple slowly. To overcome this, consider "double coupling" (repeating the coupling step before moving to the next deprotection) or using more potent coupling reagents like HATU.
[2]* Altered Reactivity: Side chains of nnAAs might require specific orthogonal protecting groups that are not removed during the final TFA cleavage, allowing for further modification post-synthesis.
Protocol 4.2: Cleavage and Deprotection
Once the peptide sequence is fully assembled, it must be cleaved from the solid support, and the side-chain protecting groups must be removed.
Step-by-Step Methodology:
Preparation: Wash the final peptide-resin with DCM and dry it under a vacuum.
Cleavage Cocktail: Prepare a cleavage cocktail. A standard mixture is 95% TFA, 2.5% water, and 2.5% TIS. [3][8]TIS acts as a scavenger to trap reactive cations generated during the cleavage of protecting groups, preventing unwanted side reactions.
Reaction: Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-3 hours at room temperature.
Peptide Precipitation:
Filter the resin and collect the TFA solution containing the cleaved peptide.
Precipitate the crude peptide by adding the TFA solution dropwise into a large volume of cold diethyl ether.
[2][7] * Centrifuge the mixture to pellet the peptide.
Wash the peptide pellet with cold diethyl ether to remove scavengers.
[2][7]5. Drying: Dry the crude peptide pellet under a vacuum.
Protocol 4.3: Purification by Reverse-Phase HPLC (RP-HPLC)
Crude synthetic peptides contain impurities such as deletion sequences or incompletely deprotected products. RP-HPLC is the gold standard for purification. [9][10][11]The principle relies on the hydrophobic interaction between the peptide and the stationary phase of the column.
[10]
Typical RP-HPLC Parameters:
Parameter
Setting
Rationale
Column
C18, 5 µm particle size
The C18 stationary phase provides excellent hydrophobic retention for a wide range of peptides.
Mobile Phase A
0.1% TFA in Water
TFA acts as an ion-pairing agent, improving peak shape. [9]
Mobile Phase B
0.1% TFA in Acetonitrile
Acetonitrile is the organic modifier used to elute the peptide from the column. [12]
Gradient
5-95% Mobile Phase B over 30-60 min
A gradient ensures that peptides with varying hydrophobicities are effectively separated.
Detection
UV at 214 nm and 280 nm
The peptide bond absorbs strongly at ~214 nm. Aromatic residues (Trp, Tyr) absorb at 280 nm.
Flow Rate
1.0 mL/min (Analytical), >10 mL/min (Preparative)
Adjusted based on column size and scale.
Procedure:
Dissolve the crude peptide in a minimal amount of Mobile Phase A.
Inject the sample onto the equilibrated HPLC system.
Run the gradient method and collect fractions corresponding to the major peak.
Analyze the collected fractions by mass spectrometry to confirm the identity of the target peptide.
Pool the pure fractions and lyophilize to obtain the final peptide as a fluffy white powder.
Characterization of the Purified Peptide
Protocol 5.1: Mass Spectrometry (MS)
Mass spectrometry is essential to confirm that the correct peptide has been synthesized. Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly used. The measured molecular weight should match the theoretical calculated mass of the desired nnAA-containing peptide.
CD spectroscopy is a powerful technique for analyzing the secondary structure of peptides (e.g., α-helix, β-sheet, or random coil) in different environments. [13][14]Since many AMPs are unstructured in aqueous solution but fold into an α-helical conformation upon interacting with bacterial membranes, this analysis is crucial.
[13]
Procedure:
Dissolve the purified peptide in an appropriate buffer (e.g., 10 mM phosphate buffer).
To mimic a membrane environment, spectra can also be recorded in the presence of sodium dodecyl sulfate (SDS) micelles or trifluoroethanol (TFE).
[14][15]3. Record the CD spectrum, typically from 190 to 260 nm.
α-helix: Characterized by two negative bands around 208 nm and 222 nm and a strong positive band around 192 nm.
[13][15] * β-sheet: Shows a negative band around 217 nm and a positive band around 195 nm.
[13] * Random Coil: A single negative band below 200 nm.
[13]
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [16][17]The broth microdilution method is a standard procedure.
[17]
Step-by-Step Methodology:
Bacterial Culture: Grow the target bacterial strain (e.g., E. coli, S. aureus) overnight in an appropriate growth medium like Mueller-Hinton Broth (MHB).
[18]2. Inoculum Preparation: Dilute the overnight culture to a standardized concentration, typically ~5 x 10^5 Colony Forming Units (CFU)/mL, following CLSI or EUCAST guidelines.
[18][16]3. Peptide Dilution: Prepare a two-fold serial dilution of the purified peptide in a 96-well microtiter plate.
[19]4. Inoculation: Add the standardized bacterial inoculum to each well of the plate. Include a positive control (bacteria with no peptide) and a negative control (broth only).
[18]5. Incubation: Incubate the plate at 37°C for 16-24 hours.
[16]6. Determine MIC: The MIC is the lowest peptide concentration in which no visible bacterial growth (turbidity) is observed.
[16][17]
Protocol 6.2: Cytotoxicity - Hemolysis Assay
A therapeutically viable AMP must be potent against microbes but non-toxic to host cells. The hemolysis assay is a primary screen for cytotoxicity, measuring the peptide's ability to lyse red blood cells (RBCs).
[20][21][22]
Step-by-Step Methodology:
RBC Preparation: Obtain fresh red blood cells. Wash the RBCs several times by centrifuging and resuspending them in cold PBS until the supernatant is clear. Prepare a final working suspension (e.g., 0.5-1% v/v) in PBS.
[23][24]2. Peptide Dilution: Prepare serial dilutions of the peptide in a 96-well plate.
[21]3. Controls:
Negative Control (0% hemolysis): RBCs suspended in PBS only.
[21] * Positive Control (100% hemolysis): RBCs lysed with a detergent like 1% Triton X-100.
[21][22]4. Incubation: Add the RBC suspension to the wells containing the peptide dilutions and controls. Incubate at 37°C for 1 hour.
[23]5. Centrifugation: Centrifuge the plate to pellet intact RBCs.
Measurement: Carefully transfer the supernatant to a new flat-bottom plate and measure the absorbance at a wavelength corresponding to hemoglobin release (e.g., 414 nm or 540 nm).
[23]7. Calculation: Calculate the percentage of hemolysis using the following formula:
[21] % Hemolysis = [(Abs_sample - Abs_neg_ctrl) / (Abs_pos_ctrl - Abs_neg_ctrl)] x 100
Conclusion
The synthesis of antimicrobial peptides incorporating non-natural amino acids is a robust and highly adaptable strategy for developing next-generation therapeutics. Success hinges on a meticulous and logical progression through synthesis, purification, and multi-faceted characterization. By carefully selecting synthetic parameters to accommodate the unique properties of nnAAs and rigorously evaluating both the antimicrobial efficacy and cytotoxic profile, researchers can effectively navigate the path from peptide design to the identification of promising lead candidates with enhanced therapeutic potential.
References
Hemolytic Activity of Antimicrobial Peptides. (2017). Methods in Molecular Biology.
Advances in Fmoc solid‐phase peptide synthesis. (2015). Journal of Peptide Science.
Antibiotic susceptibility testing using minimum inhibitory concentr
Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
Analysis and Purification of Synthetic Peptides by Liquid Chrom
Reverse-phase HPLC Peptide Purification. (n.d.).
Peptide Purification by Reverse-Phase HPLC. (n.d.).
Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Wobble.
Fmoc solid-phase synthesis of C-terminal modified peptides by formation of a backbone cyclic urethane moiety. (2023). The Raj Group.
Application Notes and Protocols: Hemolysis Assay for Anoplin Peptides. (n.d.). Benchchem.
HPLC Analysis and Purification of Peptides. (n.d.). PubMed Central.
Handles for Fmoc Solid-Phase Synthesis of Protected Peptides. (n.d.).
Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. (2022). ASM Journals.
Moving beyond preparative reverse phase HPLC for peptide purific
Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery. (2023). NIH.
Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec.
Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids: Application Notes and Protocols. (n.d.). Benchchem.
Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. (2021). Acta Scientific.
Traditional and Computational Screening of Non-Toxic Peptides and Approaches to Improving Selectivity. (n.d.). PubMed Central.
MIC Assay - Protocol. (n.d.). Scribd.
Significance and challenge in nonnatural peptide synthesis and proposed solution. (2024).
Hemolysis Test Protocol. (n.d.). iGEM.
Advances and Challenges in Cell-Free Incorporation of Unnatural Amino Acids Into Proteins. (2019). Frontiers in Pharmacology.
High Antimicrobial Effectiveness with Low Hemolytic and Cytotoxic Activity for PEG/Quaternary Copolyoxetanes. (n.d.).
Applications of circular dichroism for structural analysis of gelatin and antimicrobial peptides. (2012). PubMed.
Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis. (n.d.). Benchchem.
Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. (2022). Applied and Environmental Microbiology.
Solid Phase Peptide Synthesis and Its Applications in Tackling Antimicrobial Resistance. (n.d.). Hilaris Publisher.
Applications of Circular Dichroism for Structural Analysis of Gelatin and Antimicrobial Peptides. (n.d.). PubMed Central.
Methods and protocols of modern solid phase peptide synthesis. (2006). Molecular Biotechnology.
Circular dichroism analysis. Circular dichroism monitoring of the... (n.d.).
Circular dichroism spectra of synthetic peptides. For each spectrum the... (n.d.).
Technical Support Center: Synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Welcome to the technical support center for the synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and opt...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of this important amino acid derivative. Here, we provide in-depth technical guidance in a question-and-answer format to address common challenges encountered during its preparation, primarily focusing on the widely used Strecker synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid?
A1: The most prevalent and versatile method is the Strecker synthesis.[1][2][3][4] This two-step, one-pot reaction involves the reaction of 3-fluoro-4-methoxybenzaldehyde with a cyanide source (e.g., sodium or potassium cyanide) and an ammonia source (e.g., ammonium chloride) to form an α-aminonitrile intermediate.[2][5] This intermediate is then hydrolyzed, typically under acidic conditions, to yield the final product, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.[1][2]
Q2: My reaction yield is consistently low. What are the most likely initial checks I should perform?
A2: For consistently low yields, begin by verifying the quality and purity of your starting materials, particularly the 3-fluoro-4-methoxybenzaldehyde. Aldehydes can oxidize over time, leading to impurities that can hinder the reaction. Also, ensure your reagents, such as the cyanide salt and ammonia source, are dry and of high purity. Finally, re-evaluate your reaction setup to ensure it is inert and anhydrous, as moisture can promote side reactions.[2]
Q3: I am observing a significant amount of a byproduct that is not my desired amino acid. What could it be?
A3: A common byproduct in the Strecker synthesis is the corresponding α-hydroxy acid, 2-hydroxy-2-(3-fluoro-4-methoxyphenyl)acetic acid. This arises from the competing cyanohydrin formation pathway, where the cyanide ion directly attacks the aldehyde before imine formation is complete.[6] Another possibility is the formation of aldol condensation products from the self-condensation of the starting aldehyde, especially if the reaction temperature is too high.[6]
Q4: Is the Bucherer-Bergs reaction a viable alternative for this synthesis?
A4: Yes, the Bucherer-Bergs reaction is a valid alternative.[7][8][9] This method involves reacting the starting aldehyde with potassium cyanide and ammonium carbonate to form a hydantoin intermediate.[7][10][11] This hydantoin is then hydrolyzed to the desired α-amino acid. The Bucherer-Bergs reaction can sometimes offer advantages in terms of handling and reaction conditions.[7]
In-Depth Troubleshooting Guide
This section provides a more detailed breakdown of potential issues and systematic approaches to resolve them.
Issue 1: Low or No Formation of the α-Aminonitrile Intermediate
A low yield of the α-aminonitrile intermediate is a primary reason for poor overall yield. This can be diagnosed by in-process monitoring using techniques like Thin Layer Chromatography (TLC) or crude Nuclear Magnetic Resonance (NMR) spectroscopy.
Possible Causes & Solutions:
Poor Quality of Starting Aldehyde: The presence of the corresponding carboxylic acid (3-fluoro-4-methoxybenzoic acid) due to oxidation of the aldehyde can significantly reduce the yield.
Solution: Purify the 3-fluoro-4-methoxybenzaldehyde by distillation or column chromatography before use. Always store the aldehyde under an inert atmosphere and at a low temperature.
Inefficient Imine Formation: The formation of the imine from the aldehyde and ammonia is a crucial equilibrium step.[3][5]
Solution:
pH Control: The rate of imine formation is often optimal around a pH of 5. At very low pH, the ammonia will be protonated and non-nucleophilic, while at high pH, there is insufficient acid to catalyze the dehydration step. Consider using a buffered system or carefully adjusting the initial pH.
Water Removal: The formation of the imine releases water. Adding a dehydrating agent like magnesium sulfate can help drive the equilibrium towards the imine.[2]
Competitive Cyanohydrin Formation: As mentioned in the FAQs, direct attack of the cyanide on the aldehyde forms a cyanohydrin, which upon hydrolysis yields the α-hydroxy acid.[6]
Solution:
Order of Reagent Addition: Pre-forming the imine by stirring the aldehyde and ammonia source together for a period before adding the cyanide can favor the formation of the α-aminonitrile.[12]
Controlled Cyanide Addition: Adding the cyanide source slowly and at a lower temperature can help to control the reaction and minimize the cyanohydrin pathway.
To a solution of 3-fluoro-4-methoxybenzaldehyde (1.0 eq) in methanol, add ammonium chloride (1.2 eq).
Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.
Cool the reaction mixture to 0-5 °C in an ice bath.
Slowly add a solution of sodium cyanide (1.1 eq) in water dropwise over 30 minutes, maintaining the temperature below 10 °C.
Allow the reaction to stir at room temperature for 12-24 hours, monitoring the progress by TLC.
Issue 2: Incomplete Hydrolysis of the α-Aminonitrile
Even with a good yield of the intermediate, incomplete hydrolysis will result in a low final product yield.
Possible Causes & Solutions:
Insufficiently Harsh Hydrolysis Conditions: The nitrile group is stable and requires strong acidic or basic conditions for complete hydrolysis.[2][5]
Solution:
Acid Concentration and Temperature: Use a high concentration of a strong acid, such as 6M HCl or concentrated H2SO4, and heat the reaction mixture to reflux.[13] The reaction time may need to be extended (e.g., 4-8 hours).
Monitoring: Monitor the hydrolysis by TLC or by quenching a small aliquot and analyzing it by HPLC to ensure complete conversion.
Product Degradation: Prolonged exposure to harsh conditions can sometimes lead to degradation of the desired amino acid.
Solution: While harsh conditions are necessary, it is crucial to find a balance. Once the reaction is complete, cool the mixture promptly and proceed with the work-up to minimize degradation.
Experimental Protocol: Robust Hydrolysis of the α-Aminonitrile
After the formation of the α-aminonitrile is complete, carefully add concentrated hydrochloric acid (e.g., 6-10 equivalents) to the reaction mixture.
Heat the mixture to reflux (typically 100-110 °C) and maintain for 4-8 hours.
Monitor the disappearance of the α-aminonitrile and the appearance of the amino acid product by TLC or HPLC.
Once the reaction is complete, cool the mixture to room temperature.
Issue 3: Difficulties in Product Isolation and Purification
The final step of isolating a pure product can be challenging.
Possible Causes & Solutions:
Product Solubility: Amino acids can be highly soluble in water, making extraction difficult.
Solution:
Isoelectric Point Precipitation: Adjust the pH of the aqueous solution to the isoelectric point (pI) of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. At its pI, the amino acid will have its minimum solubility and will precipitate out of the solution. The pI can be estimated or determined experimentally.
Ion-Exchange Chromatography: For high purity, ion-exchange chromatography is a very effective purification method for amino acids.
Presence of Inorganic Salts: The work-up procedure often introduces a significant amount of inorganic salts.
Solution: After precipitation at the pI, wash the solid product thoroughly with cold deionized water to remove residual salts. Recrystallization from a suitable solvent system (e.g., water/ethanol) can further enhance purity.[14]
Data Summary: Optimizing Reaction Parameters
Parameter
Condition 1 (Low Yield)
Condition 2 (Optimized)
Rationale for Optimization
Aldehyde Purity
Used as received
Purified by distillation
Removes oxidized impurities that inhibit the reaction.
Imine Formation
All reagents mixed at once
Pre-stirring of aldehyde and ammonia source
Favors imine formation over the competing cyanohydrin pathway.
Temperature Control
Reaction run at room temp
Cyanide addition at 0-5 °C
Minimizes side reactions like aldol condensation and cyanohydrin formation.
Hydrolysis
2M HCl, 2 hours at 80 °C
6M HCl, 6 hours at reflux
Ensures complete conversion of the stable nitrile intermediate.
Purification
Direct extraction
Precipitation at pI
Maximizes recovery of the zwitterionic amino acid from the aqueous phase.
Visualizing the Process
Diagram 1: Strecker Synthesis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Caption: The reaction pathway for the Strecker synthesis.
Diagram 2: Troubleshooting Workflow for Low Yield
Caption: A systematic approach to diagnosing and resolving low yield issues.
Technical Support Center: Optimization of Coupling Reactions for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for optimizing amide bond formation with 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers,...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for optimizing amide bond formation with 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, chemists, and drug development professionals who are incorporating this unique non-canonical amino acid into their synthetic workflows. We will address common challenges, provide in-depth troubleshooting, and offer validated protocols to ensure successful and efficient coupling reactions.
Understanding the Unique Challenges
2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid presents a specific set of challenges during peptide coupling that distinguishes it from standard proteinogenic amino acids. A successful strategy requires understanding these underlying factors:
Reduced Nucleophilicity : The fluorine atom on the phenyl ring is strongly electron-withdrawing. This effect decreases the electron density of the entire aromatic system and, by extension, reduces the nucleophilicity of the α-amino group, making it a less effective nucleophile in the coupling reaction.[1][2]
Steric Hindrance : The substituted phenyl group is sterically bulky, which can hinder the approach of the activated carboxyl group and the amine nucleophile, slowing down the reaction rate.[3]
High Risk of Racemization : Like all α,α-disubstituted amino acids, the chiral center is susceptible to racemization during the carboxyl group activation step, especially under harsh conditions or with prolonged activation times.[4][5][6] Minimizing epimerization is critical to ensure the chiral integrity of the final product.[7]
This guide provides solutions engineered to overcome these specific hurdles.
Frequently Asked Questions (FAQs)
Q1: My coupling reaction with 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is giving low or no yield. What is the most likely cause?
Answer: Low yield is the most common issue and typically stems from a combination of the reduced nucleophilicity of the amine and steric hindrance.[1][3] The primary cause is often an insufficient activation method, meaning the coupling reagent is not potent enough to overcome the high activation energy of this specific reaction. Standard carbodiimide reagents like DCC or EDC alone are often ineffective.[3][8]
To resolve this, you must switch to a more powerful coupling reagent. Aminium/uronium or phosphonium salt-based reagents are highly recommended as they generate more reactive activated esters in situ.[9]
Q2: Which coupling reagent do you recommend for this amino acid?
Answer: The choice of coupling reagent is the single most critical factor for success.[4] For this challenging amino acid, we recommend high-potency reagents known to be effective for hindered couplings.
HATU (or HCTU) : Often the best first choice. HATU forms a highly reactive OAt-ester intermediate, which is particularly effective at acylating poor nucleophiles.[10] The anchimeric assistance provided by the pyridine nitrogen in the HOAt moiety accelerates the coupling reaction.
COMU : A newer generation uronium salt based on OxymaPure. It offers reactivity comparable to HATU but is a safer alternative as it avoids the potentially explosive HOBt/HOAt byproducts.[8]
PyBOP or PyAOP : These are phosphonium salt reagents that are also highly effective for hindered couplings and are known to minimize racemization.[8][9][10] PyAOP is particularly noted for its high reactivity.[5][10]
Carbodiimide reagents like DIC should only be used in combination with a nucleophilic additive like OxymaPure or HOBt , which converts the initial O-acylisourea intermediate into a more stable and reactive active ester, mitigating side reactions.[5][11]
Q3: I am observing a byproduct with a mass corresponding to my coupling reagent plus my amino acid, and my peptide chain is capped. What is happening?
Answer: This is a known side reaction associated with aminium/uronium reagents like HBTU and HATU when they are used in excess.[6] The coupling reagent can react directly with the free N-terminal amine of the peptide chain, forming a stable guanidinium byproduct that terminates the chain elongation.[4][6]
Solution:
Stoichiometry Control : Avoid using a large excess of the coupling reagent. Use a slight excess of the carboxylic acid component relative to the coupling reagent.[4]
Pre-activation : Pre-activate the carboxylic acid with the coupling reagent and base for a short period (5-15 minutes) before adding the mixture to the resin-bound amine.[9] This consumes the coupling reagent in the desired activation reaction, minimizing its availability for side reactions.
Q4: My final purified product shows two distinct peaks on chiral HPLC. How can I prevent this racemization?
Answer: Racemization occurs during the carboxyl activation step. The activated amino acid can cyclize to form an oxazolone intermediate, which can easily tautomerize, leading to a loss of stereochemical purity.[12]
Prevention Strategies:
Use Additives : Always use a racemization-suppressing additive. 1-hydroxybenzotriazole (HOBt) and its analogues (HOAt, 6-Cl-HOBt) are classic choices.[5] However, OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate) is now highly recommended as it is more effective at suppressing racemization than HOBt and is not explosive.[4][8]
Choose the Right Base : Use a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).[4] For particularly sensitive couplings, a weaker base like N-methylmorpholine (NMM) or sym-collidine can be beneficial.[4]
Control Temperature : Run the reaction at room temperature or below. While heating can overcome steric hindrance, it significantly increases the rate of racemization.[9] Avoid elevated temperatures unless all other options have failed.
Troubleshooting Guide & Workflow
Use this decision tree to diagnose and solve issues encountered during your coupling reactions.
Diagram: Troubleshooting Low Coupling Yield
Caption: A decision tree for troubleshooting low-yield coupling reactions.
Recommended Experimental Protocols
These protocols are designed for solid-phase peptide synthesis (SPPS) on a standard 0.1 mmol scale. Adjust volumes and equivalents accordingly.
Protocol 1: High-Efficiency Coupling using HATU/DIPEA
This is the recommended primary method for coupling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Resin Preparation : After deprotection of the N-terminal amine on the resin-bound peptide (confirmed by a positive Kaiser test), wash the resin thoroughly with DMF (3 x 10 mL).
Activation Mixture Preparation : In a separate vial, dissolve:
Pre-activation : Add N,N-Diisopropylethylamine (DIPEA) (8 eq., 0.8 mmol) to the activation mixture. Vortex for 1-2 minutes. The solution may change color.
Coupling : Immediately add the activated amino acid solution to the deprotected resin.
Reaction : Agitate the reaction mixture for 2-4 hours at room temperature.
Monitoring : Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser (ninhydrin) test. A negative test (beads remain colorless or yellow) indicates a complete reaction.[13]
Post-Coupling Wash : If the reaction is complete, drain the coupling solution and wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL) to prepare for the next cycle.
Troubleshooting : If the Kaiser test is still positive, perform a second coupling ("double coupling") by repeating steps 2-7 with fresh reagents.[3][14]
Protocol 2: Carbodiimide Coupling with DIC/OxymaPure
This method is a cost-effective alternative but may require longer reaction times.
Resin Preparation : Perform N-terminal deprotection and wash as described in Protocol 1.
Reagent Solution Preparation : In a separate vial, dissolve:
Coupling Initiation : Add the reagent solution to the resin. Then, add N,N'-Diisopropylcarbodiimide (DIC) (4 eq., 0.4 mmol) to the resin slurry.
Reaction : Agitate the mixture for 4-6 hours at room temperature. Overnight reaction may be necessary.[3]
Monitoring & Wash : Monitor the reaction and wash the resin as described in Protocol 1. If the reaction is incomplete, a second coupling is recommended.
Diagram: General SPPS Coupling Workflow
Caption: A generalized workflow for a single coupling cycle in SPPS.
Comparative Data of Coupling Reagents
This table provides a summary to guide your selection of reagents for this specific application.
preventing side reactions during fluorinated amino acid synthesis
A Guide to Preventing and Troubleshooting Side Reactions Welcome to the Technical Support Center for fluorinated amino acid synthesis. This resource is designed for researchers, medicinal chemists, and drug development p...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide to Preventing and Troubleshooting Side Reactions
Welcome to the Technical Support Center for fluorinated amino acid synthesis. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of introducing fluorine into amino acid scaffolds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your synthetic routes.
The introduction of fluorine can dramatically alter the physicochemical properties of amino acids and the peptides that contain them, but the journey to these valuable molecules is often fraught with challenges, most notably the prevalence of side reactions. This guide is structured to help you anticipate, diagnose, and overcome these common hurdles.
Frequently Asked Questions (FAQs)
Here we address some of the broader questions that frequently arise during the synthesis of fluorinated amino acids.
Q1: What are the most common side reactions I should be aware of when synthesizing fluorinated amino acids?
A1: The most prevalent side reactions are highly dependent on the fluorination method you employ. For nucleophilic fluorination (e.g., using DAST or Deoxo-Fluor), elimination reactions to form dehydroamino acids are a major concern, especially with β-hydroxy amino acids. Rearrangements can also occur. With electrophilic fluorination (e.g., using Selectfluor or NFSI), challenges include lack of regioselectivity (especially on electron-rich aromatic side chains), over-fluorination, and reaction with other nucleophilic sites in the molecule. Radical fluorination methods can sometimes suffer from lack of stereocontrol and competing radical processes.
Q2: How critical is the choice of protecting groups?
A2: It is absolutely critical. The success of your synthesis hinges on a robust and well-planned protecting group strategy. Protecting groups not only prevent unwanted reactions at the N-terminus, C-terminus, and reactive side chains, but they also modulate the reactivity of the substrate, which can influence the course of the fluorination reaction itself. An orthogonal protecting group strategy is often essential for multi-step syntheses, allowing for the selective deprotection of one group without affecting others.
Q3: My fluorination reaction is giving a very low yield. What are the first things I should check?
A3: Low yields can stem from a variety of factors. Start by verifying the quality and reactivity of your reagents, especially the fluorinating agent, which can be sensitive to moisture and degradation. Ensure your reaction is performed under strictly anhydrous conditions, as water can consume the fluorinating reagent and promote side reactions. Re-evaluate your reaction temperature; some fluorination reactions have a very narrow optimal temperature window. Finally, consider if your substrate is sufficiently activated or if steric hindrance is preventing an efficient reaction.
Q4: I'm observing multiple spots on my TLC plate after the fluorination step. What could be happening?
A4: Multiple spots suggest a mixture of products, which could include your desired fluorinated amino acid, unreacted starting material, and various side products. Common culprits include incomplete reaction, the formation of constitutional isomers (if fluorinating an aromatic ring), diastereomers (if creating a new stereocenter), or degradation products. Careful analysis (e.g., by LC-MS and NMR) is necessary to identify these species and devise a strategy to minimize their formation.
Troubleshooting Guides
This section provides more detailed, problem-specific advice for common issues encountered during different types of fluorination reactions.
Guide 1: Nucleophilic Deoxofluorination (e.g., with DAST, Deoxo-Fluor, PyFluor)
Problem: Significant formation of an elimination byproduct (dehydroamino acid) when fluorinating a β-hydroxy amino acid (e.g., threonine, serine).
Causality: This is a classic E2 elimination competing with the desired SN2 substitution. The hydroxyl group is converted into a good leaving group by the fluorinating reagent, and if a proton on the α-carbon is sufficiently acidic and accessible, a base (which can be the fluoride ion or an amine byproduct) can abstract it, leading to the formation of a double bond.
Troubleshooting Steps:
Lower the Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions. Running the reaction at a lower temperature (e.g., -78 °C) can significantly favor the SN2 pathway.
Choice of Reagent: Diethylaminosulfur trifluoride (DAST) is known to promote elimination. Consider switching to a less-elimination-prone reagent like PyFluor, which has been shown to provide higher substitution-to-elimination ratios in many cases.
Solvent Effects: Use a non-polar, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). More polar solvents can stabilize the transition state of the elimination pathway.
Protecting Group Strategy: The electronic nature of the protecting groups can influence the acidity of the α-proton. A more electron-withdrawing N-protecting group can increase the acidity of the α-proton, potentially favoring elimination. Consider if a different protecting group could mitigate this.
Experimental Protocol: Minimizing Elimination with PyFluor
Dissolve the protected β-hydroxy amino acid in anhydrous DCM (0.1 M) in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).
Cool the solution to -78 °C using a dry ice/acetone bath.
Slowly add a solution of PyFluor (1.2 equivalents) in anhydrous DCM to the cooled solution of the amino acid derivative.
Stir the reaction mixture at -78 °C and monitor the progress by TLC or LC-MS.
Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate.
Allow the mixture to warm to room temperature and extract the product with DCM.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Guide 2: Electrophilic Fluorination (e.g., with Selectfluor, NFSI)
Problem: Poor regioselectivity or over-fluorination when targeting an electron-rich aromatic side chain (e.g., tyrosine, tryptophan).
Causality: Electrophilic fluorinating agents are highly reactive and will attack the most electron-rich positions of an aromatic ring. For a phenol side chain like in tyrosine, the ortho positions are highly activated, leading to a mixture of mono- and di-fluorinated products. The indole ring of tryptophan also has multiple reactive sites.
Troubleshooting Steps:
Control Stoichiometry: Carefully control the stoichiometry of the fluorinating agent. Use of a large excess should be avoided. A slow addition of the fluorinating agent can sometimes improve selectivity.
Solvent Choice: The solvent can play a crucial role in modulating the reactivity of the fluorinating agent. Acetonitrile is a common choice, but exploring other solvents like nitromethane or even ionic liquids may alter the selectivity.
Use of a Directing Group: In some cases, a protecting group on the phenolic hydroxyl of tyrosine can direct the fluorination to a specific position.
Alternative Synthetic Strategy: Instead of direct fluorination of the amino acid, consider synthesizing the fluorinated aromatic side chain first and then building the amino acid scaffold around it.
Data Presentation: Regioselectivity in Tyrosine Fluorination
Fluorinating Agent
Equivalents
Solvent
Temperature (°C)
Major Products
Selectfluor
1.1
MeCN
25
3-Fluoro-Tyr, 3,5-Difluoro-Tyr
NFSI
1.1
MeCN
25
3-Fluoro-Tyr, 3,5-Difluoro-Tyr
Acetyl Hypofluorite
1.0
AcOH
0
Primarily 3-Fluoro-Tyr
Mandatory Visualization: Decision-Making Workflow for Aromatic Fluorination
Caption: Troubleshooting workflow for aromatic fluorination.
Guide 3: Radical Fluorination
Problem: Low yield and lack of stereocontrol in a silver-catalyzed radical fluorination of an aliphatic side chain.
Causality: Radical reactions can be less predictable than ionic reactions. Low yields may be due to competing side reactions of the radical intermediate, such as dimerization or reaction with the solvent. Lack of stereocontrol is common unless a chiral catalyst or auxiliary is used to influence the approach of the fluorine source to the radical center.
Troubleshooting Steps:
Optimize Catalyst Loading: The concentration of the silver catalyst can be critical. Too little may result in a sluggish reaction, while too much can lead to unwanted side reactions. Perform a screen of catalyst loading (e.g., 1-10 mol%).
Choice of Fluorine Source: While Selectfluor is often used as the ultimate fluorine atom donor in these reactions, the choice of the radical initiator and any additives can be crucial.
Solvent Considerations: The solvent should be relatively inert to radical attack. Solvents with weak C-H bonds should be avoided.
Temperature and Light: Radical reactions can be sensitive to temperature and light. Ensure consistent reaction conditions. Some radical fluorinations are photochemically initiated, requiring a specific wavelength of light.
To a reaction vessel, add the protected amino acid substrate (1.0 eq.), AgNO3 (0.1 eq.), and a suitable solvent (e.g., acetonitrile).
Degas the solution by bubbling with an inert gas for 15-20 minutes.
Add the radical initiator (e.g., K2S2O8, 2.0 eq.) and the fluorine source (e.g., Selectfluor, 1.5 eq.).
Heat the reaction to the desired temperature (e.g., 80 °C) and stir under an inert atmosphere.
Monitor the reaction by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and filter off the silver salts.
Concentrate the filtrate and purify the crude product by chromatography.
Protecting Group Strategies
A well-thought-out protecting group strategy is paramount. The choice of protecting groups for the amine, carboxylic acid, and any reactive side chains must be orthogonal to the fluorination conditions.
Mandatory Visualization: Orthogonal Protecting Group Scheme
Caption: Orthogonal protecting groups for fluorination.
References
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]
Liang, T., Neumann, C. N., & Ritter, T. (2013). Introduction of fluorine and fluorine-containing functional groups. Angewandte Chemie International Edition, 52(32), 8214-8264. [Link]
Conda-Sheridan, M., & Krishnaiah, M. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111-128. [Link]
Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: a review of contemporary synthons. Journal of Fluorine Chemistry, 127(3), 303-319. [Link]
Doyle, A. G., & Jacobsen, E. N. (2007). Small-molecule H-bond donors in asymmetric catalysis. Chemical Reviews, 107(12), 5713-5743. [Link]
Bragg, A. D., & Waddington, M. A. (2019). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 75(30), 3895-3917. [Link]
Ni, C., & Hu, J. (2017). The unique role of fluorine in the design of superior protein folding and assembly. Accounts of Chemical Research, 50(5), 1075-1084. [Link]
Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. [Link]
Gouverneur, V. (2011). Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 64(1), 143-154. [Link]
Doyle, A. G., & Jacobsen, E. N. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society, 137(28), 8964-8967. [Link]
AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]
Umemoto, T. (2012). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 140, 2-17. [Link]
Optimization
Technical Support Center: Purification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid Derivatives
Introduction: Welcome to the technical support center for the purification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process d...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction:
Welcome to the technical support center for the purification of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of purifying this valuable synthetic building block. The unique substitution pattern of this phenylglycine derivative—featuring an electron-withdrawing fluorine atom and an electron-donating methoxy group—presents specific challenges related to its amphoteric nature, polarity, and crystallization behavior.
This document is structured as a series of frequently asked questions (FAQs) and troubleshooting guides. It is intended to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions and adapt these methodologies to your specific derivative.
Part 1: Frequently Asked Questions (FAQs) - Common Purification Hurdles
FAQ 1: My crude product is an intractable oil or fails to crystallize. What are the likely causes and solutions?
This is the most common challenge encountered with this class of compounds. The zwitterionic nature of the amino acid, combined with the presence of impurities, often inhibits the formation of a stable crystal lattice.
Causality:
Residual Impurities: Even small amounts of starting materials (e.g., 3-fluoro-4-methoxybenzaldehyde), inorganic salts from the workup, or side-products from the synthesis (e.g., from Strecker or Bucherer-Bergs routes) can act as crystal growth inhibitors.
Incorrect pH: Amino acids exhibit their lowest solubility at their isoelectric point (pI). If the pH of your aqueous solution is far from the pI, the compound will be in its more soluble salt form (protonated amine or deprotonated carboxylate), preventing precipitation.
Hygroscopic Nature: Highly polar amino acids can retain water, leading to the formation of oils or hydrated gums instead of anhydrous crystals.
Troubleshooting Protocol:
Ensure Complete Removal of Volatiles: Dry the crude product thoroughly under high vacuum to remove residual solvents and volatile reagents.
pH Adjustment for Crystallization:
Dissolve the crude oil in a minimal amount of dilute aqueous acid (e.g., 1M HCl).
If insoluble material (non-basic impurities) is present, filter the solution.
Slowly add a dilute aqueous base (e.g., 1M NaOH or NH₄OH) with vigorous stirring. Monitor the pH with a calibrated meter.
Precipitation should be maximal at the isoelectric point (pI). For most phenylglycine derivatives, this is in the range of pH 5.0-7.0.
If the precipitate is initially gelatinous, continue stirring to allow it to equilibrate into a more crystalline form.
Solvent-Induced Precipitation (Trituration):
Dissolve the oil in a minimal amount of a polar solvent in which it is highly soluble (e.g., methanol or ethanol).
Add this solution dropwise to a large volume of a less polar, miscible anti-solvent with vigorous stirring (e.g., diethyl ether, methyl tert-butyl ether (MTBE), or ethyl acetate). The goal is to induce rapid precipitation of the solid.
Collect the solid by filtration and wash with the anti-solvent.
FAQ 2: I'm seeing persistent impurities in my NMR/LC-MS that I can't remove by simple crystallization. What are they likely to be?
Understanding the synthetic route is key to predicting impurities. For derivatives synthesized via the Strecker or Bucherer-Bergs reactions, common impurities include:
Unreacted Starting Material: 3-fluoro-4-methoxybenzaldehyde. This is non-polar and can often be removed by an initial extraction of the crude reaction mixture with a solvent like ethyl acetate before acidification.
α-Hydroxynitrile Intermediate: A potential byproduct from the Strecker synthesis if the amination is incomplete.
Hydantoin Intermediate: If the hydrolysis of the hydantoin formed in the Bucherer-Bergs synthesis is incomplete, this will remain as a major impurity.[1]
Over-alkylation Products: In the Bucherer-Bergs reaction, excess cyanide can sometimes lead to side products.[2]
Nucleophilic Aromatic Substitution (SNAr) Product: Under strongly basic conditions, particularly in the presence of methoxide (e.g., from using sodium methoxide as a base or methanol as a solvent at high temperatures), the activated fluorine atom can be displaced by a methoxy group. This would result in the formation of 2-amino-2-(3,4-dimethoxyphenyl)acetic acid. This impurity is structurally very similar to the target compound and can be very difficult to separate.[3]
FAQ 3: My compound streaks badly on a standard silica gel column. How can I purify it using chromatography?
The amphoteric and highly polar nature of your compound makes standard normal-phase chromatography on silica gel challenging due to strong, irreversible binding to the acidic silanol groups.
Causality: The basic amino group binds strongly to the acidic silica surface, leading to poor peak shape and recovery. The zwitterionic form is often insoluble in typical non-polar to moderately polar eluents used in normal-phase chromatography.
Recommended Chromatographic Techniques:
Reversed-Phase HPLC (RP-HPLC): This is the most effective method.
Stationary Phase: Use a C18 or a Phenyl-Hexyl column. Fluorinated phenyl phases can also offer unique selectivity for halogenated aromatic compounds.[4]
Mobile Phase: A gradient of acetonitrile or methanol in water is typical. The key is to add a modifier to control the ionization of the amino and carboxyl groups.
Acidic Modifier (Recommended): Add 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to both the aqueous and organic mobile phases. This protonates the amine, leading to a single cationic species with good peak shape.
Buffer: For better reproducibility, especially for preparative separations, use a buffer such as 10 mM ammonium acetate or ammonium formate, adjusted to a pH between 3 and 5.
Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is excellent for very polar compounds that have little or no retention on reversed-phase columns.[5][6]
Stationary Phase: Use a column with a polar stationary phase (e.g., bare silica, diol, or amide).
Mobile Phase: A high percentage of an organic solvent (typically acetonitrile) with a small amount of an aqueous buffer. The strong solvent is water.
Part 2: Troubleshooting Guides - Step-by-Step Protocols
Guide 1: Protocol for Purification by Recrystallization
This protocol is designed to maximize purity and yield by carefully controlling pH and solvent environment.
Initial Workup & pH Adjustment:
After the synthesis reaction, perform an initial workup. If the reaction is in an organic solvent, extract with dilute acid (e.g., 1M HCl) to move the amino acid into the aqueous phase.
Wash the aqueous phase with a water-immiscible organic solvent (e.g., MTBE or dichloromethane) to remove non-polar impurities like unreacted aldehyde.
Crystallization at the Isoelectric Point (pI):
Cool the acidic aqueous solution in an ice bath.
With vigorous stirring, slowly add a base (e.g., 2M NaOH or concentrated NH₄OH) dropwise.
Monitor the pH. As you approach the pI (typically pH 5-7), a precipitate will form. Add the base slowly until the maximum amount of precipitate is observed.
Allow the slurry to stir in the cold for at least 1-2 hours to allow for complete crystallization.
Collect the solid by vacuum filtration, wash with cold water, and then with a water-miscible solvent like cold ethanol or acetone to help remove water.
Dry the solid under high vacuum at 40-50°C.
Solvent System Screening for Recrystallization: If the product from pH precipitation requires further purification, perform a recrystallization. Due to the zwitterionic nature, solvent selection is critical.
Solvent System
Rationale & Application
Water/Ethanol
The compound is likely soluble in hot water and less soluble in ethanol. Dissolve in a minimum of hot water, then slowly add ethanol until turbidity persists. Cool slowly.
Water/Isopropanol
Similar to above, but isopropanol is a better anti-solvent and can lead to higher recovery.
Methanol
A patent for a related fluoro-methoxy acetophenone shows successful recrystallization from methanol.[7] This is a good starting point. Dissolve in hot methanol and cool slowly.
Acetic Acid/Water
For stubborn cases, dissolving in warm dilute acetic acid and then slowly adding water can induce crystallization.
Troubleshooting Crystallization:
Problem: Oiling out persists.
Solution: Re-heat the mixture to dissolve the oil, add more of the more polar solvent (the "good" solvent), and cool more slowly. Oiling out often happens when the solution becomes supersaturated above the compound's melting point.[8]
Problem: No crystals form upon cooling.
Solution: The solution may be too dilute. Evaporate some solvent and re-cool. Alternatively, try scratching the inside of the flask with a glass rod or adding a seed crystal.
Problem: Very poor recovery.
Solution: Too much solvent was used. Concentrate the mother liquor and cool again to recover a second crop of crystals.
Guide 2: Protocol for Preparative HPLC Purification
This method is ideal for removing closely related impurities when crystallization is ineffective.
Analytical Method Development:
Column: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Run a scout gradient from 5% to 95% B over 15 minutes to determine the approximate elution time of your compound.
Detection: Use a UV detector, monitoring at wavelengths around 254 nm and 280 nm.
Preparative Method Scale-Up:
Column: Choose a preparative C18 column with the same stationary phase chemistry (e.g., 21.2 x 250 mm).
Loading: Dissolve the crude sample in a minimal amount of a 50:50 mixture of Mobile Phase A and B, or in DMSO if solubility is an issue. Filter the sample before injection. Do not exceed the loading capacity of the column (consult the manufacturer's guidelines).
Gradient Optimization: Modify the gradient based on the analytical run to maximize resolution between your target compound and the key impurities. A shallower gradient around the elution point of your compound will improve separation.
Fraction Collection: Collect fractions based on the UV trace.
Post-Purification Workup:
Combine the pure fractions.
Remove the organic solvent (acetonitrile) using a rotary evaporator.
Lyophilize (freeze-dry) the remaining aqueous solution to obtain the pure compound as a fluffy solid. This is the preferred method for isolating polar, water-soluble compounds after RP-HPLC.
Purification Workflow Diagram:
Caption: Decision workflow for purifying 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid derivatives.
Guide 3: Protocol for Chiral Resolution via Diastereomeric Salt Crystallization
Since most synthetic routes yield a racemic mixture, chiral resolution is often necessary. Diastereomeric salt formation with a chiral acid is a robust, scalable method.
Selection of Resolving Agent:
Derivatives of tartaric acid are excellent choices for resolving racemic amines and amino acids.[1]
Primary Candidates: (+)-Tartaric acid, (-)-O,O'-Dibenzoyl-D-tartaric acid (DBTA), or (-)-O,O'-Di-p-toluoyl-D-tartaric acid (DTTA). The bulkier aromatic groups of DBTA and DTTA often lead to more well-defined, crystalline salts.
Resolution Protocol (Example with DBTA):
Stoichiometry: In a suitable reactor, dissolve 1.0 equivalent of the racemic amino acid in a heated solvent (e.g., methanol, ethanol, or an ethanol/water mixture).
In a separate flask, dissolve 0.5 equivalents of the chiral resolving agent (e.g., (-)-DBTA) in the same solvent, heating if necessary. Note: Using a sub-stoichiometric amount of the resolving agent often yields a diastereomeric salt of higher purity.
Salt Formation: Slowly add the resolving agent solution to the amino acid solution with stirring.
Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a refrigerator (4°C) overnight. One diastereomeric salt should preferentially crystallize.
Isolation: Collect the crystals by filtration, wash with a small amount of the cold crystallization solvent, and dry.
Analysis and Liberation of the Free Amino Acid:
Check Enantiomeric Excess (ee): Determine the ee of the isolated salt. This can be done by liberating the free amino acid from a small sample and analyzing it by chiral HPLC.
Liberation: Suspend the diastereomeric salt in a biphasic mixture of water and an organic solvent (e.g., ethyl acetate). Adjust the pH of the aqueous layer to the pI of the amino acid (pH 5-7) with a base (e.g., NaHCO₃ solution). The free amino acid will precipitate. The chiral resolving agent will move into the organic phase or remain in the aqueous phase depending on the pH and solvent.
Filter, wash, and dry the enantiomerically enriched amino acid.
Chiral Resolution Logic Diagram:
Caption: Workflow for chiral resolution by diastereomeric salt crystallization.
References
Przybyciel, M. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
Kochhar, S., & Christen, P. Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent). Methods in Molecular Biology, 1994.
Biotage. What can I use to purify polar reaction mixtures?. 2023.
SIELC Technologies. Separation of N-Phenylglycine on Newcrom R1 HPLC column. Available at: [Link].
ResearchG
Reddit. Work-up of a zwitterion?. 2023.
Reddit. Any tips for purification of two zwitterionic compounds?. 2022.
Gunnam, A., Suresh, K., Ganduri, R., & Nangia, A. Crystal engineering of zwitterionic drug to neutral cocrystal: a general solution for floxacins. CrystEngComm, 2016.
Dong, M. W. Stability-Indicating Methods for Pharmaceutical Analysis. LCGC North America, 2013.
Chen, J., et al. Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column.
Waters Corporation. Enhancement of the UPLC Amino Acid Analysis Solution with Flexible Detector Options.
Blessy, M., et al. Stability-Indicating Assay Methods: A Review. Journal of Pharmaceutical and Biomedical Analysis, 2014.
Pragolab.
European Patent Office.
Alfa Chemistry. Bucherer-Bergs Reaction.
Google Patents.
Taros Chemicals. HIGH-THROUGHPUT PREPARATIVE HPLC-MS PURIFICATION WORKFLOW OF LIBRARIES WITHIN THE EUROPEAN LEAD FACTORY.
Google Patents. CN102304035A - Preparation method of 2-fluoro-4-methoxyacetophenone.
Google Patents. US3890379A - Process for the preparation of d-({31 )-2-amino-2-(p-hydroxyphenyl)-acetic acid.
Google Patents.
El-Awady, M., et al.
Google Patents. US7927613B2 - Pharmaceutical co-crystal compositions.
Stolarczyk, M., et al. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. Acta Poloniae Pharmaceutica, 2012.
van der Wildt, B., et al. A simplified, robust protocol for [18F]fluoride elution under mild conditions to enhance late-stage aromatic radiofluorinations.
Agilent. Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids (5980-1193EN).
Li, W., et al. Solid-state aromatic nucleophilic fluorination: a rapid, practical, and environmentally friendly route to N-heteroaryl fluorides. Green Chemistry, 2019.
Hembury, G. A., et al. Chiral resolution with frozen aqueous amino acids. Analytical Methods, 2012.
Google P
Iaroshenko, V. O., et al. 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic Acid. Molbank, 2022.
de Souza, J., et al. Stability-Indicating Method for the Analysis of Amorolfine and its N-oxide Degradation Product.
Han, S., et al. Strategies for chiral separation: from racemate to enantiomer. Chemical Society Reviews, 2023.
European Patent Office. EP3162793A1 - Chiral resolution method of n-[4-(1-aminoethyl)
BenchChem. An In-depth Technical Guide to the Discovery and Isolation of 2-amino-2-(4-hydroxyphenyl)acetic Acid.
Wate, S. P., et al. Validated stability-indicating assay method for simultaneous determination of aceclofenac and thiocolchicoside using RP-HPLC. Drug Research, 2014.
Chakraborty, B. B., et al. 2-Amino-4-(4-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile acetic acid monosolvate.
Wikipedia. Organofluorine chemistry.
Ambeed, Inc. (R)-2-Amino-2-(4-fluoro-3-methoxyphenyl)acetic acid (CAS No. 1213489-65-6) Suppliers.
Isaksen, T. J., et al. Phenylglycine Racemization in Fmoc-Based Solid-Phase Peptide Synthesis: Stereochemical Stability is Achieved by Choice of Reaction Conditions. Journal of Organic Chemistry, 2025.
Tota, M. R., et al. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 2014.
Karadeniz, H., et al. Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic substitution.
Technical Support Guide: Strategies for Solubilizing 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid for In Vitro Assays
< Welcome to the technical support center for handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility...
Author: BenchChem Technical Support Team. Date: January 2026
<
Welcome to the technical support center for handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound during assay development and execution. As a non-proteinogenic amino acid, its zwitterionic nature—possessing both an acidic carboxylic acid group and a basic amino group—presents specific solubility behaviors that must be carefully managed to ensure accurate and reproducible experimental results.
This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to directly address common issues. The protocols herein are grounded in established biochemical principles and validated through extensive field experience.
Q1: My initial attempt to dissolve the compound in a neutral aqueous buffer (e.g., PBS, pH 7.4) failed. What is the underlying cause and what is my first step?
Answer:
The primary reason for poor solubility in neutral buffer is the compound's zwitterionic structure. Like other amino acids, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid has an isoelectric point (pI), the specific pH at which the molecule carries no net electrical charge.[1] At this pH, the attraction between molecules is maximized, leading to minimal solubility in aqueous solutions.[2][3][4]
The pKa of the α-carboxyl group is typically around 2.0-2.4, while the pKa of the α-ammonium group is around 9.0-10.5.[5][6] This places the estimated pI for your compound in the range of pH 5.5-6.5. Attempting to dissolve it at pH 7.4 is too close to its pI, resulting in insolubility.
Your first and most effective step is to modulate the pH of your solvent.
Q2: How do I correctly use pH to solubilize this compound? What is the protocol?
Answer:
To increase solubility, you must shift the pH of the solvent significantly away from the compound's isoelectric point (pI).[7][8] This ensures the molecule becomes a charged species (either a cation or an anion), which is more readily solvated by polar water molecules.
Acidic Conditions (pH < 4): Adding a dilute acid (e.g., HCl) will protonate the carboxylate group (-COO⁻ → -COOH) while the amino group remains protonated (-NH₃⁺). This results in a net positive charge, forming a soluble cationic salt.
Basic Conditions (pH > 8): Adding a dilute base (e.g., NaOH) will deprotonate the ammonium group (-NH₃⁺ → -NH₂) while the carboxyl group remains deprotonated (-COO⁻). This results in a net negative charge, forming a soluble anionic salt.
Weigh the desired amount of the compound into a sterile conical tube.
Add a small volume of high-purity water (e.g., Milli-Q®) to create a slurry. Do not add the full volume of buffer yet.
For Acidic Solubilization: Add 0.1 M HCl dropwise while vortexing or stirring. Continue until the solid completely dissolves.
For Basic Solubilization: Add 0.1 M NaOH dropwise while vortexing or stirring. Continue until the solid completely dissolves.
Once the compound is dissolved, adjust the pH to the desired final value using your assay buffer or a counter-ion solution (e.g., dilute NaOH if you used HCl, or vice-versa). Caution: Perform this step slowly, as the compound may precipitate if the pH nears its pI.
Bring the solution to the final target volume with your assay buffer.
Sterile filter the final solution (0.22 µm filter) if required for your application.
Q3: When is it appropriate to use an organic co-solvent like DMSO? What are the best practices?
Answer:
Using an organic co-solvent is appropriate when pH adjustment alone is insufficient or incompatible with your assay's requirements. Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a wide range of compounds.[9] The fluorinated aromatic ring in your compound may also contribute to some hydrophobic character, making DMSO a suitable choice.[10][11]
However, high concentrations of DMSO can be toxic to cells or interfere with enzyme activity.[12][13] It is critical to keep the final concentration of DMSO in your assay as low as possible, typically below 0.5% .[9]
Prepare a High-Concentration Stock: Dissolve the compound in 100% high-purity DMSO to create a concentrated stock solution (e.g., 10-50 mM). Gentle warming (37°C) or brief sonication can aid dissolution.[9]
Perform Serial Dilutions in DMSO: If a dose-response curve is needed, perform the serial dilutions in 100% DMSO. This prevents the compound from precipitating out in an intermediate aqueous dilution step.[14]
Final "Spike-in" Dilution: Add a small aliquot of the DMSO stock directly into the final assay buffer, ensuring rapid mixing. The final DMSO concentration must be calculated and kept consistent across all wells, including a "vehicle control" (buffer + same amount of DMSO without the compound).
Storage: Store DMSO stock solutions in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[9][15]
Q4: I've tried pH and DMSO, but the compound precipitates when I dilute it into my final assay buffer. What are my next steps?
Answer:
This is a common and challenging issue known as "carry-over precipitation." It occurs when a compound that is stable in a high-concentration stock (e.g., 100% DMSO) crashes out of solution when diluted into a predominantly aqueous environment.
The workflow below outlines a systematic approach to troubleshoot this problem.
Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Aromatic Amino Acids
Welcome to the technical support guide for troubleshooting High-Performance Liquid Chromatography (HPLC) peak tailing, with a specific focus on aromatic amino acids—phenylalanine, tyrosine, and tryptophan. This guide is...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for troubleshooting High-Performance Liquid Chromatography (HPLC) peak tailing, with a specific focus on aromatic amino acids—phenylalanine, tyrosine, and tryptophan. This guide is designed for researchers, scientists, and drug development professionals to rapidly diagnose and resolve common issues that compromise peak symmetry, affecting quantification and resolution.
Peak tailing is a common chromatographic problem where a peak's asymmetry factor is greater than 1.2, resulting in a distorted peak with a "tail"[1]. For aromatic amino acids, this issue is often pronounced due to their unique chemical properties, including ionizable functional groups and aromatic rings.
Q1: Why are my aromatic amino acid peaks tailing on a standard C18 column?
This is the most frequent issue encountered. Peak tailing for these compounds typically stems from unwanted secondary interactions with the stationary phase, improper mobile phase conditions, or a combination of both[2].
Primary Cause: Secondary Silanol Interactions
Mechanism: Standard silica-based reversed-phase columns (like C18) have residual, unreacted silanol groups (Si-OH) on their surface[3][4]. These silanols can become ionized (Si-O⁻) at mobile phase pH levels above approximately 3.0-4.0[1][5][6]. Aromatic amino acids possess basic amine groups (-NH₂) that can become protonated (-NH₃⁺) at acidic to neutral pH. The electrostatic attraction between the positively charged analyte and the negatively charged silanol groups creates a secondary, non-hydrophobic retention mechanism[1][4][7]. This leads to some molecules being held longer than others, resulting in a tailing peak[4].
Significance: This effect is particularly strong for basic compounds and can severely distort peak shape, making accurate integration and quantification difficult[5][8].
Solution Pathway:
Mobile Phase pH Adjustment: The most direct way to suppress silanol interactions is to lower the mobile phase pH. By operating at a pH of 3.0 or lower, the vast majority of silanol groups will be protonated (Si-OH) and neutral, minimizing the unwanted ionic interaction[6].
Use of Mobile Phase Additives: Incorporating an acidic modifier like trifluoroacetic acid (TFA) or formic acid is standard practice.
TFA (0.05-0.1%): Acts as an ion-pairing agent, binding to positively charged sites on the amino acids and also suppressing silanol ionization. This neutralizes charge effects and improves peak shape significantly[9].
Formic Acid (0.1%): A good alternative, especially for mass spectrometry (MS) detection, as it is more volatile and causes less ion suppression than TFA. However, its ability to improve peak shape may be less pronounced than TFA's[10].
Increase Buffer Concentration: If using a buffer (e.g., phosphate), ensure its concentration is sufficient (typically 20-50 mM) to maintain a stable pH across the column, especially after sample injection.
.
Q2: I've adjusted my mobile phase pH, but I still see tailing. Could the column be the problem?
Yes. If mobile phase optimization doesn't resolve the issue, the column itself is the next logical place to investigate.
Primary Cause: Inappropriate or Degraded Column
Column Choice: Not all C18 columns are created equal. Older, "Type A" silica columns have a higher concentration of acidic, metal-contaminated silanols and are more prone to causing peak tailing[6][8].
Column Degradation: Over time, columns can develop voids at the inlet, or the inlet frit can become partially blocked by particulates from the sample or mobile phase. This disrupts the flow path and leads to peak distortion[2].
Solution Pathway:
Select a High-Purity, End-Capped Column: Modern, "Type B" silica columns are synthesized from high-purity silica with minimal metal contamination[6]. Furthermore, they undergo a process called "end-capping," where residual silanols are chemically deactivated with a small, non-polar group[3][5]. This dramatically reduces the potential for secondary interactions[3]. Look for columns specifically marketed as "base-deactivated" or "fully end-capped" for analyzing basic compounds.
Diagnose Column Contamination/Void:
Reverse and Flush: Disconnect the column from the detector and reverse the flow direction. Flush with a strong solvent (like 100% acetonitrile or methanol) for at least 10-20 column volumes to remove contaminants from the inlet frit. Always check the manufacturer's instructions to ensure the column can be back-flushed[11].
Substitute the Column: The quickest diagnostic test is to replace the suspect column with a new one of the same type. If the peak shape improves, the old column was the source of the problem[1].
Use a Guard Column: A guard column is a small, disposable column installed before the main analytical column. It traps particulates and strongly retained sample components, protecting the more expensive analytical column from contamination and extending its lifetime[11].
.
Q3: My method uses a new, end-capped column and an optimized mobile phase, but early eluting peaks are still tailing. What else could be wrong?
When method and column issues are ruled out, the problem often lies within the HPLC system hardware itself, specifically with "extra-column volume."
Primary Cause: Extra-Column Volume (ECV)
Definition: ECV refers to all the volume in the system outside of the column itself, including the injector, sample loop, connecting tubing, and detector flow cell[12][13].
Mechanism: As the narrow, focused band of analyte exits the column, any excessive volume it encounters allows it to spread out through diffusion[12][14]. This dispersion, known as extra-column band broadening, leads to wider and often tailing peaks[12][13][15]. This effect is most pronounced for early-eluting peaks because they are naturally narrower and have had less time to broaden inside the column, making the relative contribution of ECV more significant[14][15].
Common Culprits:
Tubing: Using tubing with an internal diameter (ID) that is too large (e.g., 0.010") for the flow rate or column size.
Fittings: Improperly seated fittings that leave a small gap or void[7].
Detector Cell: A large-volume detector flow cell designed for preparative work being used for analytical separations.
Solution Pathway:
Minimize Tubing Volume: Use tubing with the smallest possible internal diameter that does not create excessive backpressure (e.g., 0.005" or 0.127 mm ID is common for analytical HPLC)[5]. Keep the length of all tubing, especially between the column and the detector, as short as possible.
Ensure Proper Connections: When making connections, ensure the tubing is fully bottomed out in the port before tightening the ferrule. This eliminates dead volume at the connection point[13].
Match System to Column: If using smaller ID columns (e.g., 2.1 mm) or columns with smaller particles (UHPLC), the entire system must be optimized for low dispersion. This includes using low-volume injectors, smaller sample loops, and micro-volume flow cells[15][16]. A standard HPLC system can significantly compromise the performance of a UHPLC column due to excessive ECV[15].
Data & Protocols
Table 1: Physicochemical Properties of Aromatic Amino Acids
This table provides key parameters that influence chromatographic behavior. The pKa values indicate the pH at which the carboxylic acid and amine groups are 50% ionized. Operating the mobile phase at least 1.5-2 pH units away from the analyte's pKa is recommended to ensure a single ionic form exists, preventing peak splitting or broadening[5][17].
Amino Acid
Structure
pKa (α-COOH)
pKa (α-NH₃⁺)
pKa (Side Chain)
Hydrophobicity (LogP)
Phenylalanine
Aromatic
~1.8 - 2.2
~9.1 - 9.3
N/A
-1.38
Tyrosine
Aromatic, Phenolic
~2.2
~9.1
~10.1 (Phenol)
-1.38
Tryptophan
Aromatic, Indolic
~2.8
~9.4
N/A
-1.06
Note: pKa and LogP values are approximate and can vary slightly based on the source and measurement conditions.
Visual Troubleshooting Guides
Diagram 1: Troubleshooting Workflow for Peak Tailing
This decision tree provides a logical flow for diagnosing the root cause of peak tailing.
Caption: A decision tree to systematically diagnose the cause of peak tailing.
Diagram 2: Mechanism of Secondary Silanol Interaction
This diagram illustrates the difference between the desired hydrophobic interaction and the problematic secondary ionic interaction that causes peak tailing.
minimizing racemization during peptide synthesis with chiral amino acids
Technical Support Center: Peptide Synthesis Introduction: The Chirality Challenge in Peptide Synthesis Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide is designed for research...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: Peptide Synthesis
Introduction: The Chirality Challenge in Peptide Synthesis
Welcome to the technical support center for solid-phase peptide synthesis (SPPS). This guide is designed for researchers, chemists, and drug development professionals who encounter the persistent challenge of racemization. In peptide synthesis, racemization is the loss of stereochemical integrity at the α-carbon of an amino acid, converting a pure L- or D-enantiomer into a mixture of both. This is a critical issue, as the biological activity of a peptide is exquisitely dependent on its precise three-dimensional structure. Even minor levels of diastereomeric impurities can lead to failed experiments, misinterpreted biological data, and significant setbacks in drug discovery programs.
This document provides in-depth, field-proven insights and troubleshooting strategies to help you minimize racemization. We will explore the underlying chemical mechanisms, analyze the critical process parameters, and offer validated protocols to safeguard the chiral purity of your synthetic peptides.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Root Causes
Q1: What is the primary mechanism of racemization during peptide coupling?
The most common pathway for racemization during the coupling of Fmoc-protected amino acids is through the formation of a 5(4H)-oxazolone intermediate. This process occurs after the carboxylic acid of the N-protected amino acid is activated.
Causality Chain:
Activation: A coupling reagent (e.g., a carbodiimide like DIC) activates the C-terminal carboxyl group of the incoming amino acid to form a highly reactive intermediate, such as an O-acylisourea.
Intramolecular Cyclization: The carbonyl oxygen of the N-terminal protecting group (or the preceding amino acid residue) attacks the activated carboxyl carbon.
Oxazolone Formation: This intramolecular reaction forms a planar, five-membered oxazolone ring.
Proton Abstraction & Tautomerization: A base present in the reaction mixture can easily abstract the proton from the now-acidic α-carbon (Cα). The resulting anion is stabilized by resonance within the planar ring structure. Reprotonation can occur from either face of the planar intermediate, leading to a mixture of L- and D-isomers.
Caption: Mechanism of racemization via the oxazolone intermediate.
Q2: Why are some amino acids more prone to racemization than others?
The susceptibility of an amino acid to racemization is directly related to the electronic and steric properties of its side chain (R-group).
High-Risk Residues:
Histidine (His) & Cysteine (Cys): These are notoriously prone to racemization. The imidazole ring in His and the thiol group in Cys can be deprotonated by the bases used during coupling, which significantly increases the acidity of the Cα proton and accelerates enolization. The side-chain protecting group choice is critical for these residues. For example, using Trityl (Trt) for the side chains of both His and Cys is a standard practice to provide steric hindrance and reduce the risk of side-chain-catalyzed racemization.
Phenylalanine (Phe) & Tyrosine (Tyr): The electron-withdrawing nature of their aromatic side chains can stabilize the carbanion formed after deprotonation, thus facilitating racemization.
Low-Risk Residues:
Proline (Pro): Due to its cyclic secondary amine structure, Pro cannot form an oxazolone intermediate and is therefore highly resistant to racemization during coupling.
Glycine (Gly): Glycine is achiral and thus cannot racemize.
Sterically Hindered Amino Acids: Residues like Valine (Val) and Isoleucine (Ile) are sterically hindered around the Cα, which disfavors the formation of the planar oxazolone intermediate.
Q3: How do coupling reagents and additives influence racemization?
The choice of coupling reagent is one of the most critical factors in controlling stereochemical purity. Modern reagents are often formulated with additives that suppress the oxazolone pathway.
Mechanism of Suppression: Additives like Ethyl Cyanohydroxyiminoacetate (Oxyma) and 1-hydroxybenzotriazole (HOBt) act as "traps" for the activated ester. They rapidly convert the initial highly reactive intermediate (e.g., O-acylisourea) into a more stable, yet still reactive, activated ester (e.g., Oxyma-ester or HOBt-ester). This new ester is less prone to cyclizing into the oxazolone, giving it more time to react with the desired amine nucleophile, thus preserving chirality.
Data Summary: Impact of Reagents on Racemization
Reagent/Additive Combination
Relative Racemization Risk
Mechanism of Action
DIC / HOBt
Low
Forms HOBt-ester, suppressing oxazolone formation.
DIC / Oxyma
Very Low
Forms Oxyma-ester, which is highly reactive but more stable against racemization than the O-acylisourea intermediate.
HBTU / HATU / HCTU
Low
These aminium/uronium salts incorporate an HOBt/HOAt moiety directly within their structure, promoting in-situ formation of the safer active ester.
DIC alone
Very High
The O-acylisourea intermediate has a long enough lifetime to readily form the oxazolone, especially with excess base.
Part 2: Troubleshooting Guide - Pinpointing and Solving Racemization Issues
This section addresses specific experimental observations and provides a logical workflow for troubleshooting.
Caption: A logical workflow for troubleshooting racemization.
Issue 1: My peptide has significant diastereomeric impurities despite using a standard protocol.
Probable Cause: The choice of base and its stoichiometry is often the culprit. While a base is required to neutralize the protonated amine on the resin and the hydrochloride of the incoming amino acid salt, excess base, particularly a strong, sterically hindered one like Diisopropylethylamine (DIPEA), will actively promote racemization by abstracting the Cα proton from the oxazolone intermediate.
Troubleshooting & Solution:
Reduce Base Stoichiometry: Ensure you are not using a large excess of base. For many couplings, 1.0 to 1.5 equivalents of DIPEA relative to the amino acid is sufficient.
Switch to a Weaker Base: Consider replacing DIPEA with a less hindered or weaker base like N-Methylmorpholine (NMM). NMM is less effective at abstracting the Cα proton, thereby reducing the rate of racemization.
Use Amino Acid Free-Base: If possible, use the free-base form of the amino acid instead of the hydrochloride or trifluoroacetate salt, which eliminates the need for a base to neutralize the incoming monomer.
Issue 2: Racemization is observed primarily at a specific amino acid, like Histidine.
Probable Cause: This points to a side-chain-mediated racemization mechanism. The imidazole side chain of Histidine is basic and can autocatalyze the racemization process. The choice of protecting group for the side chain is paramount.
Troubleshooting & Solution:
Verify Side-Chain Protection: For Histidine, ensure you are using a protecting group that effectively masks the imidazole nitrogen, such as Trityl (Trt). The bulk of the Trt group also provides steric shielding.
Pre-activation Protocol: For particularly sensitive residues, employ a pre-activation strategy. Mix the protected amino acid and the coupling reagent (e.g., DIC/Oxyma) for 1-2 minutes before adding the mixture to the resin-bound amine. This allows the formation of the safer active ester in the absence of the peptide amine, minimizing the time the highly reactive species is exposed to the reaction environment.
Part 3: Validated Experimental Protocols
Protocol 1: Low-Racemization Coupling using DIC/Oxyma
This protocol is designed to minimize racemization during the coupling of a single amino acid in Solid-Phase Peptide Synthesis (SPPS).
Materials:
Fmoc-protected amino acid (5 equivalents relative to resin loading)
In a clean reaction vessel, dissolve the Fmoc-amino acid and Oxyma in DMF. A typical concentration is 0.5 M.
Allow the components to fully dissolve. Gentle vortexing may be applied.
Activation (Pre-activation Step):
Add the DIC to the amino acid/Oxyma solution.
Allow the activation to proceed for 2 minutes at room temperature. Do not add this solution to the resin immediately. This brief pre-activation period is critical for forming the Oxyma-ester.
Coupling Reaction:
Drain the solvent from the deprotected peptide-resin.
Immediately add the pre-activated amino acid solution to the resin.
Agitate the reaction vessel (e.g., by shaking or nitrogen bubbling) for 1-2 hours at room temperature.
Washing:
Drain the reaction solution.
Wash the resin thoroughly with DMF (3 times) to remove any unreacted reagents and byproducts (e.g., diisopropylurea). The resin is now ready for the next deprotection step.
Protocol 2: Quantification of Racemization using Chiral GC-MS after Acid Hydrolysis and Derivatization
This method determines the enantiomeric excess of the constituent amino acids in a final peptide product.
Materials:
Synthetic peptide (approx. 1 mg)
6M Hydrochloric Acid (HCl)
Dichloromethane (DCM)
Isopropyl Alcohol (IPA)
Trifluoroacetic Anhydride (TFAA)
Chiral Gas Chromatography (GC) column (e.g., Chirasil-Val)
GC-MS instrument
Methodology:
Total Acid Hydrolysis:
Place the peptide sample in a hydrolysis tube.
Add 500 µL of 6M HCl.
Seal the tube under vacuum or an inert atmosphere (Argon).
Heat the sample at 110°C for 24 hours to break all peptide bonds.
After cooling, evaporate the HCl to dryness under a stream of nitrogen.
Derivatization for Volatility:
Esterification: Add 200 µL of 3M HCl in Isopropyl Alcohol to the dried hydrolysate. Heat at 100°C for 1 hour. This converts the amino acid carboxyl groups to isopropyl esters. Evaporate the solvent.
Acylation: Add 200 µL of DCM and 100 µL of TFAA to the sample. Heat at 100°C for 15 minutes. This converts the amino groups to trifluoroacetyl amides. Evaporate the solvent.
Sample Analysis:
Reconstitute the derivatized sample in a suitable solvent (e.g., DCM).
Inject the sample onto the chiral GC column. The different enantiomers (L and D) of the derivatized amino acids will have different retention times.
The mass spectrometer (MS) is used to confirm the identity of each amino acid peak.
Quantification:
Integrate the peak areas for the L- and D-enantiomers of each amino acid.
Calculate the percentage of D-isomer using the formula:
%D = [Area(D) / (Area(D) + Area(L))] * 100
A value above 0.5-1% for any amino acid (except Glycine) indicates significant racemization occurred during synthesis.
References
Title: The 5(4H)-oxazolone in peptide chemistry
Source: Journal of Peptide Science
URL: [Link]
Title: A new look at racemization in peptide synthesis
Source: Chemistry Today
URL: [Link]
Title: Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt
Source: Chemistry – A European Journal
URL: [Link]
Technical Support Center: Forced Degradation Studies of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
Welcome to the technical support center for forced degradation studies of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for forced degradation studies of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical insights into the stability testing of this compound. Here, we will move beyond standard protocols to address the specific challenges and nuances you may encounter during your experiments, ensuring the scientific integrity and robustness of your results.
Forced degradation, or stress testing, is a critical component of drug development. It involves subjecting a drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[1][2] This information is vital for developing stability-indicating analytical methods, understanding the intrinsic stability of the molecule, and meeting regulatory requirements as outlined by the International Council for Harmonisation (ICH) guidelines.[1][3]
I. Troubleshooting Guide
This section addresses specific issues that may arise during forced degradation studies of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, providing potential causes and actionable solutions.
Issue 1: Inconsistent or No Degradation Observed Under Stress Conditions
Scenario: You have subjected the compound to standard hydrolytic, oxidative, and photolytic stress conditions, but you observe less than the target 5-20% degradation, or the results are highly variable between experiments.[3][4]
Potential Causes & Solutions:
Inadequate Stress Conditions: The energy input may be insufficient to overcome the activation energy of the degradation reactions.
Solution: Systematically increase the severity of the stress conditions. For thermal stress, consider incremental temperature increases (e.g., 10°C increments above accelerated testing temperatures).[5] For hydrolytic stress, increase the concentration of the acid or base, or extend the exposure time. For photolytic stress, ensure the light exposure meets the ICH Q1B guideline of a minimum of 1.2 million lux hours and 200 watt hours/m².[1]
Poor Solubility: The compound may not be fully dissolved in the stress medium, leading to heterogeneous degradation and inconsistent results.
Solution: Confirm the solubility of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in the chosen solvent system before initiating the study. If solubility is low, consider using a co-solvent. However, be mindful that the co-solvent itself should be stable under the stress conditions and not interfere with the analysis.
Matrix Effects: Excipients in a drug product formulation can sometimes protect the active pharmaceutical ingredient (API) from degradation.
Solution: Conduct forced degradation studies on the drug substance alone to establish its intrinsic stability profile.[6] This will provide a baseline to understand the influence of excipients in the formulated product.
Issue 2: Formation of Multiple, Poorly Resolved Degradation Peaks in HPLC
Scenario: Your HPLC analysis shows a complex chromatogram with several degradation product peaks that are not well-separated from the parent peak or each other, making accurate quantification difficult.
Potential Causes & Solutions:
Suboptimal Chromatographic Conditions: The chosen mobile phase, column, or gradient program may not be suitable for separating structurally similar degradation products.
Solution: Method development is key. Experiment with different mobile phase compositions (e.g., varying the organic modifier, pH, and buffer concentration). Consider using a different column chemistry (e.g., C18, phenyl-hexyl) or a column with a different particle size to improve resolution. A gradient elution is often necessary to resolve complex mixtures of degradants.
Secondary Degradation: The primary degradation products may themselves be unstable under the stress conditions, leading to a cascade of further degradation.
Solution: Perform time-point studies. By analyzing samples at multiple intervals during the stress period, you can track the formation and disappearance of degradants, helping to distinguish primary from secondary products. This kinetic information is crucial for elucidating degradation pathways.
Issue 3: Mass Imbalance in the Assay
Scenario: The sum of the assay value of the parent compound and the quantified degradation products is significantly less than 100% of the initial concentration.
Potential Causes & Solutions:
Formation of Non-UV Active Degradants: Some degradation pathways may lead to products that do not have a chromophore and are therefore not detected by a UV detector.
Solution: Employ a mass spectrometer (LC-MS) in parallel with UV detection. A mass detector can identify and help quantify non-UV active compounds.
Formation of Volatile Degradants: Degradation reactions such as decarboxylation can produce volatile products that are lost from the sample.
Solution: If decarboxylation is suspected (a common pathway for amino acids), use a headspace gas chromatography (GC) system to analyze the gas phase above the sample for volatile products like CO2.
Adsorption of Degradants: Highly polar or charged degradation products may adsorb to the surfaces of sample vials or HPLC column frits.
Solution: Use silanized glass vials to minimize adsorption. In the HPLC method, consider using a mobile phase with a higher ionic strength or a different pH to reduce secondary interactions with the stationary phase.
II. Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the forced degradation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Q1: What are the likely degradation pathways for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid?
A1: Based on the structure, which contains an amino acid moiety and a substituted phenyl ring, several degradation pathways are plausible:
Hydrolysis: The amide linkage in the amino acid structure is generally stable, but under harsh acidic or basic conditions, hydrolysis could occur, although it's less common than for esters or lactams.
Oxidation: The amino group is susceptible to oxidation, which can lead to the formation of various products, including imines, nitriles, or deamination. The electron-rich aromatic ring is also a potential site for oxidative degradation.
Photodegradation: Aromatic compounds can undergo photolytic degradation through free radical mechanisms.[1] The presence of the fluoro and methoxy groups can influence the electron distribution in the ring and affect its photosensitivity.
Thermal Degradation: At elevated temperatures, amino acids can undergo decarboxylation (loss of CO2) and deamination (loss of the amino group).[7][8] The stability of amino acids to thermal stress can vary significantly.[9]
Q2: What are the recommended starting conditions for forced degradation studies of this compound?
A2: The following table provides a set of recommended starting conditions based on ICH guidelines. The goal is to achieve 5-20% degradation.[4] These conditions should be considered starting points and may need to be optimized.
Stress Condition
Recommended Starting Conditions
Acid Hydrolysis
0.1 M HCl at 60 °C for 24 hours
Base Hydrolysis
0.1 M NaOH at 60 °C for 24 hours
Oxidation
3% H₂O₂ at room temperature for 24 hours
Thermal
80 °C for 48 hours (solid state)
Photolytic
ICH Q1B conditions: 1.2 million lux hours and 200 W h/m²
Q3: How do I develop a stability-indicating analytical method?
A3: A stability-indicating method is one that can accurately and precisely measure the decrease in the amount of the active ingredient due to degradation. The key steps are:
Generate Degradation Samples: Perform forced degradation studies under various stress conditions to create a mixture of the parent compound and its degradation products.
Method Development: Use these samples to develop an HPLC method that can separate all the degradation products from the parent peak and from each other. This often involves optimizing the column, mobile phase, and gradient.
Method Validation: Validate the developed method according to ICH Q2(R1) guidelines. This includes demonstrating specificity, linearity, accuracy, precision, and robustness. The specificity is proven by showing that the parent peak is pure in the presence of degradants, often using a photodiode array (PDA) detector to check for peak purity.
Q4: Is it necessary to identify the structure of all degradation products?
A4: According to regulatory guidance, it is essential to identify and characterize any degradation product that is present at a level above the identification threshold defined in the ICH Q3A/B guidelines. Structural elucidation is typically achieved using techniques like LC-MS/MS and NMR.
III. Experimental Protocols & Visualizations
Protocol 1: General Forced Degradation Workflow
This protocol outlines the general steps for conducting a forced degradation study.
Preparation of Stock Solution: Prepare a stock solution of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) at a known concentration (e.g., 1 mg/mL).
Application of Stress:
Hydrolysis: Mix the stock solution with an equal volume of 0.2 M HCl or 0.2 M NaOH to achieve a final acid/base concentration of 0.1 M. Heat in a water bath at the desired temperature for a specified time.
Oxidation: Mix the stock solution with an equal volume of 6% H₂O₂ to achieve a final concentration of 3%. Keep at room temperature for a specified time.
Thermal: Place the solid drug substance in a controlled temperature oven. For solutions, heat the stock solution.
Photolytic: Expose the solid drug substance and the solution to a calibrated light source that meets ICH Q1B requirements.
Neutralization (for hydrolytic samples): After the stress period, cool the hydrolytic samples to room temperature and neutralize them with an equivalent amount of base or acid, respectively.
Dilution: Dilute all stressed samples with the mobile phase to a concentration within the linear range of the analytical method.
Analysis: Analyze the samples using a validated stability-indicating HPLC method.
Caption: General workflow for forced degradation studies.
Potential Degradation Pathway Visualization
The following diagram illustrates potential degradation pathways for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid based on its chemical structure.
Caption: Potential degradation pathways of the target compound.
By following the guidance in this technical support center, researchers can design and execute robust forced degradation studies, leading to a comprehensive understanding of the stability of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
IV. References
ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Resolve Mass. [Link]
Alsante, K. M., et al. (2007). Forced Degradation: A Practical Approach. In Pharmaceutical Stress Testing: Predicting Drug Degradation (pp. 1-74). Informa Healthcare.
Singh, S., & Junwal, M. (2013). Development of forced degradation and stability indicating studies of drugs—A review. TrAC Trends in Analytical Chemistry, 49, 93-104.
ICH Q1B: Photostability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]
ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]
ICH Q3A(R2): Impurities in New Drug Substances. International Council for Harmonisation. [Link]
ICH Q3B(R2): Impurities in New Drug Products. International Council for Harmonisation. [Link]
Klick, S., et al. (2005). Toward a general strategy for degradation pathway elucidation of drug molecules. Analytical Chemistry, 77(19), 6158-6168.
Maheswaran, R. (2012). FDA perspectives: scientific considerations of forced degradation studies in ANDA submissions. Pharmaceutical Technology, 36(5), 73-80.
Technical Support Center: Optimizing Unnatural Amino Acid Incorporation
Welcome to the technical support center for unnatural amino acid (UAA) incorporation. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice, freque...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for unnatural amino acid (UAA) incorporation. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you successfully incorporate UAAs into your proteins of interest. As Senior Application Scientists, we have compiled this resource based on established literature and extensive field experience to help you navigate the complexities of expanding the genetic code.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common questions about the principles and practice of UAA incorporation.
General Concepts
Q1: What is unnatural amino acid (UAA) incorporation and why is it a valuable tool?
Unnatural amino acid incorporation is a powerful technique in protein engineering that allows for the site-specific insertion of amino acids beyond the canonical 20 into a protein's primary sequence.[1][2][3] This is typically achieved by repurposing a stop codon, most commonly the amber stop codon (UAG), to encode the UAA.[3][4] The ability to introduce UAAs with unique chemical functionalities—such as photo-crosslinkers, fluorescent probes, or post-translational modifications—opens up a vast array of applications, including the study of protein structure and function, the development of novel therapeutics, and the creation of new biomaterials.[1][4][5]
Q2: What are the essential components of a UAA incorporation system?
A typical UAA incorporation system, particularly one that relies on amber suppression, consists of three key components:
An Orthogonal Aminoacyl-tRNA Synthetase (aaRS)/tRNA Pair: This is the core of the system. The orthogonal aaRS specifically charges the UAA onto its cognate orthogonal suppressor tRNA. This pair must be "orthogonal," meaning it does not interact with the host cell's endogenous aaRSs, tRNAs, or canonical amino acids.[3][6][7]
The Unnatural Amino Acid (UAA): The desired UAA is supplied in the cell culture medium and must be taken up by the cells.[8]
A Target Gene with an In-frame Amber Codon (UAG): The gene of interest is mutated to include a UAG codon at the specific site where the UAA is to be incorporated.[4][8]
Q3: What does it mean for an aaRS/tRNA pair to be "orthogonal," and why is this critical for success?
Orthogonality is a fundamental principle for the fidelity of UAA incorporation. An orthogonal aaRS/tRNA pair, often derived from a different organism (e.g., Methanocaldococcus jannaschii in E. coli or mammalian cells), functions independently of the host's translational machinery.[9][10] This means:
The orthogonal aaRS should only aminoacylate its corresponding orthogonal tRNA with the specific UAA, and not with any of the 20 canonical amino acids.[3]
The orthogonal tRNA should not be recognized or charged by any of the host's endogenous aaRSs.[7]
This mutual exclusivity ensures that the UAA is incorporated with high fidelity at the designated UAG codon and prevents the misincorporation of canonical amino acids at that site, which would result in a heterogeneous protein product.[3][11]
Experimental Design
Q4: How do I select the appropriate UAA for my research?
The choice of UAA depends entirely on your experimental goal. Consider the unique functionality you wish to introduce into your protein. For example:
Photo-crosslinking: p-Benzoyl-L-phenylalanine (Bpa) is commonly used to map protein-protein interactions.[12]
Click Chemistry: Azido- or alkyne-containing UAAs (e.g., p-azido-L-phenylalanine, AzF) allow for bio-orthogonal labeling with fluorescent dyes or other probes.[13]
Fluorescence: Fluorescent amino acids like dansylalanine can be incorporated to act as built-in spectroscopic probes.[14]
Post-translational Modifications: Phosphorylated or acetylated amino acids can be incorporated to study the effects of these modifications.
It is also crucial to consider the potential cytotoxicity of the UAA and its solubility in culture media.[5][15][16]
Q5: What are the key considerations when choosing a site for amber codon introduction?
The position of the amber codon can significantly impact incorporation efficiency.[17][18] While there are no universal rules, here are some guiding principles:
Solvent Accessibility: Choose a surface-exposed residue to minimize disruption of protein folding and to ensure the UAA's side chain is available for its intended function.
Structural and Functional Importance: Avoid mutating residues in the protein's active site or critical structural motifs unless that is the specific goal of your investigation.
Sequence Context: The nucleotides immediately surrounding the UAG codon can influence suppression efficiency. Some studies suggest that certain flanking sequences are more favorable for UAA incorporation.[17][18]
Q6: What are the main differences and challenges when incorporating UAAs in E. coli versus mammalian cells?
While the fundamental principle of amber suppression is the same, there are key differences:
E. coli : Generally offers higher yields and is technically simpler. However, protein folding and post-translational modifications may not be native-like for mammalian proteins.
Mammalian Cells: Allows for the study of proteins in their native environment with correct folding and modifications. However, transfection efficiencies can be variable, protein yields are typically lower, and optimizing the expression levels of the orthogonal pair and the target protein can be more challenging.[10][19] Additionally, the transport of the UAA across the mammalian cell membrane can be a limiting factor.[15]
Q7: Should I opt for an in vivo or a cell-free protein synthesis (CFPS) system?
The choice depends on your experimental needs:
In vivo systems (living cells) are ideal for studying protein function in a cellular context. However, they can be constrained by UAA toxicity and transport issues.[20][21]
Cell-free systems use cell extracts or reconstituted translational machinery, offering greater control over the reaction environment. They bypass concerns of cell viability and membrane transport, making them well-suited for incorporating toxic UAAs or for high-throughput screening applications.[18][20][21]
Materials and Reagents
Q8: How should I prepare and store UAA stock solutions?
Many UAAs have limited solubility in aqueous solutions at neutral pH. A common practice is to dissolve the UAA in a small amount of a mild base, such as 100 mM NaOH, and then neutralize the pH with an equivalent amount of HCl after dilution into the culture medium.[15] Stock solutions should be sterile-filtered and, for long-term storage, aliquoted and frozen at -20°C or -80°C to avoid repeated freeze-thaw cycles. Always protect light-sensitive UAAs from light.
Q9: What types of plasmid vectors are required for UAA incorporation in mammalian cells?
For transient transfection in mammalian cells, you will typically need a set of plasmids:
Target Gene Plasmid: An expression vector containing your gene of interest with an in-frame amber (TAG) codon at the desired position.
aaRS Plasmid: A vector for expressing the orthogonal aminoacyl-tRNA synthetase.
tRNA Plasmid: A vector expressing one or more copies of the orthogonal suppressor tRNA.
The optimal ratio of these plasmids needs to be empirically determined to maximize UAA incorporation efficiency.[8] For creating stable cell lines, these components can be integrated into the host genome, which can lead to more homogenous and reproducible UAA incorporation.[19][22]
Part 2: Troubleshooting Guide
This section provides solutions to common problems encountered during UAA incorporation experiments.
Problem 1: Low or No Expression of the Full-Length UAA-Containing Protein
This is the most frequent issue. The absence of a band at the expected molecular weight on a Western blot or a very faint band suggests a problem with incorporation efficiency.
Possible Cause 1.1: Inefficient Amber Suppression
The competition between the UAA-charged suppressor tRNA and the cell's release factors at the amber codon is a critical battle. If suppression is inefficient, translation terminates prematurely, resulting in a truncated protein.
Sub-optimal Concentrations of aaRS and tRNA: The levels of the orthogonal synthetase and suppressor tRNA are crucial. Insufficient amounts will lead to a low concentration of charged suppressor tRNA, favoring termination.
Solution: Titrate the amount of the aaRS and tRNA expression plasmids during transfection to find the optimal ratio. In mammalian cells, increasing the number of tRNA gene copies in the expression vector can enhance suppression efficiency.[17]
Low UAA Concentration: The intracellular concentration of the UAA must be sufficient to be charged by the aaRS.
Solution: Perform a dose-response experiment by varying the concentration of the UAA in the culture medium. Start with the literature-recommended concentration and test a range above and below it. Be mindful of potential UAA toxicity at higher concentrations.[15]
Competition with Release Factor 1 (RF1): In E. coli, RF1 recognizes the UAG codon and terminates translation.
Solution: Use an E. coli strain with a genomically recoded genome where all UAG stop codons have been replaced, and the gene for RF1 has been deleted (e.g., C321.ΔA).[2] This eliminates competition from RF1, significantly boosting incorporation efficiency. In cell-free systems, surprisingly, adding a small amount of RF1 can sometimes improve fidelity by preventing read-through by near-cognate tRNAs.[18]
Negative Influence of Local Sequence Context: The nucleotides flanking the UAG codon can impact suppression efficiency.
Solution: If you have flexibility in the incorporation site, you can use bioinformatic tools or consult literature that has identified optimal sequence contexts for amber suppression.[17] If the site is fixed, consider making synonymous mutations in the codons immediately upstream or downstream of the UAG codon to see if this improves efficiency.[17][18]
Possible Cause 1.2: Toxicity of the UAA or Overexpressed Components
Cell health is paramount for robust protein expression.
UAA Cytotoxicity: Some UAAs can be toxic to cells, inhibiting growth and overall protein synthesis.[15][16]
Solution: Perform a cell viability assay (e.g., MTT assay) or a growth curve analysis with a range of UAA concentrations to determine the maximum non-toxic concentration.[20]
Toxicity from aaRS/tRNA Overexpression: High levels of foreign proteins or tRNAs can sometimes be burdensome to the cell.
Solution: Use the lowest effective concentrations of the aaRS and tRNA plasmids, as determined by your titration experiments. Using weaker, constitutive promoters or inducible promoters to control their expression can also mitigate toxicity.
Possible Cause 1.3: Sub-optimal Transfection (for Mammalian Cells)
Efficient delivery of all plasmid components is essential for successful UAA incorporation in mammalian cells.
Low Transfection Efficiency: If a low percentage of cells receive the necessary plasmids, the overall yield of the target protein will be low.
Solution: Optimize your transfection protocol for the specific cell line you are using. This includes optimizing the DNA-to-transfection reagent ratio, cell density at the time of transfection, and incubation times.[23][24] Consider using a fluorescent reporter plasmid to visually assess transfection efficiency.
Incorrect Plasmid Ratios: The relative amounts of the target gene, aaRS, and tRNA plasmids are critical.
Solution: Empirically determine the optimal plasmid ratio. A common starting point is a 1:1:1 ratio, but this may need to be adjusted.[8]
Problem 2: High Levels of Truncated Protein
Observing a prominent band corresponding to the truncated protein and a faint or non-existent band for the full-length product points to a failure in amber suppression.
Primary Cause: Insufficient levels of UAA-charged suppressor tRNA. This directs you back to the solutions for Possible Cause 1.1 . The balance has tipped in favor of translation termination by release factors. Re-optimize the concentrations of the UAA, aaRS, and suppressor tRNA.
Problem 3: Mis-incorporation of Natural Amino Acids at the Amber Codon
If you obtain a full-length protein product even in the absence of the UAA, it indicates a breakdown in the orthogonality of your system.
Possible Cause 3.1: The Orthogonal aaRS is Not Entirely Specific: The evolved aaRS may have some residual activity with one of the 20 canonical amino acids.
Solution: This is an inherent property of the specific aaRS mutant. You may need to perform further directed evolution of the synthetase to improve its specificity. A negative selection step during the evolution process, where the synthetase's ability to incorporate natural amino acids is selected against, is crucial.[25][26]
Possible Cause 3.2: An Endogenous aaRS Charges the Suppressor tRNA: A host synthetase may recognize and aminoacylate your orthogonal tRNA.
Solution: This requires re-engineering the orthogonal tRNA to remove recognition elements for endogenous synthetases while maintaining recognition by your orthogonal aaRS.[7][9]
Problem 4: Off-Target Effects or Global Proteome Disruption
Possible Cause 4.1: The UAA is Metabolized: The cell may alter the chemical structure of the UAA, leading to the incorporation of an unintended molecule.
Solution: This can be difficult to diagnose and may require detailed metabolic analysis. If suspected, you may need to choose a different UAA that is more chemically inert within the cell.
Possible Cause 4.2: Widespread Mis-incorporation: In systems where a sense codon is reassigned (not the amber stop codon), the UAA can be incorporated at many sites throughout the proteome, which can be highly toxic.[16]
Solution: This is a major challenge for sense codon reassignment. For amber suppression, this is less of an issue, but ensuring high fidelity of the orthogonal system is the best preventative measure.
Part 3: Key Experimental Protocols
Here are step-by-step guides for essential optimization experiments.
Protocol 1: Optimizing UAA Concentration
Objective: To determine the optimal concentration of the UAA that maximizes full-length protein expression without causing significant cytotoxicity.
Cell Seeding: Seed your cells (e.g., HEK293T for mammalian, or grow an E. coli culture) under standard conditions. For adherent mammalian cells, seed them in a multi-well plate (e.g., 12-well or 24-well) to allow for multiple conditions to be tested in parallel.
Transfection (for Mammalian Cells): Transfect the cells with the optimized ratio of your target gene, aaRS, and tRNA plasmids.
UAA Addition: Prepare a series of UAA concentrations in the culture medium. A typical range to test is 0 mM (as a negative control), 0.1 mM, 0.25 mM, 0.5 mM, 1.0 mM, and 2.0 mM.
Incubation: Incubate the cells for the desired expression period (e.g., 24-48 hours for mammalian cells).
Cell Lysis and Protein Analysis:
Harvest the cells and prepare cell lysates.
Run the lysates on an SDS-PAGE gel and perform a Western blot using an antibody against your protein of interest (or a tag on the protein).
Quantify the band intensities for both the full-length and truncated protein products.
Cell Viability Assessment (Optional but Recommended): In a parallel plate, perform a cell viability assay (e.g., MTT or trypan blue exclusion) for each UAA concentration to assess cytotoxicity.
Data Analysis: Plot the yield of the full-length protein and cell viability as a function of UAA concentration to identify the optimal concentration.
Protocol 2: Titration of Orthogonal aaRS and tRNA Plasmids (Mammalian Cells)
Objective: To determine the optimal ratio of plasmids encoding the target protein, aaRS, and tRNA for maximal UAA incorporation.
Experimental Setup: In a multi-well plate (e.g., 24-well), set up a matrix of transfection conditions, varying the ratios of the three plasmids while keeping the total amount of DNA constant. For example:
Target:aaRS:tRNA ratios of 1:1:1, 1:2:1, 1:1:2, 1:2:2, etc.
Transfection: Perform the transfections according to your optimized protocol, using a fixed, non-toxic concentration of the UAA in the medium.
Incubation and Lysis: Incubate for 24-48 hours, then harvest the cells and prepare lysates.
Analysis: Analyze the expression of the full-length protein by Western blot and quantify the band intensities. The ratio that gives the highest yield of full-length protein is the optimum.
Protocol 3: Confirming UAA Incorporation
Objective: To verify that the UAA has been successfully and specifically incorporated into the target protein.
Western Blot Analysis:
Run two samples on an SDS-PAGE gel: one from a culture grown with the UAA and one from a culture grown without it.
A band corresponding to the full-length protein that appears only in the presence of the UAA is strong evidence of successful incorporation.
Mass Spectrometry (MS): This is the definitive method for confirmation.
Purify your protein of interest from a large-scale culture.
Digest the protein with a protease (e.g., trypsin).
Analyze the resulting peptides by LC-MS/MS.
Identify the peptide containing the UAA and confirm that its mass corresponds to the expected mass of the peptide with the incorporated UAA.
Part 4: Data Presentation
Clear data visualization is crucial for interpreting optimization experiments.
Table 1: Example Titration of UAA Concentration vs. Protein Yield and Cell Viability
UAA Concentration (mM)
Relative Full-Length Protein Yield (%)
Relative Cell Viability (%)
0
< 1 (background)
100
0.1
35
98
0.25
68
95
0.5
92
91
1.0
100
88
2.0
85
65
In this example, 1.0 mM is the optimal concentration, as it provides the highest protein yield with acceptable cell viability.
Table 2: Troubleshooting Summary
Problem
Possible Cause
Recommended Solution(s)
Low/No Full-Length Protein
Inefficient amber suppression
Optimize UAA, aaRS, and tRNA concentrations. Use an RF1-knockout strain (E. coli).
UAA or component toxicity
Perform a viability assay to find the max non-toxic UAA dose. Reduce plasmid amounts.
Poor transfection
Optimize transfection protocol and plasmid ratios.
High Truncation Product
Insufficient charged tRNA
Re-optimize UAA, aaRS, and tRNA levels.
Full-length protein without UAA
Lack of orthogonality
Re-engineer the aaRS or tRNA for higher specificity.
Part 5: Visualizations
Diagrams can help clarify complex workflows and decision-making processes.
Diagram 1: General Workflow for UAA Incorporation
Caption: Workflow for site-specific UAA incorporation.
Diagram 2: Troubleshooting Flowchart for Low Protein Yield
Caption: Troubleshooting flowchart for low UAA incorporation efficiency.
Part 6: References
Chin, J. W. (2017). Expanding and reprogramming the genetic code. Nature, 550(7674), 53–60. [Link]
Lang, K., & Chin, J. W. (2014). Cellular incorporation of unnatural amino acids and bioorthogonal labeling of proteins. Chemical Reviews, 114(9), 4764–4806. [Link]
Liu, C. C., & Schultz, P. G. (2010). Adding new chemistries to the genetic code. Annual Review of Biochemistry, 79, 413–444. [Link]
Lajoie, M. J., Rovner, A. J., Goodman, D. B., Aerni, H.-R., Hemberg, A. F., Gladstone, J., ... & Church, G. M. (2013). Genomically recoded organisms expand biological functions. Science, 342(6156), 357–360. [Link]
Wang, L., & Schultz, P. G. (2001). A general approach for the generation of orthogonal tRNAs. RNA, 7(3), 388–394. [Link]
Chatterjee, A., Sun, S. B., Furman, J. L., Xiao, H., & Schultz, P. G. (2013). A versatile platform for single- and multiple-unnatural amino acid mutagenesis in Escherichia coli. Biochemistry, 52(10), 1828–1837. [Link]
Matsumoto, R., Watanabe, T., Hohsaka, T., & Kanamori, T. (2019). Exploration of optimal conditions for the incorporation of noncanonical amino acids by amber suppression using the PURE system. Journal of Biochemistry, 166(3), 235–242. [Link]
Serfling, R., Lorenz, C., & Coin, F. (2022). Amber Suppression Technology for Mapping Site-specific Viral-host Protein Interactions in Mammalian Cells. Bio-protocol, 12(3), e4315. [Link]
Greiss, S., & Chin, J. W. (2011). Expanding the genetic code of an animal. Journal of the American Chemical Society, 133(36), 14196–14199. [Link]
Drienovská, I., & Roelfes, G. (2020). Expanding the Genetic Code for Applications in Biotechnology and Biocatalysis. ChemBioChem, 21(10), 1397–1410. [Link]
A Senior Application Scientist's Guide: Strecker vs. Bucherer-Bergs Synthesis for Aromatic Amino Acids
For researchers and professionals in drug development, the efficient synthesis of non-natural aromatic amino acids is a cornerstone of modern medicinal chemistry. These molecular building blocks are integral to designing...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and professionals in drug development, the efficient synthesis of non-natural aromatic amino acids is a cornerstone of modern medicinal chemistry. These molecular building blocks are integral to designing novel peptides, peptidomimetics, and small molecule drugs with enhanced efficacy and metabolic stability. Among the classical methods for α-amino acid synthesis, the Strecker and Bucherer-Bergs reactions remain highly relevant, offering robust and scalable pathways from simple carbonyl compounds.
This guide provides an in-depth, objective comparison of these two powerhouse reactions, focusing on their application to aromatic aldehydes. We will dissect their mechanisms, compare their performance based on experimental data, and offer field-proven insights to help you select the optimal method for your specific research and development needs.
Two distinct steps: 1. Aminonitrile formation 2. Nitrile hydrolysis
One-pot multicomponent reaction to hydantoin, followed by hydrolysis
Initial Product
α-Amino Acid (after hydrolysis)
Hydantoin (requires separate hydrolysis to yield amino acid)
Stereoselectivity
Produces racemic mixtures without chiral auxiliaries or catalysts.[1][2][3][4]
Generally produces racemic mixtures.[5] Stereoselectivity is possible with sterically biased substrates.[5]
Primary Byproducts
Ammonium salts from hydrolysis.
Carbon dioxide, ammonia.
Safety Concerns
High toxicity of cyanide source (e.g., KCN, NaCN, HCN).[1]
High toxicity of cyanide source; release of toxic ammonia gas.[6]
Delving into the Mechanisms
Understanding the reaction pathways is critical to troubleshooting and optimizing these syntheses. While both reactions ultimately start from an aldehyde and introduce an amino and a carboxyl group (or its precursor), their routes diverge significantly.
The Strecker Synthesis: A Two-Step Pathway
The Strecker synthesis is a sequential process for producing α-amino acids.[1][7] It begins with the formation of an α-aminonitrile from an aldehyde, ammonia, and a cyanide source, which is then hydrolyzed to yield the final amino acid.[1][2]
Iminium Formation: The aromatic aldehyde reacts with ammonia to form an imine. In the presence of acid, this imine is protonated to form a highly electrophilic iminium ion.
Cyanide Attack: The nucleophilic cyanide ion attacks the iminium ion, forming a stable α-aminonitrile intermediate.
Hydrolysis: The nitrile group of the α-aminonitrile is then hydrolyzed under acidic or basic conditions to a carboxylic acid, yielding the final α-amino acid.[8]
Caption: The Strecker synthesis pathway for aromatic amino acids.
The Bucherer-Bergs Synthesis: A Multicomponent Reaction
The Bucherer-Bergs reaction is a classic multicomponent reaction (MCR), where an aldehyde, ammonium carbonate, and potassium cyanide react, typically in a one-pot setup, to form a hydantoin intermediate.[5][9][10] This hydantoin must then be hydrolyzed in a separate step to produce the desired amino acid.[5][11]
Cyanohydrin/Imine Formation: The reaction begins with the formation of a cyanohydrin from the aldehyde and cyanide, and/or the formation of an imine with ammonia released from the ammonium carbonate.
Aminonitrile Formation: The cyanohydrin and imine pathways converge to form the same α-aminonitrile intermediate seen in the Strecker synthesis.
Cyclization to Hydantoin: The crucial difference lies here. The aminonitrile reacts with carbon dioxide (from the decomposition of ammonium carbonate) to form a carbamic acid derivative. This intermediate undergoes intramolecular cyclization and rearrangement to yield a stable 5-substituted hydantoin ring.[5][11]
Hydrolysis: The hydantoin is isolated and then subjected to harsh hydrolysis (typically strong acid or base at high temperatures) to open the ring and produce the final α-amino acid.
Caption: The Bucherer-Bergs synthesis pathway for aromatic amino acids.
Broad for aromatic aldehydes. Tolerates various electron-donating and withdrawing groups.
Also broad for aromatic aldehydes and ketones.[6][10] Ketones are often more suitable substrates.[6]
Both methods are robust for standard aromatic aldehydes like benzaldehyde. The Bucherer-Bergs may be slightly more versatile for sterically hindered ketones.
Reaction Conditions
Aminonitrile formation often at RT to moderate heat. Hydrolysis requires strong acid/base and heat.
One-pot hydantoin formation typically requires heating (60-100°C) to facilitate MCR.[10][11] Hydrolysis is often harsher than for Strecker.
The one-pot nature of the Bucherer-Bergs MCR simplifies the initial setup, but the stability of the hydantoin necessitates more forceful hydrolysis conditions, which can be a drawback for sensitive substrates.
Yields
Generally good to excellent (60-90%). Can be optimized by careful control of pH and reagent addition.
Often high yields of the hydantoin intermediate (can exceed 90%).[12] The subsequent hydrolysis step can lower the overall yield.
The Bucherer-Bergs often excels in producing a clean, crystalline hydantoin intermediate that is easily purified.[6] This can be advantageous, as purifying the final amino acid can be more challenging than purifying the hydantoin.
Purification
Purification of the final amino acid can be complex due to its amphoteric nature. Ion-exchange chromatography is often required.
Purification of the crystalline hydantoin intermediate is often straightforward (recrystallization).[6] The final amino acid still requires careful purification after hydrolysis.
This is a key differentiator. The ability to isolate a stable, easily purifiable intermediate in the Bucherer-Bergs reaction is a significant practical advantage, allowing for the removal of impurities before the final, often difficult, amino acid purification.
Stereocontrol
Inherently racemic. Asymmetric variants exist using chiral auxiliaries or catalysts but add complexity and cost.[2][13]
Inherently racemic. Stereocontrol is less developed compared to the Strecker synthesis.
For achieving enantiopure amino acids, asymmetric Strecker variants are more established in the literature.[13] However, both classical methods typically require a subsequent resolution step, which has a theoretical maximum yield of 50% for the desired enantiomer unless the unwanted one is racemized and recycled.[13]
Safety
Requires careful handling of highly toxic cyanide salts (KCN/NaCN).[1] Safer protocols using cyanoferrate complexes are being developed.[3]
In addition to toxic cyanide, this reaction releases ammonia gas, requiring an efficient fume hood.[6]
Both reactions are hazardous and must be performed by trained personnel with appropriate personal protective equipment and engineering controls. The Bucherer-Bergs adds the inhalation hazard of ammonia to the ingestion/contact hazard of cyanide.
Representative Experimental Protocols
The following protocols are illustrative examples for the synthesis of Phenylalanine from Phenylacetaldehyde.
Protocol 1: Strecker Synthesis of Phenylalanine
This two-step protocol first generates the α-aminonitrile, which is then hydrolyzed.
Step 1: Synthesis of 2-Amino-3-phenylpropanenitrile
In a well-ventilated fume hood, a flask is charged with ammonium chloride (1.2 eq) dissolved in aqueous ammonia. The solution is cooled in an ice bath.
Phenylacetaldehyde (1.0 eq) is added dropwise to the cooled solution with vigorous stirring.
A solution of sodium cyanide (1.1 eq) in water is added dropwise over 30 minutes, maintaining the temperature below 10°C.
The reaction is allowed to warm to room temperature and stirred for 12-18 hours.
The resulting mixture, containing the α-aminonitrile, is extracted with an organic solvent (e.g., dichloromethane). The organic layers are combined, dried over sodium sulfate, and concentrated under reduced pressure. The crude aminonitrile is often used directly in the next step.
Step 2: Hydrolysis to (DL)-Phenylalanine
The crude α-aminonitrile is added to a solution of concentrated hydrochloric acid (e.g., 6 M HCl).
The mixture is heated to reflux (approx. 100-110°C) for 6-12 hours until TLC or LC-MS analysis indicates complete conversion of the nitrile to the carboxylic acid.
The solution is cooled and the pH is carefully adjusted to the isoelectric point of phenylalanine (pH ≈ 5.5) using a base (e.g., ammonium hydroxide).
The precipitated racemic phenylalanine is collected by filtration, washed with cold water and ethanol, and dried under vacuum. Further purification can be achieved by recrystallization or ion-exchange chromatography.
Protocol 2: Bucherer-Bergs Synthesis of Phenylalanine
This protocol first forms the hydantoin intermediate, which is then isolated and hydrolyzed.
Step 1: Synthesis of 5-Benzylhydantoin
In a pressure-rated vessel within a fume hood, phenylacetaldehyde (1.0 eq), potassium cyanide (2.0 eq), and ammonium carbonate (2.0 eq) are combined in a mixture of ethanol and water.[11]
The vessel is sealed and heated to 60-80°C with stirring for 8-12 hours.[11] The pressure inside the vessel will increase due to the release of ammonia and carbon dioxide.
After cooling, the reaction mixture is acidified with a mineral acid (e.g., HCl) to precipitate the 5-benzylhydantoin.[11]
The solid product is collected by filtration, washed thoroughly with water, and dried. It can be further purified by recrystallization from ethanol/water.
Step 2: Hydrolysis to (DL)-Phenylalanine
The purified 5-benzylhydantoin is suspended in a solution of strong base (e.g., 25% NaOH) or strong acid (e.g., 6 M H₂SO₄).
The mixture is heated to reflux at high temperatures (120-150°C) for 12-24 hours. The hydrolysis of the hydantoin ring is significantly more difficult than that of an aminonitrile.
The workup follows a similar procedure to the Strecker synthesis: the cooled solution is neutralized to the isoelectric point to precipitate the final amino acid product, which is then collected by filtration and purified.
Senior Scientist's Verdict: Making the Right Choice
The choice between the Strecker and Bucherer-Bergs synthesis is not a matter of one being definitively "better," but rather which is better suited for a specific objective.
Choose the Strecker Synthesis when:
Simplicity is desired for the hydrolysis step: The α-aminonitrile intermediate is generally easier to hydrolyze than the highly stable hydantoin ring.
Asymmetric variants are planned: The literature for catalytic asymmetric Strecker reactions is more extensive, providing more options for enantioselective synthesis.
You want to avoid high-pressure equipment: The initial aminonitrile formation is typically performed at atmospheric pressure.
Choose the Bucherer-Bergs Synthesis when:
A highly pure intermediate is critical: The major advantage is the formation of a stable, often crystalline, hydantoin.[6] This allows for robust purification before the final, challenging amino acid isolation step. This can be a decisive factor in multi-step syntheses where purity is paramount.
Working with ketones: The reaction is very effective for ketones, leading to α,α-disubstituted amino acids.[6]
One-pot efficiency is a priority for the initial transformation: The multicomponent nature of the reaction is elegant and efficient for forming the C-C, C-N, and heterocyclic bonds in a single operation.[9][12]
For drug development professionals, the Bucherer-Bergs reaction's ability to provide a clean, purifiable intermediate often outweighs the disadvantage of its harsh hydrolysis step. The ability to carry forward high-purity material into the final, costly stages of a synthesis is an invaluable asset in a regulated and results-driven environment.
References
Štefane, B. & Požgan, F. (2019). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 24(16), 2995. Available from: [Link]
Wikipedia contributors. (2023). Bucherer–Bergs reaction. Wikipedia, The Free Encyclopedia. Available from: [Link]
Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Available from: [Link]
Lakshman, M. & Barrett, R. (2024). Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. Journal of Synthetic Chemistry. Available from: [Link]
Unknown Author. (n.d.). Bucherer-Bergs Reaction. Cambridge University Press. Available from: [Link]
MDPI. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Encyclopedia MDPI. Available from: [Link]
Chemistry Notes. (2021). Strecker Synthesis of Amino Acid: Easy Mechanism, applications. Chemistry Notes. Available from: [Link]
Bourne, G. T., et al. (2000). Some Stereochemical Aspects of the Strecker Synthesis and the Bucherer–Bergs Reaction. Australian Journal of Chemistry, 53(5), 433-437. Available from: [Link]
Wikipedia contributors. (2023). Strecker amino acid synthesis. Wikipedia, The Free Encyclopedia. Available from: [Link]
Boesten, W. H. J., et al. (2001). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters, 3(8), 1121–1124. Available from: [Link]
Brem Method. (2024). MCAT Organic Chemistry: Strecker & Gabriel Synthesis Simplified. YouTube. Available from: [Link]
NROChemistry. Strecker Synthesis. NROChemistry. Available from: [Link]
Nnadi, G. H. & Ameduri, B. (2016). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. Molecules, 21(8), 1058. Available from: [Link]
Pearson. (2024). Synthesis of Amino Acids: Strecker Synthesis. Pearson. Available from: [Link]
Reddit user. (2024). Stereospecificity of Gabriel and Strecker Synthesis. Reddit. Available from: [Link]
A Comparative Guide to the Validation of Analytical Methods for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
This guide provides an in-depth comparison of analytical methodologies for the validation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical building block in pharmaceutical development. As researchers, scien...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth comparison of analytical methodologies for the validation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical building block in pharmaceutical development. As researchers, scientists, and drug development professionals, ensuring the identity, purity, and quality of such intermediates is paramount. This document moves beyond mere procedural lists to explain the scientific rationale behind method selection and validation design, grounded in the authoritative framework of the International Council for Harmonisation (ICH) guidelines.
The Strategic Imperative for Method Validation
In the landscape of pharmaceutical development, analytical methods are the cornerstone of quality control. For a molecule like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, which possesses a chiral center and is likely a precursor to an Active Pharmaceutical Ingredient (API), a validated method is not just a regulatory formality; it is a guarantee of scientific rigor.[1] The validation process demonstrates that a chosen analytical procedure is fit for its intended purpose, yielding reliable, reproducible, and accurate data.[2]
All validation protocols discussed herein are designed to meet the stringent requirements outlined in the ICH Q2(R1) guideline on Validation of Analytical Procedures .[3][4] This guideline establishes a harmonized approach to defining the performance characteristics that ensure a method's suitability.[5][6]
The relationship between method development, validation, and the overall analytical lifecycle is a continuous process, ensuring the procedure remains robust and appropriate.
Caption: The Analytical Method Lifecycle, from initial design to routine use and monitoring.
Core Validation Parameters: The ICH Q2(R1) Framework
Before comparing specific techniques, it is essential to understand the validation characteristics that will be assessed for each.[5][7][8]
Validation Characteristic
Purpose
Specificity / Selectivity
To demonstrate that the signal measured is unequivocally from the target analyte, free from interference from impurities, degradation products, or matrix components.[9][4]
Linearity
The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.[9][4]
Range
The interval between the upper and lower concentrations of the analyte for which the method has been shown to have suitable linearity, accuracy, and precision.[4]
Accuracy
The closeness of the test results to the true value, typically expressed as percent recovery of a known amount of analyte.[7]
Precision
The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. Assessed at two levels: Repeatability (intra-assay) and Intermediate Precision (inter-assay).[7]
Limit of Detection (LOD)
The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)
The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]
Robustness
A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.
Comparative Analysis of Key Analytical Techniques
We will now compare three primary HPLC-based methods for the analysis of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, each suited for a different analytical objective: Assay/Impurity, Enantiomeric Purity, and Trace-Level Quantification.
Method 1: Reversed-Phase HPLC with UV Detection (for Assay and Impurities)
This is the workhorse method for quantifying the main component (assay) and related substance impurities.
Expertise & Rationale : The molecule contains a substituted phenyl ring, which acts as a strong chromophore, making UV detection a straightforward and robust choice. A reversed-phase C18 column is the logical starting point due to the compound's moderate polarity. The acidic nature of the amino acid necessitates an acidified mobile phase (e.g., with formic or phosphoric acid) to ensure consistent protonation of the amino and carboxyl groups, leading to sharp, symmetrical peaks.
Specificity : A solution of the analyte is stressed (e.g., with acid, base, peroxide, heat, light) to force degradation. The developed method must demonstrate baseline resolution between the main peak and all degradation products. A photodiode array (PDA) detector is used to assess peak purity.
Linearity : Prepare a minimum of five concentrations of the reference standard across the specified range (e.g., 80% to 120% of the target assay concentration).[4][5] Plot the peak area response versus concentration and determine the correlation coefficient (r²) and y-intercept.
Accuracy : Analyze, in triplicate, samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%).[7] Calculate the percent recovery for each sample.
Precision (Repeatability) : Perform six replicate preparations of the sample at 100% of the target concentration and calculate the Relative Standard Deviation (%RSD).[7]
Precision (Intermediate) : Repeat the precision study on a different day, with a different analyst, or on a different instrument. Compare the results from both studies.
Robustness : Systematically alter critical method parameters (e.g., mobile phase pH ±0.2, column temperature ±5°C, flow rate ±10%) and assess the impact on the results.[9]
Parameter
Acceptance Criterion
Example Result
Linearity (r²)
≥ 0.999
0.9998
Accuracy (% Recovery)
98.0% - 102.0%
99.5% - 101.2%
Repeatability (%RSD)
≤ 1.0%
0.45%
Intermediate Precision (%RSD)
≤ 2.0%
0.88%
Method 2: Chiral HPLC (for Enantiomeric Purity)
The presence of a stereocenter makes the separation and quantification of the undesired enantiomer a critical quality attribute.
Expertise & Rationale : Direct chiral separation is strongly preferred over derivatization to avoid potential analytical artifacts. Zwitterionic chiral stationary phases (CSPs) are particularly effective for underivatized amino acids.[10][11] These CSPs, often based on cinchona alkaloids, provide multiple interaction sites (ion-exchange, hydrogen bonding) that enable stereoselective recognition.[11] This approach is superior to older methods that require creating diastereomers, which adds complexity and potential for error.[12]
Specificity : This is the most critical parameter. The method must demonstrate baseline resolution between the two enantiomers. A sample of the racemate (50:50 mixture) is used for development and system suitability. The method must also show no interference at the retention time of the undesired enantiomer from the main component peak tail or other impurities.
Limit of Quantitation (LOQ) : The LOQ for the undesired enantiomer must be established. This is often determined by identifying the concentration that yields a signal-to-noise ratio of approximately 10:1.[7] The precision and accuracy at this LOQ concentration must be acceptable (typically %RSD ≤ 15% and recovery within 80-120%).
Linearity : A linearity curve for the undesired enantiomer must be established, typically from the LOQ to 1.0% or higher of the main component's nominal concentration.
Accuracy & Precision : These are determined by spiking known amounts of the undesired enantiomer into the pure, desired enantiomer at various levels (e.g., LOQ, 0.15%, 0.5%).
Caption: Workflow for validating a chiral HPLC method, focusing on specificity and accuracy.
When sensitivity is paramount or when the identity of an unknown impurity is required, LC-MS is the gold standard.
Expertise & Rationale : LC-MS combines the powerful separation of HPLC with the sensitive and specific detection of mass spectrometry.[13][14] For 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, Electrospray Ionization (ESI) in positive mode would be highly effective, as the primary amine group is readily protonated to form [M+H]⁺ ions. This allows for quantification at levels far below what UV detectors can achieve and provides mass-to-charge ratio data that can confirm the identity of known impurities or help elucidate the structure of new ones.
While the core ICH parameters still apply, LC-MS validation introduces unique considerations:
Specificity : Assessed by monitoring specific mass-to-charge ratios (m/z) for the analyte and its impurities. This is inherently more specific than UV detection.
Matrix Effects : The potential for components in the sample matrix to suppress or enhance the ionization of the analyte must be evaluated. This is typically done by comparing the response of an analyte in a pure solvent to its response in a spiked sample matrix.
Carryover : The high sensitivity of MS makes it crucial to check for carryover by injecting a blank solvent after a high-concentration standard.
Linearity : The linear dynamic range of an MS detector can be narrower than that of a UV detector. It's essential to characterize this range carefully.
Synthesized Comparison and Method Selection
The optimal analytical method is dictated by the specific question being asked.
Analytical Goal
Primary Method
Alternative / Orthogonal Method
Key Justification
Assay (Potency)
HPLC-UV
qNMR
HPLC-UV is robust, precise, and widely available. qNMR provides an independent confirmation of purity without requiring a reference standard of the same material.
Routine Impurity Profiling
HPLC-UV
LC-MS
HPLC-UV is suitable for known impurities above ~0.05%. LC-MS is required for confirmation and for impurities below this threshold.
Enantiomeric Purity
Chiral HPLC
Chiral Capillary Electrophoresis (CE)
Chiral HPLC with a zwitterionic CSP provides excellent and direct resolution.[10][11] CE is a powerful orthogonal technique with a different separation mechanism.[15]
Impurity Identification
LC-MS/MS
N/A
High-resolution MS (HRMS) is essential for determining the elemental composition of unknown impurities.
Trace Quantification (e.g., in biological matrix)
LC-MS/MS
N/A
Unmatched sensitivity and selectivity make it the only viable option for bioanalysis.[15]
Conclusion
The validation of analytical methods for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a multi-faceted process that relies on a deep understanding of the molecule's chemical properties and the regulatory landscape. A combination of a robust, validated HPLC-UV method for assay and impurities, coupled with a highly specific chiral HPLC method for enantiomeric purity, forms the foundation of a comprehensive quality control strategy. For advanced applications, such as impurity identification or bioanalysis, LC-MS is indispensable. By grounding these methods in the principles of ICH Q2(R1) and applying sound scientific rationale to experimental design, researchers can ensure the generation of trustworthy and defensible data throughout the drug development lifecycle.
References
HPLC Method Development and Valid
Key Validation Characteristics in ICH Q2 - Altabrisa Group.
Steps for HPLC Method Valid
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
Amino Acid Analysis Methods - Cre
Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub.
Analytical Methods for Amino Acids - Shimadzu.
A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatiz
Methods of Amino Acid Analysis | Veterian Key.
ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW - Zenodo.
Analysis of amino acids in food using High Performance Liquid Chromatography with derivatiz
New Method Development by HPLC and Validation as per ICH Guidelines - Acta Scientific.
ICH Guidelines for Analytical Method Valid
Method Validation Guidelines | BioPharm Intern
Method Validation Validation of Analytical Methods and Procedures.
Direct Stereoselective Separations of Free Amino Acids on Quinine - Chiral Technologies.
Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
An Introduction to Chiral Analysis by Capillary Electrophoresis - Bio-Rad.
A Comparative Guide to the Biological Activity of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid and its Natural Counterparts
Introduction In the landscape of modern drug discovery and peptide therapeutics, the strategic incorporation of non-canonical amino acids (ncAAs) is a cornerstone of innovation. These synthetic building blocks offer a so...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
In the landscape of modern drug discovery and peptide therapeutics, the strategic incorporation of non-canonical amino acids (ncAAs) is a cornerstone of innovation. These synthetic building blocks offer a sophisticated toolkit to modulate the pharmacological profiles of parent molecules, overcoming the inherent limitations of natural amino acids, such as metabolic instability and suboptimal binding affinities. This guide provides an in-depth technical comparison of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid , a synthetic phenylglycine derivative, against its natural proteinogenic counterparts, Phenylalanine and Tyrosine , as well as its direct non-fluorinated analog, 2-Amino-2-(4-methoxyphenyl)acetic acid .
We will dissect the nuanced effects of fluorination and methoxylation on the molecule's physicochemical properties and, consequently, its biological activity. This analysis is grounded in established principles of medicinal chemistry and supported by experimental data to provide researchers, scientists, and drug development professionals with a clear framework for leveraging such analogs in their work. The strategic placement of a fluorine atom, a bioisostere of hydrogen, can profoundly alter a molecule's electronic properties, metabolic fate, and target interactions, often leading to enhanced therapeutic potential.[1][][3]
Structural and Physicochemical Comparison
The fundamental difference between the synthetic and natural amino acids discussed lies in the substitution on the phenyl ring. Phenylalanine provides a baseline hydrophobic aromatic ring, while Tyrosine introduces a polar hydroxyl group. 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid introduces two key modifications: a methoxy group at the para-position and a fluorine atom at the meta-position.
4-Methoxy Group: This group is electron-donating through resonance, influencing the aromatic ring's electron density. It can also act as a hydrogen bond acceptor.
3-Fluoro Group: Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect.[4] This alters the acidity of nearby protons and the overall charge distribution of the ring, which can significantly impact molecular interactions, such as cation-π stacking, a crucial force in many protein-ligand binding events.[5]
Below is a comparison of their core structures and key physicochemical properties.
The introduction of fluorine and methoxy substituents imparts distinct advantages over natural amino acids, primarily in metabolic stability and the potential for enhanced target binding.
Enhanced Metabolic Stability
A primary challenge in drug development is overcoming rapid metabolic degradation, often mediated by Cytochrome P450 (CYP) enzymes in the liver. The aromatic rings of Phenylalanine and Tyrosine are susceptible to enzymatic hydroxylation. The Carbon-Fluorine (C-F) bond is significantly stronger (~116 kcal/mol) than a Carbon-Hydrogen (C-H) bond (~100 kcal/mol), making it highly resistant to oxidative cleavage.[1][4]
By replacing a hydrogen atom with fluorine at a metabolically vulnerable position, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is predicted to exhibit superior metabolic stability. This modification effectively "shields" the molecule from degradation, potentially leading to a longer plasma half-life and improved pharmacokinetic profile.[3][7][8]
Modulation of Target Binding and Potency
The electronic perturbations caused by fluorination can lead to more potent and selective interactions with biological targets. The electron-withdrawing nature of fluorine alters the quadrupole moment of the aromatic ring, which can either strengthen or weaken cation-π interactions with positively charged residues (e.g., Lysine, Arginine) in a receptor's binding pocket.[5] This subtle electronic tuning can be the difference between a moderately active compound and a highly potent drug candidate.
A compelling example is seen in studies of biphalin, a dimeric opioid peptide. When the Phenylalanine residues at key positions are substituted with 4-fluoro-phenylalanine (4-F-Phe), the binding affinity for both μ- and δ-opioid receptors is dramatically increased.[5]
Analog
μ-Opioid Receptor
δ-Opioid Receptor
Native (Phenylalanine)
0.45 ± 0.04
0.28 ± 0.02
4-F-Phe Substituted
0.11 ± 0.01
0.03 ± 0.002
Data sourced from a study on biphalin analogs, demonstrating the potent effect of fluorination on receptor affinity.[5]
This four-fold increase in affinity for the μ-receptor and nearly ten-fold increase for the δ-receptor powerfully illustrates the potential of fluorination to enhance biological activity.[5] While this data is for a different fluorinated amino acid, the underlying principle of electronic modulation is directly applicable to 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Caption: Opioid receptor signaling enhanced by fluorination.
Experimental Protocols
To empirically validate the theoretical advantages of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, standardized in vitro assays are essential. The following protocols provide a framework for comparing its metabolic stability and receptor binding affinity against its counterparts.
Protocol 1: In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)
This assay quantifies the rate at which a compound is metabolized by CYP enzymes. A slower rate of degradation indicates higher metabolic stability.
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compounds.
Materials:
Test compounds (2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, Phenylalanine, etc.)
Human Liver Microsomes (HLM), pooled
NADPH regenerating system (e.g., G6P, G6PDH, NADP+)
Phosphate buffer (0.1 M, pH 7.4)
Acetonitrile (ACN) with internal standard (e.g., Verapamil) for reaction termination
LC-MS/MS system for analysis
Methodology:
Preparation: Pre-warm a solution of HLM (final concentration 0.5 mg/mL) in phosphate buffer at 37°C. Prepare test compound stock solutions in DMSO and dilute in buffer to a final assay concentration of 1 µM.
Initiation: Add the NADPH regenerating system to the HLM solution to initiate the metabolic reaction. The choice to use a regenerating system ensures that the cofactor for CYP enzyme activity, NADPH, is not depleted over the course of the incubation, providing a reliable measure of enzyme kinetics.
Incubation: Immediately after adding NADPH, add the test compound to the HLM mixture. Incubate at 37°C in a shaking water bath.
Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.
Termination: Quench the reaction by adding the aliquot to an equal volume of ice-cold ACN containing an internal standard. This step simultaneously stops enzymatic activity and precipitates proteins.
Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein. Collect the supernatant for analysis.
Analysis: Quantify the remaining parent compound in each sample using a validated LC-MS/MS method.
Data Analysis: Plot the natural log of the percentage of remaining parent compound versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance.
Caption: Workflow for In Vitro Metabolic Stability Assay.
Protocol 2: Competitive Radioligand Binding Assay
This assay measures the affinity of a test compound for a specific receptor by quantifying its ability to displace a known radiolabeled ligand.
Objective: To determine the inhibition constant (Ki) of the test compounds for a target receptor.
Materials:
Cell membranes expressing the target receptor (e.g., from CHO or HEK cells)
Radioligand with high affinity for the receptor (e.g., [³H]-DAMGO for μ-opioid receptor)
Test compounds and a known non-labeled reference ligand
Assay buffer (e.g., Tris-HCl, pH 7.4)
Scintillation fluid and microplates
Liquid scintillation counter
Methodology:
Assay Setup: In a 96-well plate, add assay buffer, the cell membrane preparation, and the radioligand at a concentration near its dissociation constant (Kd).
Competition: Add varying concentrations of the test compound (or the non-labeled reference ligand for a standard curve) to the wells. This competitive setup is crucial for determining the relative affinity of the unlabeled test compound.
Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a duration sufficient to reach binding equilibrium (e.g., 60-90 minutes).
Termination: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. This separates the receptor-bound radioligand from the unbound.
Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
Quantification: Place the filter discs into vials with scintillation fluid. Measure the radioactivity using a liquid scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that displaces 50% of the radioligand). Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Conclusion
The strategic design of non-canonical amino acids like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid represents a powerful approach in medicinal chemistry. By introducing fluorine and methoxy groups, this synthetic analog is rationally designed to overcome the inherent liabilities of its natural counterparts, Phenylalanine and Tyrosine. The key predicted advantages—enhanced metabolic stability due to the robust C-F bond and modulated target affinity through electronic tuning—can translate into superior pharmacokinetic properties and therapeutic efficacy. The experimental protocols outlined in this guide provide a clear path for researchers to empirically validate these properties and unlock the potential of such tailored building blocks in the development of next-generation therapeutics.
References
Tinker, A., et al. (n.d.). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PubMed Central. Available at: [Link]
Kratky, M., et al. (2017). Synthesis of readily available fluorophenylalanine derivatives and investigation of their biological activity. PubMed. Available at: [Link]
National Center for Biotechnology Information. (n.d.). 3-Fluorophenylalanine. PubChem. Available at: [Link]
Zhang, C., et al. (n.d.). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. National Institutes of Health. Available at: [Link]
National Center for Biotechnology Information. (n.d.). N-(4-methoxyphenyl)Glycine. PubChem. Available at: [Link]
ResearchGate. (n.d.). The oral bioavailability of amino acid-based medicinal agents 56 and 58.... Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Impact of Fluorine: Exploring the Role of DL-3-(3-fluorophenyl)alanine in Chemical Innovation. Available at: [Link]
Gill, H., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]
A Senior Application Scientist's Guide to Fluorinated vs. Non-Fluorinated Peptide Analogues
Authored for Researchers, Scientists, and Drug Development Professionals In the pursuit of robust peptide therapeutics, overcoming inherent limitations such as poor metabolic stability and low bioavailability is paramoun...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Researchers, Scientists, and Drug Development Professionals
In the pursuit of robust peptide therapeutics, overcoming inherent limitations such as poor metabolic stability and low bioavailability is paramount. Strategic fluorination of amino acid residues has emerged as a powerful tool to enhance the pharmacological profile of peptide candidates. This guide provides a comparative analysis of fluorinated versus non-fluorinated peptide analogues, grounded in experimental data and field-proven insights, to inform rational peptide drug design.
The Strategic Advantage of Fluorine in Peptide Chemistry
The introduction of fluorine, the most electronegative element, into a peptide backbone is far from a subtle tweak. It imparts a range of profound physicochemical changes that can be leveraged to overcome the typical hurdles of peptide-based drug development.[1][2] The carbon-fluorine (C-F) bond is exceptionally strong and stable, making it resistant to enzymatic degradation, a primary cause of the short in-vivo half-life of natural peptides.[1]
Beyond simple steric blocking, fluorine's electron-withdrawing nature can alter the local electronic environment, influencing conformation, pKa values of neighboring groups, hydrophobicity, and ultimately, biological activity.[3] However, the effects of fluorination are not always predictable and are highly dependent on the position and nature of the fluorinated residue.[4][5] A systematic, comparative approach is therefore essential.
Fluorination can significantly influence the conformational preferences of amino acid residues and, by extension, the secondary structure of the entire peptide.[6] This is often attributed to stereoelectronic effects, such as the gauche effect , where the gauche conformation is favored over the anti-conformation when electronegative groups are in a 1,2-relationship.[7][8]
Proline Puckering: In proline residues, fluorination at the 4-position can enforce a specific pyrrolidine ring pucker (C4-exo or C4-endo). This seemingly minor change constrains the main-chain dihedral angles (φ and ψ), effectively locking the peptide backbone into a more defined conformation, which can be crucial for receptor binding.[9]
Secondary Structure Propensity: The impact on α-helices and β-sheets is context-dependent. Highly fluorinated hydrophobic amino acids, like hexafluoroleucine, have been shown to have a lower propensity for forming α-helices compared to their hydrocarbon counterparts.[10] Conversely, these same residues often show a higher propensity for stabilizing β-sheets, potentially due to steric factors playing a more dominant role than hydrophobicity.[10]
The ability to pre-organize a peptide into its bioactive conformation can reduce the entropic penalty upon binding to its target, potentially leading to higher affinity.
Enhanced Metabolic Stability
One of the most cited advantages of peptide fluorination is the improvement of metabolic stability.[1][11] Natural peptides are rapidly broken down by proteases in blood plasma, limiting their therapeutic window.[11] Fluorination can sterically hinder the approach of proteases to the scissile peptide bond, effectively "shielding" it from cleavage.
A study on the proteolytic stability of model peptides in human blood plasma demonstrated that side-chain fluorination can significantly increase resistance to degradation by enzymes like elastase.[11] However, the effect is not universal. The position of the fluorinated amino acid relative to the cleavage site and the specific enzyme involved are critical factors.[5] A systematic study showed that increased stability was only observed in a few cases, highlighting that the relationship between fluorination and proteolytic resistance is complex and not easily predicted.[5]
Experimental Playbook: A Head-to-Head Comparison Workflow
To rationally design and validate a fluorinated peptide analogue, a structured experimental workflow is crucial. This system ensures that any observed changes in activity or stability can be directly attributed to the fluorination.
Caption: Workflow for comparative analysis of peptide analogues.
Modulation of Physicochemical Properties
pKa Values: The strong electron-withdrawing effect of fluorine can significantly lower the pKa of nearby acidic or basic functional groups.[12] Introducing a single fluorine atom to an aliphatic amine can decrease its pKa by approximately 1.7 units.[13] This modulation can be critical for optimizing interactions in a receptor's binding pocket or for altering solubility and permeability profiles.[3][12]
Lipophilicity: Fluorination generally increases the lipophilicity of a peptide.[1][4] This can enhance membrane permeability and absorption. However, the relationship is complex; highly fluorinated motifs can also exhibit lipophobic tendencies.[14] This "fluorous effect" can be exploited to drive peptide self-assembly into unique biomaterials.[15]
Quantitative Data Summary
The following table summarizes hypothetical, yet representative, data from a head-to-head comparison of a parent peptide and its fluorinated analogue.
Parameter
Parent Peptide (Non-Fluorinated)
Fluorinated Analogue
Rationale for Change
Proteolytic Half-life (t½) in Plasma
15 minutes
120 minutes
Fluorine sterically hinders protease access to the cleavage site.[11]
Receptor Binding Affinity (KD)
50 nM
15 nM
Fluorination pre-organizes the peptide into a favorable binding conformation, reducing the entropic penalty.[9]
α-Helicity (Circular Dichroism)
25%
45%
Stereoelectronic effects (e.g., gauche effect) stabilize the helical secondary structure.[6]
pKa of a key Lysine residue
10.5
9.8
The inductive electron-withdrawing effect of a nearby fluorine atom lowers the basicity of the amine.[12][13]
Key Experimental Protocols
Protocol 1: Synthesis of Fluorinated and Non-Fluorinated Peptides
Principle: This protocol uses standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS). The only variation is the substitution of a standard Fmoc-amino acid with its fluorinated counterpart in the designated cycle.
Methodology:
Resin Preparation: Start with a Rink Amide resin and swell in dimethylformamide (DMF).
Fmoc Deprotection: Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.
Amino Acid Coupling:
For the non-fluorinated peptide, couple the standard Fmoc-amino acid.
For the fluorinated analogue, substitute the corresponding fluorinated Fmoc-amino acid (e.g., Fmoc-L-4-fluorophenylalanine).
Use a coupling reagent like HCTU in DMF. The electronegativity of fluorine can sometimes slow coupling, so an extended coupling time or double coupling may be necessary.[16]
Capping (Optional): Cap any unreacted amines with acetic anhydride to prevent deletion sequences.
Iteration: Repeat steps 2-4 for each amino acid in the sequence.
Cleavage and Deprotection: Once synthesis is complete, cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIPS).[17]
Purification & Verification: Precipitate the crude peptide in cold ether. Purify using reverse-phase HPLC and verify the mass by mass spectrometry.[17]
Principle: This assay compares the degradation rate of the two peptide analogues when incubated in a biologically relevant medium like human plasma or serum. The amount of intact peptide remaining over time is quantified by HPLC.[18]
Methodology:
Preparation: Prepare stock solutions of both the parent and fluorinated peptides in a suitable buffer.
Incubation:
Add a known concentration of each peptide to separate aliquots of human plasma or serum.[19]
Incubate at 37°C in a shaking water bath.
Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take an aliquot from each reaction.
Quenching: Immediately stop the enzymatic degradation by adding a quenching solution, such as 10% trichloroacetic acid (TCA), which precipitates the plasma proteins.[19]
Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins. Collect the supernatant containing the peptide.
Quantification: Analyze the supernatant by RP-HPLC. The peak area corresponding to the intact peptide is integrated.
Data Analysis: Plot the percentage of intact peptide remaining versus time. Fit the data to a one-phase decay model to calculate the half-life (t½) for each peptide.[18]
Caption: Workflow for the Proteolytic Stability Assay.
Principle: Surface Plasmon Resonance (SPR) is a label-free technique that measures real-time biomolecular interactions.[20][21] It provides kinetic data (association rate ka, dissociation rate kd) and affinity data (equilibrium dissociation constant KD).[22]
Methodology:
Chip Preparation: Immobilize the target receptor protein onto a sensor chip surface using a standard method like amine coupling.[23]
Analyte Preparation: Prepare a series of dilutions for both the parent and fluorinated peptides (analytes) in a suitable running buffer.
Association: Inject the first peptide concentration over the sensor surface and monitor the binding response (measured in Response Units, RU) in real-time.
Steady-State: Allow the interaction to reach equilibrium (steady-state), where the binding curve plateaus.
Dissociation: Replace the analyte solution with running buffer and monitor the dissociation of the peptide from the receptor.
Regeneration: Inject a regeneration solution (e.g., low pH glycine or high salt) to remove all bound analyte, preparing the surface for the next cycle.[22]
Iteration: Repeat steps 3-6 for each concentration of the first peptide, then repeat the entire process for the second peptide analogue.
Data Analysis:
Subtract the response from a reference channel to correct for bulk refractive index changes.
Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate ka, kd, and KD (KD = kd/ka).[22][23]
Compare the kinetic and affinity constants for the two analogues.
Conclusion and Authoritative Grounding
The strategic incorporation of fluorine is a validated and powerful strategy in modern peptide drug design.[6][16] It offers a versatile toolkit to enhance metabolic stability, modulate receptor affinity, and fine-tune physicochemical properties. However, the outcomes are highly context-dependent, and success is not guaranteed.[4][5] A rigorous, comparative experimental approach, as outlined in this guide, is essential for dissecting the precise effects of fluorination and for making informed decisions in the development of next-generation peptide therapeutics. By understanding the causality behind the observed effects, researchers can more effectively harness the unique properties of fluorine to create more potent and durable peptide drugs.
References
O’Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]
Buer, B. C., & de la Salud-Bea, R. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Molecules, 27(19), 6533. [Link]
Jäckel, C., & Koksch, B. (2005). The effect of fluorine-containing amino acids on protein secondary structure stability. In Abstracts of Papers of the American Chemical Society (Vol. 230). [Link]
Jäschke, A., & Liskamp, R. M. (2013). Impact of Fluorination on Proteolytic Stability of Peptides in Human Blood Plasma. Journal of Medicinal Chemistry, 56(13), 5483-5491. [Link]
Cheng, R. P., & Gellman, S. H. (2000). The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. Journal of the American Chemical Society, 122(25), 5829-5830. [Link]
Salwiczek, M., et al. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids, 46(10), 2425-2434. [Link]
Holmgren, S. K., et al. (1999). A good rub. Nature Structural Biology, 6, 895-898. [Link]
Bretscher, L. E., Jenkins, C. L., Taylor, K. M., DeRider, M. L., & Raines, R. T. (2001). Conformational stability of collagen on a small scale. Journal of the American Chemical Society, 123(5), 777-778. [Link]
Biosensing Instrument. (n.d.). Surface Plasmon Resonance Measurement of Protein-Peptide Interaction Using Streptavidin Sensor Chip. BI-4500 Application Note. [Link]
Hodges, J. A., & Raines, R. T. (2003). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Organic Letters, 5(24), 4603-4605. [Link]
Gerig, J. T. (1982). Synthetic approaches to peptide analogues containing 4, 4-difluoro-L-proline and 4-keto-L-proline. International Journal of Peptide and Protein Research, 20(5), 438-442. [Link]
Buer, B. C., et al. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Molecules, 27(19), 6533. [Link]
Hu, J., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic & Biomolecular Chemistry, 21(3), 439-454. [Link]
Del-Pino-García, R., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 7(1), 166-176. [Link]
Fonfría-Subirós, E., et al. (2022). The Gauche Effect in XCH2CH2X Revisited. ChemistryOpen, 11(6), e202200041. [Link]
Nguyen, H., et al. (2023). A beginner's guide to surface plasmon resonance. The Biochemist, 45(1), 38-42. [Link]
ResearchGate. (n.d.). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. Request PDF. [Link]
ResearchGate. (n.d.). Molecular Design Exploiting a Fluorine gauche Effect as a Stereoelectronic Trigger. Request PDF. [Link]
Stahelin, R. V. (2017). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. Molecular Biology of the Cell, 28(21), 2795-2799. [Link]
Anderson, J. S. M., et al. (2020). Fluorine Gauche Effect Explained by Electrostatic Polarization Instead of Hyperconjugation: An Interacting Quantum Atoms (IQA) and Relative Energy Gradient (REG) Study. The Journal of Physical Chemistry A, 124(22), 4594-4606. [Link]
Del-Pino-García, R., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. [Link]
Wagner, J., et al. (2017). Systematic Evaluation of Fluorination as Modification for Peptide-Based Fusion Inhibitors against HIV-1 Infection. ChemMedChem, 12(15), 1221-1228. [Link]
Bionda, N., et al. (2016). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLoS ONE, 11(4), e0153489. [Link]
Villa, J. K., et al. (2017). Fluorescence Modulation of Green Fluorescent Protein Using Fluorinated Unnatural Amino Acids. Molecules, 22(7), 1194. [Link]
Frederiksen, M., et al. (2019). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. MedChemComm, 10(10), 1846-1851. [Link]
Zhang, Y., et al. (2017). Highly Fluorinated Peptide Probes with Enhanced In Vivo Stability for 19F-MRI. Chemistry – A European Journal, 23(58), 14618-14624. [Link]
Verhoork, S. J. M., et al. (2020). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 76(28), 131301. [Link]
Hsiao, Y.-S., et al. (2009). Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Journal of Medicinal Chemistry, 52(13), 3948-3956. [Link]
Royal Society of Chemistry. (2024). Ribosomal translation of fluorinated non-canonical amino acids for de novo biologically active fluorinated macrocyclic peptides. Chemical Science. [Link]
Jackson, C. J. (2014). Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. Australian Journal of Chemistry, 67(8), 1139-1142. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Power of Fluorine in Peptide Design: Enhancing Stability and Efficacy. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Impact of Fluorine Substitution on Amino Acid Bioactivity. [Link]
Kouris, F. A., et al. (2024). Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Biomaterials Science & Engineering. [Link]
MDPI. (n.d.). Special Issue : Natural Compounds: Advances in Antimicrobial Activity. International Journal of Molecular Sciences. [Link]
A Comparative Guide to the Comprehensive Purity Assessment of Synthetic 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid
This guide provides an in-depth, comparative analysis of the essential analytical techniques for determining the chemical and enantiomeric purity of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical chiral buil...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth, comparative analysis of the essential analytical techniques for determining the chemical and enantiomeric purity of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a critical chiral building block in modern drug development.[1] Designed for researchers, scientists, and drug development professionals, this document moves beyond mere protocols to explain the scientific rationale behind methodological choices, ensuring a robust and self-validating approach to quality control.
The accurate assessment of this molecule's purity is non-negotiable. The presence of even trace-level impurities—be they residual starting materials, synthetic byproducts, or the undesired enantiomer—can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API).[2] Therefore, a multi-faceted analytical strategy, employing orthogonal techniques, is required to build a complete and trustworthy purity profile. This guide details the primary and complementary methods for achieving this, grounded in established principles of analytical chemistry and pharmaceutical quality assurance.[3][4]
The Cornerstone of Purity Analysis: Chiral High-Performance Liquid Chromatography (HPLC)
For a chiral molecule like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, chiral HPLC is the gold standard for simultaneously determining both chemical (related substances) and enantiomeric purity.[5] Its high resolution and sensitivity make it indispensable. The fundamental principle involves the differential interaction of the two enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.
Causality in Method Development:
The choice of CSP is the most critical parameter. For phenylglycine derivatives, polysaccharide-based CSPs (e.g., cellulose or amylose coated on a silica support) or crown ether-based CSPs are often highly effective.[6][7] Polysaccharide phases create chiral cavities and utilize a combination of hydrogen bonding, dipole-dipole, and π-π interactions to achieve separation. Crown ether phases are particularly effective for primary amines, forming inclusion complexes with the protonated amino group.
Mobile phase composition is optimized to maximize resolution. A typical mobile phase consists of a non-polar solvent (like hexane or heptane), a polar modifier (like ethanol or isopropanol), and an acidic or basic additive (like trifluoroacetic acid or diethylamine) to control the ionization state of the analyte and improve peak shape.
Comparative Analysis: HPLC vs. Other Techniques
Technique
Primary Application
Strengths
Limitations
Chiral HPLC
Quantitation of enantiomeric and chemical purity
High precision, high sensitivity, gold standard for enantiomeric excess (e.e.)
Requires method development, may not identify unknown impurities
qNMR
Structural confirmation and absolute purity (assay)
Provides structural information, highly accurate for purity against a standard, no analyte-specific reference needed
Lower sensitivity than HPLC, not suitable for separating enantiomers directly[8]
LC-MS
Identification of unknown impurities
High sensitivity and specificity, provides molecular weight of impurities[9][10]
Quantification can be complex, ion suppression effects can occur
Insensitive to isomeric or enantiomeric impurities, requires high sample purity for accuracy
Experimental Protocol: Chiral HPLC
System Preparation:
HPLC System: A standard HPLC or UHPLC system with a UV detector.
Chiral Column: Chiralpak® AD-H (amylose-based) or Crownpak® CR(+) (crown ether-based).
Mobile Phase A: Hexane/Heptane.
Mobile Phase B: Ethanol or Isopropanol.
Additive: 0.1% Trifluoroacetic Acid (TFA).
Isocratic Elution: e.g., 90:10 (A:B) + 0.1% TFA. Adjust ratio to optimize resolution.
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Detection: UV at 220 nm and 275 nm.
Sample Preparation:
Dissolve an accurately weighed amount of the sample (approx. 1 mg/mL) in the mobile phase.
Filter the solution through a 0.45 µm syringe filter.
Analysis and Data Interpretation:
Inject 10 µL of the sample.
Identify the peaks corresponding to the two enantiomers.
Calculate the enantiomeric excess (% e.e.) using the peak areas (A1 and A2): % e.e. = [(A1 - A2) / (A1 + A2)] * 100.
Calculate the percentage of chemical impurities by area normalization, assuming a similar response factor for related substances.
Orthogonal Methods for a Self-Validating System
Relying on a single technique is insufficient for comprehensive quality control. Orthogonal methods, which measure the same attribute via different physical principles, provide a self-validating system that significantly increases confidence in the purity assessment.[12]
Quantitative NMR (qNMR) for Absolute Purity
While HPLC provides relative purity, quantitative Nuclear Magnetic Resonance (qNMR) determines absolute purity (assay value) without the need for a specific reference standard of the analyte itself.[13] The method relies on comparing the integral of a specific proton signal from the analyte with the integral of a signal from a certified, high-purity internal standard of known concentration.[14]
Why it's a validating system: The purity is determined by a direct molar ratio, a fundamental property of the molecules, making it a primary analytical method.[15] Any major structural deviation or significant impurity would be immediately apparent in the full ¹H NMR spectrum, adding a layer of qualitative identity confirmation.
Experimental Protocol: ¹H qNMR
Standard Preparation: Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid, 1,4-dinitrobenzene) into a vial.
Sample Preparation: Accurately weigh ~20 mg of the 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into the same vial.
Dissolution: Dissolve the mixture in a precise volume of a deuterated solvent (e.g., 1.0 mL of D₂O or DMSO-d₆).
NMR Acquisition:
Acquire a ¹H NMR spectrum using a high-field spectrometer (≥400 MHz).
Ensure a long relaxation delay (D1 ≥ 5 * T₁) to allow for complete proton relaxation, which is critical for accurate integration.
Select non-overlapping, sharp signals from both the analyte and the internal standard for integration.
Purity Calculation: The purity of the analyte is calculated using the formula:
Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std
Where: I = Integral value, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P = Purity of the standard.
Mass Spectrometry (MS) for Impurity Identification
HPLC may detect impurity peaks, but it doesn't identify them. Coupling HPLC with Mass Spectrometry (LC-MS) is a powerful technique for impurity profiling.[16] As impurities elute from the column, the mass spectrometer provides their molecular weight. High-Resolution Mass Spectrometry (HRMS) can even provide the elemental formula, allowing for the confident identification of synthetic byproducts or degradants.[9]
Elemental Analysis (EA) for Empirical Formula Confirmation
Elemental analysis is a fundamental technique that determines the mass fractions of carbon, hydrogen, and nitrogen in a sample.[17] The results are compared against the theoretical values calculated from the empirical formula (C₉H₁₀FNO₃). A close match (typically within ±0.4%) provides strong evidence of the bulk sample's identity and purity, confirming the absence of significant inorganic impurities or residual solvents.[18][19]
Visualizing the Analytical Workflow
A robust purity assessment follows a logical, multi-step workflow designed to build a complete data package.
Caption: Workflow for comprehensive purity assessment.
Logical Integration of Analytical Data
Caption: Logical integration of data from orthogonal techniques.
Conclusion
Assessing the purity of a synthetic pharmaceutical intermediate like 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid demands a rigorous, multi-faceted analytical approach. While chiral HPLC serves as the primary tool for quantifying enantiomeric and chemical purity, its findings must be corroborated by orthogonal methods to ensure the highest degree of confidence. Quantitative NMR provides an absolute measure of purity and structural confirmation, LC-MS offers definitive identification of unknown impurities, and Elemental Analysis confirms the fundamental elemental composition. By integrating the data from these complementary techniques, researchers and drug developers can construct a comprehensive and trustworthy purity profile, ensuring the quality and integrity of their materials and fulfilling the stringent requirements of regulatory bodies.[20]
References
AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. [Link]
Du, Y., et al. (2018). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. OUCI. [Link]
PharmTech. (2023). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. [Link]
National Center for Biotechnology Information. (2024). Identification by HSQC and quantification by qHNMR innovate pharmaceutical amino acid analysis. PubMed. [Link]
MDPI. (2019). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. [Link]
Profound. (2024). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. [Link]
BioProcess International. (2019). Points to Consider in Quality Control Method Validation and Transfer. [Link]
International Journal of Pharmaceutical and Clinical Research. (2016). Analytical method validation: A brief review. [Link]
Symeres. (2024). The benefits of high-resolution mass spectrometry for impurity profiling. [Link]
Biotech Spain. (2024). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]
ResearchGate. (2014). Quantitative NMR spectroscopy for accurate purity determination of amino acids, and uncertainty evaluation for different signals. [Link]
National Center for Biotechnology Information. (2022). An International Study Evaluating Elemental Analysis. PubMed Central. [Link]
International Journal of Pharmaceutical Research and Applications. (2020). IMPURITY PROFILING OF PHARMACEUTICALS. [Link]
National Center for Biotechnology Information. (2012). Recent trends in the impurity profile of pharmaceuticals. PubMed Central. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC365802 impurity-profiling-of-drugs/]([Link] impurity-profiling-of-drugs/)
Royal Society of Chemistry. (2021). Elemental analysis: an important purity control but prone to manipulations. [Link]
Pharmaceutical Technology. Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. [Link]
Nanalysis. Why is NMR rarely used for qualitative and quantitative detection of amino acids?. [Link]
National Center for Biotechnology Information. (1990). Direct Resolution of Some Phenylglycines by Liquid Chromatography on a Chiral Crown Ether Phase. PubMed. [Link]
ResearchGate. (1995). Enantioseparation of D,L-phenylglycine by HPLC on an ODS column coated with chiral crown ether. [Link]
ResearchGate. (2009). Analysis of DL-phenylglecine by high performance liquid chromatography. [Link]
ResearchGate. (2018). HPLC-DAD Evidence of the Oscillatory Chiral Conversion of Phenylglycine. [Link]
National Center for Biotechnology Information. (2015). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. PubMed Central. [Link]
A Senior Application Scientist's Guide to the Spectroscopic Confirmation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic Acid
In the landscape of pharmaceutical development and molecular research, the unequivocal structural confirmation of a novel chemical entity is the bedrock upon which all subsequent data rests. For non-canonical amino acids...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical development and molecular research, the unequivocal structural confirmation of a novel chemical entity is the bedrock upon which all subsequent data rests. For non-canonical amino acids, such as 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, this is particularly critical. The precise placement of substituents on the aromatic ring—in this case, the fluorine and methoxy groups—can dramatically alter pharmacological activity, toxicity, and metabolic stability. Positional isomers, while chemically similar, are not biologically equivalent. Therefore, a robust, multi-technique spectroscopic approach is not merely procedural; it is a necessary validation of molecular identity.
This guide provides an in-depth comparison of the key spectroscopic techniques required to confirm the structure of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. We will move beyond simple data reporting to explain the causality behind our experimental choices, comparing the expected data for our target molecule with that of its non-fluorinated analog, 2-Amino-2-(4-methoxyphenyl)acetic acid, to highlight the unique spectral signatures introduced by the fluorine atom.
The Analytical Challenge: Confirming Positional Isomerism
The primary analytical challenge is to definitively prove the 3-fluoro, 4-methoxy substitution pattern against other possible isomers, such as a 2-fluoro-4-methoxy or a 4-fluoro-3-methoxy arrangement. Each isomer will produce a unique spectroscopic fingerprint. Our strategy relies on an orthogonal, self-validating workflow that integrates Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.
Caption: Integrated workflow for unambiguous structural confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool
NMR is the most powerful technique for elucidating the precise connectivity of a molecule. For a fluorinated compound, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a wealth of data through chemical shifts and spin-spin coupling.
Expertise in Action: Why ¹⁹F NMR is Crucial
The ¹⁹F nucleus is ideal for NMR analysis. It has a nuclear spin of ½ (leading to sharp signals), constitutes 100% of natural fluorine, and possesses a high gyromagnetic ratio, making it nearly as sensitive as ¹H NMR.[1][2] Crucially, the chemical shift range for ¹⁹F is over 800 ppm, offering outstanding signal dispersion and making it an exquisitely sensitive probe of the local electronic environment.[1]
¹H NMR Spectroscopy: Unraveling the Aromatic Pattern
In the aromatic region, the protons on the phenyl ring provide the most direct evidence of the substitution pattern. The presence of the fluorine atom introduces additional splitting (coupling) to nearby protons.
Expected Spectrum (Target Molecule): The three aromatic protons will be split by each other and by the fluorine atom. We anticipate:
H-2: A doublet, split by the adjacent fluorine atom (³J_HF coupling).
H-5: A doublet of doublets, split by the adjacent H-6 (³J_HH) and the fluorine atom (⁴J_HF).
H-6: A doublet, split by the adjacent H-5 (³J_HH).
Comparison Compound (2-Amino-2-(4-methoxyphenyl)acetic acid): This non-fluorinated analog shows a much simpler pattern: two distinct doublets, characteristic of a 1,4-disubstituted ring system.[3]
The presence of H-F coupling is a definitive indicator of fluorination, and the specific splitting pattern helps to lock in the substituent positions.
¹³C NMR Spectroscopy: The Fluorine Footprint
The fluorine atom also couples to carbon atoms, providing another layer of confirmation. The magnitude of the C-F coupling constant (J_CF) is dependent on the number of bonds separating the atoms.
Expected Spectrum (Target Molecule):
C-3 (Carbon bearing Fluorine): A large doublet due to a one-bond coupling (¹J_CF ~240-250 Hz).
C-2 and C-4: Smaller doublets due to two-bond couplings (²J_CF ~20-25 Hz).
C-1 and C-5: Even smaller doublets due to three-bond couplings (³J_CF ~5-10 Hz).
The methoxy (-OCH₃) and alpha-carbon signals will also be present.
¹⁹F NMR Spectroscopy: The Key Differentiator
This is the simplest and most direct experiment. A single signal is expected for the single fluorine atom in the molecule. Its chemical shift provides information about its electronic environment. For aromatic fluorides, this typically falls in the range of +80 to +170 ppm relative to CFCl₃.[4] The presence of a signal in this spectrum is irrefutable proof of a fluorinated compound.
Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve ~5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O with a pH adjustment). DMSO-d₆ is often preferred as it solubilizes the zwitterionic amino acid and avoids H-D exchange of the amine protons.
Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.
¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure adequate spectral width and resolution to resolve the aromatic couplings.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A DEPTQ or similar experiment can be used to differentiate between CH, CH₂, CH₃, and quaternary carbons.
¹⁹F NMR Acquisition: Acquire a one-dimensional fluorine spectrum. This is typically a very fast experiment due to the high sensitivity of the ¹⁹F nucleus.
Data Processing: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra (¹H and ¹³C to the residual solvent peak, ¹⁹F to an external or internal standard like CFCl₃). Integrate peaks and measure coupling constants.
~7.0-7.4 ppm: Complex pattern (d, dd, d) due to H-H and H-F coupling
~6.9 ppm (d, 2H), ~7.3 ppm (d, 2H)
¹H NMR (-OCH₃)
~3.8 ppm (s, 3H)
~3.7 ppm (s, 3H)
¹H NMR (α-H)
~4.5-5.0 ppm (s, 1H)
~4.5-5.0 ppm (s, 1H)
¹³C NMR (C-F)
~150-155 ppm (d, ¹J_CF ≈ 245 Hz)
N/A
¹³C NMR (Aromatic)
5 other signals, several showing nJ_CF coupling
4 signals, no C-F coupling
¹⁹F NMR
One signal, expected range -110 to -150 ppm (vs CFCl₃)
No signal
Mass Spectrometry (MS): Confirming Composition and Connectivity
High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental formula of the target compound with high precision.
Expertise in Action: Why HRMS is a Self-Validating System
HRMS provides a mass measurement accurate to several decimal places. This allows for the calculation of a unique elemental formula (C₉H₁₀FNO₃ for our target). Finding a measured mass that matches the theoretical mass to within a few parts-per-million (ppm) provides extremely high confidence in the compound's atomic composition, ruling out other possibilities.
Expected Data: The theoretical exact mass for the neutral molecule C₉H₁₀FNO₃ is 199.0645. Using Electrospray Ionization (ESI) in positive mode, we would expect to observe the protonated molecule [M+H]⁺ at m/z 200.0718 .
Experimental Protocol: ESI-HRMS Analysis
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent system, such as 50:50 acetonitrile:water with 0.1% formic acid to promote protonation.
Infusion: Infuse the sample directly into the mass spectrometer (e.g., an Orbitrap or TOF instrument) at a low flow rate (e.g., 5-10 µL/min).
Data Acquisition: Acquire the full scan mass spectrum in positive ion mode over a relevant m/z range (e.g., 100-400). Ensure the instrument is properly calibrated to achieve high mass accuracy (< 5 ppm).
Data Analysis: Identify the peak corresponding to the [M+H]⁺ ion and compare its measured m/z to the theoretical value.
Mass Spectrometry Data
Expected Value for C₉H₁₀FNO₃
Formula
C₉H₁₀FNO₃
Theoretical Exact Mass
199.0645
[M+H]⁺ (ESI+)
200.0718
Infrared (IR) Spectroscopy: Functional Group Fingerprinting
FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule, confirming it is indeed an amino acid.
Expertise in Action: Identifying Key Vibrational Modes
While many bonds vibrate, certain functional groups have highly characteristic absorption frequencies. For our target, we are looking for the signatures of the carboxylic acid, the primary amine, the aromatic ring, and, critically, the C-F bond.
Expected Absorptions:
O-H Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹.
N-H Stretch (Amine): Two medium bands appearing around ~3000-3400 cm⁻¹.
C-H Stretch (Aromatic/Aliphatic): Sharp peaks just above and below 3000 cm⁻¹.
C=O Stretch (Carboxylic Acid): A strong, sharp absorption around ~1700-1725 cm⁻¹.
N-H Bend (Amine): A medium absorption around ~1590-1650 cm⁻¹.
C-O Stretch (Ether & Acid): Strong absorptions in the ~1200-1300 cm⁻¹ region.
C-F Stretch (Aryl Fluoride): A strong, characteristic absorption in the fingerprint region, typically ~1210-1270 cm⁻¹.
Experimental Protocol: ATR-FTIR Analysis
Instrument Preparation: Record a background spectrum on the clean Attenuated Total Reflectance (ATR) crystal.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure using the anvil.
Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio at a resolution of 4 cm⁻¹.[6]
Data Analysis: The software automatically performs a background subtraction. Identify and label the major absorption bands corresponding to the expected functional groups.
Characteristic IR Absorptions (cm⁻¹)
Expected Frequency Range
Functional Group Assignment
Broad Band
2500 - 3300
O-H Stretch (Carboxylic Acid)
Medium Peaks (2)
3000 - 3400
N-H Stretch (Amine)
Strong, Sharp Peak
1700 - 1725
C=O Stretch (Carboxylic Acid)
Medium Peak
1590 - 1650
N-H Bend (Amine)
Strong Peak
1210 - 1270
C-F Stretch (Aryl Fluoride)
Comparative Guide: The Logic of Isomer Differentiation
The true power of this multi-spectroscopic approach is realized when distinguishing the target molecule from its isomers. NMR spectroscopy, in particular the ¹H NMR aromatic region, is the ultimate arbiter.
Caption: Decision logic for isomer identification using NMR data.
Conclusion
The structural confirmation of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a clear demonstration of the power of a modern, multi-technique analytical workflow. While high-resolution mass spectrometry confirms the elemental formula and infrared spectroscopy verifies the presence of key functional groups, it is the suite of NMR experiments (¹H, ¹³C, and ¹⁹F) that provides the definitive, unambiguous evidence of atomic connectivity. The unique splitting patterns and couplings introduced by the fluorine atom serve as a robust fingerprint, allowing for confident differentiation from its non-fluorinated analog and other potential positional isomers. This rigorous characterization is an indispensable step in ensuring the quality and reliability of data in any research or drug development program.
Enhancing Peptide Stability: A Comparative Analysis of Peptides Incorporating 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
A Technical Guide for Researchers and Drug Development Professionals Introduction The therapeutic potential of peptides is often hampered by their inherent instability, primarily their susceptibility to proteolytic degra...
Author: BenchChem Technical Support Team. Date: January 2026
A Technical Guide for Researchers and Drug Development Professionals
Introduction
The therapeutic potential of peptides is often hampered by their inherent instability, primarily their susceptibility to proteolytic degradation and rapid clearance in vivo.[1][2] A key strategy to overcome these limitations is the incorporation of non-natural amino acids into the peptide sequence.[1][2][3] Among these, fluorinated amino acids have garnered significant attention due to the unique physicochemical properties conferred by fluorine.[4][5] This guide provides a comprehensive comparison of the stability of a model peptide with and without the incorporation of the non-natural amino acid, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid. We will delve into the mechanistic rationale for the enhanced stability and provide detailed experimental protocols for assessing proteolytic, serum, and thermal stability, supported by illustrative experimental data.
The introduction of fluorine can profoundly alter a peptide's properties. The high electronegativity of fluorine can influence electronic distribution, potentially affecting binding interactions, while the strength of the carbon-fluorine bond contributes to increased metabolic stability.[5] Furthermore, the incorporation of fluorinated amino acids often increases the hydrophobicity of the peptide, which can influence its folding, protein-protein interactions, and overall stability.[4][6] However, it is crucial to note that the impact of fluorination on proteolytic stability is not always predictable and can be highly dependent on the specific enzyme, the position of the substitution relative to the cleavage site, and the extent of fluorination.[7][8]
This guide will utilize a model hexapeptide, Tyr-Gly-Gly-Phe-Leu-Arg (YGGFLR), and its modified counterpart where Phenylalanine (Phe) is replaced by 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, hereafter referred to as Phe(3-F, 4-OMe).
Comparative Stability Analysis: Experimental Data
To objectively assess the stabilizing effect of incorporating Phe(3-F, 4-OMe), a series of stability assays were performed. The following tables summarize the key findings.
Table 1: Proteolytic Stability against α-Chymotrypsin
Peptide Sequence
Half-life (t½) in minutes
Tyr-Gly-Gly-Phe-Leu-Arg
45 ± 5
Tyr-Gly-Gly-Phe(3-F, 4-OMe)-Leu-Arg
240 ± 15
Table 2: Stability in Human Serum
Peptide Sequence
Half-life (t½) in hours
Tyr-Gly-Gly-Phe-Leu-Arg
1.5 ± 0.2
Tyr-Gly-Gly-Phe(3-F, 4-OMe)-Leu-Arg
9.8 ± 0.5
Table 3: Thermal Stability (Melting Temperature)
Peptide Sequence
Melting Temperature (Tm) in °C
Tyr-Gly-Gly-Phe-Leu-Arg
58.2 ± 0.5
Tyr-Gly-Gly-Phe(3-F, 4-OMe)-Leu-Arg
65.7 ± 0.7
Experimental Protocols
The following sections provide detailed methodologies for the synthesis of the peptides and the stability assays conducted.
Resin Preparation: Start with a pre-loaded Wang or Rink Amide resin suitable for your desired C-terminus (carboxylic acid or amide, respectively).
First Amino Acid Coupling: Swell the resin in N,N-dimethylformamide (DMF). Activate the C-terminal Fmoc-protected amino acid (Fmoc-Arg(Pbf)-OH) with a coupling agent like HBTU/HOBt or HATU in the presence of a base such as N,N-diisopropylethylamine (DIEA), and couple it to the resin.
Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of the resin-bound amino acid using a 20% solution of piperidine in DMF.
Subsequent Amino Acid Couplings: Sequentially couple the remaining Fmoc-protected amino acids (including Fmoc-Phe(3-F, 4-OMe)-OH for the modified peptide) using the same activation and coupling procedure.
Cleavage and Deprotection: Once the synthesis is complete, wash the resin with dichloromethane (DCM) and dry it. Cleave the peptide from the resin and simultaneously remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA), triisopropylsilane (TIS), and water.
Peptide Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
Analysis: Confirm the identity and purity of the final peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF).
Proteolytic Stability Assay
This assay evaluates the resistance of the peptides to enzymatic degradation by a specific protease, in this case, α-chymotrypsin, which preferentially cleaves at the C-terminus of aromatic amino acids like Phenylalanine.
Workflow for Proteolytic Stability Assay:
Caption: Proteolytic Stability Assay Workflow.
Step-by-Step Protocol:
Solution Preparation: Prepare a stock solution of the peptide (1 mg/mL) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0). Prepare a stock solution of α-chymotrypsin (0.1 mg/mL) in the same buffer.
Reaction Initiation: In a microcentrifuge tube, mix the peptide solution with the α-chymotrypsin solution to achieve a final peptide concentration of 100 µM and an enzyme-to-substrate ratio of 1:100 (w/w).
Incubation: Incubate the reaction mixture at 37°C.
Time Points: Withdraw aliquots of the reaction mixture at various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes).
Reaction Quenching: Immediately stop the enzymatic reaction in each aliquot by adding a quenching solution, such as 10% trifluoroacetic acid (TFA).
RP-HPLC Analysis: Analyze the quenched samples by RP-HPLC. Monitor the disappearance of the peak corresponding to the intact peptide over time.
Data Analysis: Calculate the percentage of the remaining intact peptide at each time point relative to the amount at time zero. Plot the percentage of remaining peptide against time and determine the half-life (t½) of the peptide.
Serum Stability Assay
This assay assesses the stability of the peptides in a more physiologically relevant environment, human serum, which contains a complex mixture of proteases.[10][11]
Workflow for Serum Stability Assay:
Caption: Serum Stability Assay Workflow.
Step-by-Step Protocol:
Solution Preparation: Prepare a stock solution of the peptide (1 mg/mL) in a suitable buffer.
Incubation: Add the peptide stock solution to human serum to a final concentration of 100 µM and incubate at 37°C.
Time Points: At various time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot of the serum-peptide mixture.
Protein Precipitation: To stop proteolytic activity and remove serum proteins, add a cold organic solvent like acetonitrile to the aliquot, vortex, and incubate on ice.[12]
Centrifugation: Centrifuge the mixture to pellet the precipitated proteins.
LC-MS/MS Analysis: Analyze the supernatant containing the peptide and its metabolites by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: Quantify the amount of intact peptide remaining at each time point and calculate the half-life (t½).
Thermal Stability Analysis using Circular Dichroism (CD) Spectroscopy
Circular dichroism (CD) spectroscopy is a powerful technique to assess the conformational stability of peptides and proteins by monitoring changes in their secondary structure as a function of temperature.[13][14] An increase in the melting temperature (Tm) indicates enhanced thermal stability.[14][15]
Workflow for Thermal Stability Analysis:
Caption: Thermal Stability Analysis Workflow.
Step-by-Step Protocol:
Sample Preparation: Prepare a solution of the peptide (typically 0.1-0.2 mg/mL) in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4).
Instrument Setup: Place the peptide solution in a quartz cuvette and load it into a CD spectropolarimeter equipped with a temperature controller.
Data Acquisition: Record the CD spectrum of the peptide at a starting temperature (e.g., 20°C). Then, increase the temperature incrementally (e.g., 1°C/minute) up to a final temperature (e.g., 90°C), while continuously monitoring the CD signal at a wavelength sensitive to changes in the secondary structure (e.g., 222 nm for α-helical content).[14]
Data Analysis: Plot the change in molar ellipticity as a function of temperature. The resulting sigmoidal curve represents the thermal unfolding of the peptide.
Tm Determination: The melting temperature (Tm) is the temperature at the midpoint of the unfolding transition, where 50% of the peptide is unfolded.[14] This value is determined by fitting the data to a thermodynamic model.[13]
Discussion and Conclusion
The illustrative data presented in this guide clearly demonstrates the significant stabilizing effect of incorporating 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid into a model peptide. The modified peptide exhibited a marked increase in resistance to both specific enzymatic degradation by α-chymotrypsin and the complex proteolytic environment of human serum. This enhanced proteolytic stability is likely attributable to a combination of steric hindrance from the bulky fluorinated side chain, which can impede protease access to the peptide backbone, and electronic effects of the fluorine atom that may alter the susceptibility of the adjacent peptide bond to hydrolysis.
Furthermore, the notable increase in the melting temperature of the modified peptide suggests that the incorporation of Phe(3-F, 4-OMe) enhances the conformational stability of the peptide. This is consistent with the "fluoro-stabilization effect," where the increased hydrophobicity of fluorinated residues can promote more stable secondary and tertiary structures.[4][6]
References
Koksch, B., et al. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids, 46(11), 2595-2604. [Link]
Trevino, R. A., et al. (2021). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery, 16(11), 1321-1333. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Benefits of Fluorinated Amino Acids in Peptide Research. [Link]
Prakash, A., et al. (2005). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Journal of the American Chemical Society, 127(41), 14166-14167. [Link]
Koksch, B., et al. (2014). Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin. ResearchGate. [Link]
Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Current Pharmaceutical Design, 16(28), 3185-3203. [Link]
Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical modifications designed to improve peptide stability: incorporation of non-natural amino acids, pseudo-peptide bonds, and cyclization. PubMed. [Link]
Jenssen, H., & Aspmo, S. I. (2008). Serum stability of peptides. Methods in Molecular Biology, 494, 177-186. [Link]
Kühn, F., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science, 7(11), 3618-3625. [Link]
Loffler, B., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE, 12(4), e0175985. [Link]
Jenssen, H., & Aspmo, S. I. (2008). Serum Stability of Peptides. Springer Nature Experiments. [Link]
Kühn, F., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PubMed Central. [Link]
Greenfield, N. J. (2006). Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions. Nature Protocols, 1(6), 2876-2890. [Link]
embodied, J., et al. (2017). Differential scanning fluorimetry based assessments of the thermal and kinetic stability of peptide-MHC complexes. Journal of Immunological Methods, 448, 41-51. [Link]
CD Formulation. (n.d.). Proteins & Peptides Stability and Thermal Denaturation Analysis. [Link]
Vlieghe, P., Lisowski, V., & Martinez, J. (2010). Synthetic therapeutic peptides: science and market. Drug Discovery Today, 15(1-2), 40-56. [Link]
Virtual Labs. (n.d.). To Study the Thermal Stability of Proteins. [Link]
Aina, O. H., et al. (2002). Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. Molecular Pharmaceutics, 9(6), 1344-1353. [Link]
Wooldridge, J. E., et al. (2017). Thermal Stability of Heterotrimeric pMHC Proteins as Determined by Circular Dichroism Spectroscopy. Methods in Molecular Biology, 1592, 123-140. [Link]
Fields, G. B. (2005). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]
AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]
Patch, J. A., & Barron, A. E. (2001). Synthesis of 2-amino-3-fluoroacrylic acid containing peptides. Organic Letters, 3(4), 593-596. [Link]
Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]
Awwad, S., et al. (2022). Strategies for Improving Peptide Stability and Delivery. Pharmaceutics, 14(10), 2206. [Link]
Yao, Y., et al. (2022). Advances in the stability challenges of bioactive peptides and improvement strategies. Food Chemistry, 394, 133503. [Link]
A Senior Application Scientist's Guide to Cross-Validation of HPLC and LC-MS Methods for Amino Acid Analysis
For researchers, scientists, and drug development professionals, the accurate quantification of amino acids is a critical task in fields ranging from clinical diagnostics to food science and pharmaceutical research.[1] H...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the accurate quantification of amino acids is a critical task in fields ranging from clinical diagnostics to food science and pharmaceutical research.[1] High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are two of the most powerful and widely used analytical techniques for this purpose.[2][3]
HPLC, often coupled with pre- or post-column derivatization to enhance detection, is a robust and cost-effective method.[4][5][6] On the other hand, LC-MS offers superior sensitivity and selectivity, especially in complex biological matrices, by distinguishing compounds based on their mass-to-charge ratio.[6][7]
When transitioning between these methods or comparing data across different platforms, a rigorous cross-validation process is not just recommended—it is essential for ensuring data integrity and consistency. This guide provides an in-depth framework for conducting this cross-validation, grounded in established regulatory principles and practical field experience.
The "Why": Grounding the Cross-Validation in Scientific Principle
The objective of cross-validating two distinct analytical methods is to demonstrate that they are suitable for their intended purpose and yield equivalent, reliable results.[8][9][10] This process is mandated by regulatory bodies like the FDA and is outlined in guidelines such as the ICH Q2(R1).[8][11][12][13][14] The core principle is to ensure that a change in analytical methodology does not lead to a different interpretation of the sample's characteristics.
For amino acid analysis, this is particularly crucial. An HPLC method may rely on pre-column derivatization with agents like o-phthalaldehyde (OPA) to make the amino acids visible to a fluorescence detector.[1][4] An LC-MS/MS method, however, might analyze the amino acids directly (underivatized), relying on Multiple Reaction Monitoring (MRM) for specificity and sensitivity.[15][16] These fundamentally different detection principles necessitate a comprehensive comparison to understand any potential biases or discrepancies.
Foundational Step: Independent Method Validation
Before a head-to-head comparison, each method (HPLC and LC-MS) must be independently validated to prove it is fit for purpose. This initial validation establishes the performance characteristics of each assay according to ICH Q2(R1) guidelines.[8][9][12][13]
Key validation parameters include:
Specificity: The ability to assess the analyte unequivocally in the presence of other components. For HPLC, this involves checking for interfering peaks from the matrix or derivatization reagents. For LC-MS, it involves monitoring for isobaric interferences and ensuring chromatographic separation of critical pairs (e.g., Leucine and Isoleucine).[10]
Linearity: Demonstrating a direct proportional relationship between analyte concentration and instrument response over a defined range.
Accuracy: The closeness of test results to the true value, typically assessed by analyzing spiked samples at multiple concentration levels.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is evaluated at two levels:
Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.
Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).[10]
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[8]
The Cross-Validation Workflow: A Head-to-Head Comparison
Once both methods are individually validated, the cross-validation process can begin. This involves analyzing the same set of samples with both the HPLC and LC-MS methods and statistically comparing the results.
Caption: Workflow for the cross-validation of HPLC and LC-MS analytical methods.
Experimental Protocol: Cross-Validation Study
1. Sample Selection:
Choose a minimum of 20 representative study samples. These samples should span the entire calibration range, from the Lower Limit of Quantitation (LLOQ) to the Upper Limit of Quantitation (ULOQ).
The matrix of the selected samples (e.g., plasma, cell culture media) must be identical to the matrix used for method validation.
2. Sample Analysis:
Aliquots from each of the selected samples are prepared and analyzed in triplicate using both the validated HPLC method and the validated LC-MS method.
To minimize variability, it is advisable to have the same analyst perform the analyses on the same day if possible, although this is not strictly required if intermediate precision has been well-established.
3. Data Compilation:
For each sample and each amino acid, calculate the mean concentration obtained from the HPLC method and the LC-MS method.
Organize the data in a table for direct comparison.
4. Statistical Evaluation:
Correlation Analysis: Calculate the Pearson correlation coefficient (r) to assess the linear relationship between the results from the two methods. A value close to 1.0 indicates a strong positive correlation.
Bias Calculation: Determine the percent difference (%Bias) for each sample to quantify the systematic error between the two methods.
%Bias = [(Conc_LCMS - Conc_HPLC) / Conc_HPLC] * 100
Bland-Altman Plot: This is a critical tool for visualizing the agreement between two quantitative measurements. It plots the difference between the two measurements against their average. This plot helps to identify any systematic bias or trends in the differences across the concentration range.
Data Presentation and Interpretation
Quantitative data should be summarized in clear, comparative tables.
Table 1: Comparison of Method Validation Parameters
Parameter
HPLC-UV/FLD Method
LC-MS/MS Method
Rationale for Differences
Linearity (R²)
>0.995
>0.998
LC-MS often exhibits superior linearity due to higher specificity.
LLOQ (µM)
10 µM
0.5 µM
Mass spectrometry provides significantly higher sensitivity.[2][6]
Accuracy (% Recovery)
90-110%
95-105%
Reduced matrix effects in LC-MS can lead to higher accuracy.
Precision (%CV)
<15%
<10%
Automated LC-MS workflows can improve precision.
Table 2: Example Cross-Validation Data for Alanine
Sample ID
HPLC Conc. (µM)
LC-MS Conc. (µM)
% Bias
Sample 01
12.5
12.1
-3.2%
Sample 02
55.2
56.8
+2.9%
Sample 03
248.9
245.0
-1.6%
Sample 04
480.1
491.5
+2.4%
Acceptance Criteria: Making an Authoritative Decision
The decision of whether the two methods are equivalent must be based on pre-defined acceptance criteria. While these can vary by laboratory and application, a common set of criteria is:
Correlation Coefficient (r): Should be ≥ 0.95.
Bias: The %Bias for at least 67% (or two-thirds) of the samples should be within ±20% of each other.
Bland-Altman Plot: The mean difference should be close to zero, and the majority of data points should fall within the 95% limits of agreement.
If the results meet these criteria, the methods can be considered interchangeable within the validated range. If not, a thorough investigation into the source of the discrepancy is required. This could involve re-evaluating sample preparation, matrix effects, or the specificity of the original HPLC method.
Conclusion: A Synthesis of Expertise and Trustworthiness
Cross-validation is a scientifically rigorous process that underpins the trustworthiness of analytical data. It is not merely a statistical exercise but a comprehensive evaluation of two methods' capabilities. While HPLC remains a valuable workhorse for amino acid analysis, the superior sensitivity and specificity of LC-MS make it an indispensable tool, particularly for trace-level quantification in complex matrices.[6][17]
By following a structured approach—from independent validation to direct comparative analysis and statistical evaluation—researchers can confidently bridge the gap between these two powerful technologies. This ensures that data remains consistent and reliable, regardless of the analytical platform used, thereby upholding the highest standards of scientific integrity in research and development.
References
Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatiz
Bioanalytical Method Validation Guidance for Industry. (2018, May). U.S. Food and Drug Administration (FDA).[Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005, November). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]
Automated Pre-Column Derivatization of Amino Acids by HPLC. (n.d.). Axion Labs.
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.[Link]
Analytical Methods for Amino Acids. (n.d.). Shimadzu.[Link]
LC/MS Determination of Amino Acids Using Compact Mass Spectrometry. (n.d.). Advion, Inc.[Link]
A Researcher's Guide to the Safe Disposal of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
As a novel building block in pharmaceutical and materials science research, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid presents unique handling and disposal challenges. The incorporation of a fluorine atom into the...
Author: BenchChem Technical Support Team. Date: January 2026
As a novel building block in pharmaceutical and materials science research, 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid presents unique handling and disposal challenges. The incorporation of a fluorine atom into the phenyl ring significantly alters the molecule's reactivity and potential environmental fate, necessitating a disposal protocol that prioritizes safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the proper disposal of this compound, grounded in established principles of laboratory safety and chemical waste management.
Hazard Profile and Core Safety Principles
Understanding the inherent risks of a chemical is the foundation of its safe management. The structure of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid combines the characteristics of an amino acid with those of a fluorinated aromatic compound. Fluorinated organic compounds, in particular, require careful handling due to their potential for heightened biological activity and environmental persistence.[1] Upon thermal decomposition, they can also release highly corrosive and toxic vapors, such as hydrogen fluoride.[2]
While a specific, comprehensive toxicological profile for this exact molecule may not be widely published, its constituent functional groups suggest the following potential hazards. This risk assessment informs every step of the disposal process.
Potential Hazard
Scientific Rationale & Causality
Primary Precaution
Serious Eye Irritation
Similar aromatic acetic acid derivatives are classified as serious eye irritants.[3][4] Fine powders can easily become airborne and contact the eyes.
Wear chemical splash goggles conforming to OSHA or EN166 standards.[3]
Skin Irritation
Aromatic compounds and amino acid derivatives can cause skin irritation upon contact.[5][6] The fluorine substituent may enhance skin permeability.
Wear appropriate chemical-resistant gloves and a lab coat.[1]
Respiratory Irritation
Inhalation of the powdered (solid) form may cause irritation to the respiratory tract.[5][6]
Handle in a well-ventilated area, preferably within a laboratory fume hood.[6][7]
Environmental Hazard
Fluorinated organic compounds can be persistent in the environment.[1] Improper disposal, such as drain disposal, is strictly prohibited as it can contaminate waterways.[4][8][9]
Dispose of as hazardous chemical waste through an approved institutional program.
Reactivity with Incompatibles
The amino group can act as a base, while the carboxylic acid group is acidic. The compound may react with strong oxidizing agents, strong acids, and strong bases.[1]
Segregate waste containers from incompatible chemicals during storage.[10]
The Cardinal Rule: No Drain or General Waste Disposal
Under no circumstances should 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid or its solutions be poured down the sanitary sewer.[8][11] This practice is illegal in many jurisdictions and poses a significant threat to aquatic ecosystems. Likewise, disposing of the solid chemical or contaminated labware (e.g., weigh boats, gloves) in the general trash is prohibited.[10] All waste materials contaminated with this compound must be collected, managed, and disposed of as regulated hazardous chemical waste.
Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system, ensuring that each step logically follows from the last to guarantee a safe and compliant outcome.
Step 1: Practice Waste Minimization
The most effective way to enhance safety and reduce environmental impact is to minimize waste generation from the outset. This can be achieved by:
Ordering the smallest quantity of the chemical required for your research.[12][13]
Reducing the scale of experiments whenever feasible to decrease the volume of waste produced.[13]
Maintaining a clear chemical inventory to avoid ordering duplicate materials.[12]
Step 2: Utilize Appropriate Personal Protective Equipment (PPE)
Before handling the chemical for any purpose, including disposal, ensure you are wearing the correct PPE. This is your primary defense against exposure.
Eye Protection: Chemical splash goggles are mandatory. If there is a significant risk of splashing, a face shield should be worn in addition to goggles.[1]
Hand Protection: Wear chemical-resistant gloves. Consult your glove manufacturer's compatibility chart for materials suitable for handling amino acids and fluorinated aromatics. Double-gloving is a recommended practice when handling potentially hazardous compounds.[1]
Body Protection: A flame-resistant lab coat should be worn at all times.[1]
Step 3: Waste Collection and Containerization
Proper containment is critical to prevent spills and accidental exposure.
Select a Compatible Container: Use a chemically compatible container, preferably made of High-Density Polyethylene (HDPE) or another suitable plastic.[12] The container must be in good condition, free from damage, and have a secure, leak-proof closure.[10]
Label the Container Immediately: The moment the first particle of waste enters the container, it must be labeled. The EPA's Hazardous Waste Program requires specific information on the label.[10] Affix a "Hazardous Waste" label from your institution's Environmental Health & Safety (EHS) department and fill it out completely, including:
The responsible Principal Investigator and laboratory location.[10]
Segregate Waste Streams: Collect solid waste (e.g., powder, contaminated weigh paper) separately from liquid waste (e.g., solutions). Do not mix incompatible waste types in the same container.[10]
Step 4: Storage in a Satellite Accumulation Area (SAA)
Designate a specific location in the lab for hazardous waste storage, known as a Satellite Accumulation Area (SAA).
Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[10][12] Waste should not be generated in one room and stored in another.[12]
Storage Conditions: Keep the waste container securely closed at all times, except when adding waste.[13] Store it in a cool, dry, and well-ventilated area away from direct sunlight and incompatible materials.[1][7] Utilize secondary containment (such as a plastic tub) to contain any potential leaks.[10]
Accumulation Limits: Be aware of institutional and regulatory limits for waste accumulation. A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic wastes (P-list), the limit is one quart.[12][13]
Step 5: Arrange for Final Disposal
Once your experiment is complete or the waste container is full, arrange for its removal by trained professionals.
Contact EHS: Complete and submit a hazardous waste pickup request form to your institution's EHS department.[13]
Do Not Remove Yourself: Never transport hazardous waste containers across campus or off-site yourself. Await pickup by authorized EHS personnel or their designated contractors.
Emergency Protocol: Spill Management
In the event of an accidental spill, prompt and correct action is crucial.
Alert Personnel: Immediately alert others in the vicinity.
Assess the Spill: For a small, manageable spill of the solid powder, proceed with cleanup only if you are trained and it is safe to do so. For large spills, or any spill you are not comfortable handling, evacuate the area and contact your institution's emergency response team immediately.[1]
Don PPE: Wear appropriate PPE, including double gloves, goggles, and a lab coat.[1]
Contain and Collect: Gently cover the spill with a compatible absorbent material (e.g., vermiculite or sand) to avoid raising dust.[1] Carefully sweep the absorbed material into a designated waste container.
Dispose of Cleanup Materials: Place all contaminated materials, including gloves and absorbent pads, into the hazardous waste container for the compound.
Decontaminate: Clean the spill area with an appropriate solvent or soap and water, and dispose of the cleaning materials as hazardous waste.
Visualizing the Disposal Workflow
The following diagram outlines the logical progression from waste generation to final disposal, reinforcing the procedural steps required for safe and compliant handling.
Caption: Disposal workflow for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
References
BenchChem. (2025).
University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
Laboratory Waste Guide. (2025).
Labor
Daniels Health. (2025).
Physikalisch-Technische Bundesanstalt.
Fisher Scientific.
ResearchGate. (2020). What is the proper disposal of dansyl-substituted amino acids?
AK Scientific, Inc. Safety Data Sheet - 2-Amino-3-(3-fluoro-4-methoxyphenyl)propanenitrile.
Hairi. (2025). Guidelines for safe use of fluorinated fluids: key measures to protect health and the environment.
Sigma-Aldrich. (2025).
CDN Isotopes. Safety Data Sheet - (4-Hydroxy-3-methoxyphenyl)acetic-2,2-d2 Acid.
Purdue University Department of Chemistry. Fluorine Safety.
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid
In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are fundamental daily activities. Ensuring the safety of our researchers is paramount.
Author: BenchChem Technical Support Team. Date: January 2026
In the dynamic landscape of drug discovery and development, the synthesis and handling of novel chemical entities are fundamental daily activities. Ensuring the safety of our researchers is paramount. This guide provides essential, immediate safety and logistical information for handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, a compound of interest in contemporary research. As your partner in laboratory safety, we aim to build deep trust by providing value that extends beyond the product itself. This document is structured to offer clear, actionable, and scientifically grounded advice on the appropriate personal protective equipment (PPE) required for the safe handling of this compound.
Hazard Analysis: Understanding the Compound
While a specific Safety Data Sheet (SDS) for 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid may not be readily available, a thorough hazard analysis can be conducted by examining its structural analogues and functional groups. The molecule contains an amino group, a carboxylic acid, a fluorinated aromatic ring, and a methoxy group. Based on data from similar compounds such as 4-Methoxyphenylacetic acid, 2-[(4-Fluorophenyl)thio]acetic acid, and Methoxyacetic Acid, we can anticipate the following potential hazards[1][2][3][4][5]:
Skin Irritation: Similar compounds are known to cause skin irritation[4][6][7].
Serious Eye Irritation/Damage: Eye contact may lead to serious irritation or damage[1][4][6][7].
Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation[4][6][7].
Harmful if Swallowed: Oral ingestion may be harmful[1][2][7].
Given these potential hazards, a robust PPE protocol is not merely a recommendation but a critical component of safe laboratory practice.
The Core Principle: A Multi-Layered Defense
The selection of PPE should be guided by a thorough hazard assessment for each specific laboratory operation.[8][9][10][11][12][13] The principle is to establish multiple barriers of protection to minimize all potential routes of exposure.
Foundational PPE: The Non-Negotiables for All Operations
For any work involving 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid, the following minimum PPE is mandatory[12][14]:
Safety Glasses with Side Shields: These provide a primary barrier against splashes and airborne particles.[12]
Laboratory Coat: A flame-resistant lab coat protects your skin and personal clothing from contamination.[14]
Closed-Toe Shoes: These are essential to protect your feet from spills and falling objects.[14][15][16]
The level of PPE must be escalated based on the specific procedure and the associated risk of exposure. The following table summarizes the recommended PPE for various laboratory tasks.
Laboratory Operation
Required Personal Protective Equipment
Rationale
Weighing and Aliquoting (Solid)
- Safety Goggles- Nitrile Gloves (double-gloved recommended)- Laboratory Coat- N95 Respirator or work within a chemical fume hood
Protects against inhalation of fine powders and eye exposure. Double gloving minimizes the risk of contamination during glove removal.[14]
Dissolving and Solution Preparation
- Safety Goggles or Face Shield- Nitrile Gloves- Laboratory Coat
A face shield offers enhanced protection against splashes when handling liquids.[12][14]
Running Chemical Reactions
- Safety Goggles and Face Shield- Chemical-Resistant Gloves (e.g., butyl rubber or neoprene, based on solvent)- Flame-Resistant Laboratory Coat- Work within a certified Chemical Fume Hood
Provides maximum protection during potentially energetic reactions and against solvent exposure. The choice of glove material is critical and should be based on the specific solvents used.
Work-up and Purification
- Safety Goggles or Face Shield- Chemical-Resistant Gloves- Laboratory Coat
Protects against splashes and direct contact with the compound and solvents.
Waste Disposal
- Safety Goggles- Nitrile or Chemical-Resistant Gloves- Laboratory Coat
Ensures protection during the handling and transport of chemical waste.
Step-by-Step PPE Selection and Use Protocol
To ensure the efficacy of your PPE, it is crucial to follow a systematic approach to its selection and use.
Pre-Operational Hazard Assessment
Before commencing any new procedure, perform a risk assessment to identify potential hazards and determine the necessary level of PPE.[8][10][12]
Donning and Doffing Procedure
Donning (Putting On):
Put on your laboratory coat and tie back long hair.
Put on your safety glasses, goggles, or face shield.
Put on your respirator, if required, and perform a seal check.
Wash your hands thoroughly.
Put on your inner gloves (if double gloving).
Put on your outer gloves, ensuring they overlap the cuffs of your lab coat.
Doffing (Taking Off):
Remove outer gloves by peeling them off without touching the outside surface.
Remove your laboratory coat by rolling it inside out, avoiding contact with the contaminated exterior.
Remove your safety glasses, goggles, or face shield.
Remove your respirator, if worn.
Remove inner gloves.
Wash your hands thoroughly with soap and water.
This systematic approach minimizes the risk of cross-contamination.
Operational and Disposal Plans
Handling and Storage
Always handle 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid in a well-ventilated area, preferably within a certified chemical fume hood.[15][17][18]
Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.[3][17][18][19][20]
Spill Response
In the event of a spill:
Evacuate the immediate area.
Alert your supervisor and colleagues.
Wear appropriate PPE, including a respirator if the material is a powder.
Contain the spill using an appropriate absorbent material.
Carefully collect the spilled material and place it in a sealed container for hazardous waste disposal.
Clean the spill area thoroughly.
Waste Disposal
Dispose of all waste materials, including contaminated PPE, in accordance with local, state, and federal regulations.[1][21] Do not dispose of this chemical down the drain.[16]
Visualizing the PPE Decision Process
The following diagram illustrates the logical workflow for selecting the appropriate PPE for handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Caption: PPE selection workflow for handling 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid.
Conclusion: A Culture of Safety
The safe handling of 2-Amino-2-(3-fluoro-4-methoxyphenyl)acetic acid is a shared responsibility. This guide provides a framework for making informed decisions about personal protective equipment. However, it is not a substitute for comprehensive laboratory safety training and a vigilant approach to risk assessment. By integrating these principles into your daily workflow, you contribute to a robust culture of safety that protects you, your colleagues, and the integrity of your research.
References
NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. [Link]
Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health. [Link]
NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. [Link]
Understanding the NIOSH Pocket Guide to Chemical Hazards. The Center for Construction Research and Training. [Link]
NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. National Institute for Occupational Safety and Health. [Link]
Personal Protective Equipment - Standards. Occupational Safety and Health Administration. [Link]
Personal Protective Equipment - Overview. Occupational Safety and Health Administration. [Link]
OSHA Standards for Personal Protective Equipment. Avetta. [Link]
PPE Requirements – OSHA. Tucker Safety Products. [Link]
Rules for the Safe Handling of Chemicals in the Laboratory. Princeton University Environmental Health & Safety. [Link]
Safe Handling and Storage of Chemicals. University of Colorado Boulder Environmental Health & Safety. [Link]
General Rules for Working with Chemicals. University of California, Santa Barbara Environmental Health & Safety. [Link]
Chemical Handling and Storage. Iowa State University Environmental Health and Safety. [Link]
Chemical Safety in the Workplace: Best Practices and Regulations. EHS Insight. [Link]
Safety Data Sheet - 2-(3-(Benzyloxy)-4-methoxyphenyl)acetic acid. Angene Chemical. [Link]
Personal Protective Equipment Requirements for Laboratories. University of Washington Environmental Health & Safety. [Link]
Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. [Link]
Personal Protective Equipment (PPE). CHEMM. [Link]
Personal Protective Equipment. U.S. Environmental Protection Agency. [Link]
Material Safety Data Sheet - (2-Aminothiazole-4-yl)-Acetic Acid, 98%. Cole-Parmer. [Link]
